copper;sulfate;pentahydrate

Core Science & Biosynthesis

Unveiling the Structure of a Classic Compound: A Technical Guide to Copper Sulfate Pentahydrate Crystal Analysis

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a compound recognized by its vibrant blue crystals, has long been a subject of scientific interest. Its well-defined crystalline nature and distinct dehydration behavior make it an exemplary model for studying hydrated salts. This technical guide provides a comprehensive analysis of the crystal structure of copper sulfate pentahydrate, detailing the experimental protocols for its characterization and presenting key structural data. This information is crucial for researchers in materials science, chemistry, and pharmaceutical development, where understanding crystal structures is paramount for predicting material properties and behavior.

Crystal Structure and Properties

Copper sulfate pentahydrate crystallizes in the triclinic crystal system with the space group P-1.[1] This structure reveals a complex and elegant arrangement of copper ions, sulfate ions, and water molecules. Each copper(II) ion is octahedrally coordinated, but not to six water molecules as might be expected. Instead, it is bonded to four water molecules and two oxygen atoms from two different sulfate anions, forming a polymeric chain structure.[2] The fifth water molecule is not directly coordinated to the copper ion but is held in the lattice by hydrogen bonds.[3] This unique arrangement explains many of the compound's observed properties, including its dehydration process and the fact that four water molecules are more readily lost than the fifth.[3][4]

Crystallographic Data

The precise dimensions of the unit cell and the arrangement of atoms within the crystal lattice are determined through single-crystal X-ray diffraction. The accepted crystallographic data for copper sulfate pentahydrate are summarized in the table below.

Parameter	Value
Crystal System	Triclinic
Space Group	P-1
a	6.1224 (4) Å
b	10.7223 (4) Å
c	5.9681 (4) Å
α	82.35 (2)°
β	107.33 (2)°
γ	102.60 (4)°
Volume	364.02 (3) ų
Z	2

Table 1: Crystallographic data for copper sulfate pentahydrate.[1]

Selected Bond Lengths and Angles

The intricate network of covalent and hydrogen bonds dictates the stability and properties of the crystal. The following table presents a selection of key bond distances within the copper coordination sphere and the sulfate anion.

Bond	Length (Å)
Cu-O (water)	1.91 - 2.20
Cu-O (sulfate)	~2.61
S-O	1.45 - 1.66
O-H (water)	0.98 - 1.05
H...O (hydrogen bond)	1.53 - 1.55

Table 2: Selected interatomic distances in copper sulfate pentahydrate.[5]

Experimental Analysis

The characterization of the crystal structure of copper sulfate pentahydrate relies on a combination of analytical techniques, primarily X-ray diffraction and thermal analysis. Neutron diffraction provides complementary information, particularly on the positions of hydrogen atoms.

Experimental workflow for the analysis of copper sulfate pentahydrate.

Crystal Growth

High-quality single crystals suitable for X-ray diffraction can be grown by the slow evaporation of a saturated aqueous solution of copper sulfate at room temperature.

Protocol:

• Prepare a saturated solution of copper sulfate in deionized water at a slightly elevated temperature to ensure complete dissolution.

• Filter the solution to remove any impurities.

• Pour the solution into a clean beaker and cover it with a perforated film (e.g., Parafilm) to allow for slow evaporation.

• Allow the solution to stand undisturbed at room temperature. Crystals will form over a period of several days to weeks.

• Carefully select a well-formed, transparent crystal for single-crystal X-ray diffraction analysis.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystal.

Protocol:

• Crystal Mounting: Select a suitable single crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head using a cryoloop and a cryoprotectant (e.g., paratone-N oil).

• Data Collection:

  • Instrument: A diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) X-ray source and a CCD or CMOS detector.

  • Temperature: Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

  • Strategy: A series of ω and φ scans are performed to collect a complete sphere of diffraction data.

  • Software: Data collection is controlled by software such as CrysAlisPro or APEX.

• Data Processing:

  • The raw diffraction images are integrated and corrected for Lorentz and polarization effects using software like SAINT or XDS.

  • An absorption correction (e.g., multi-scan) is applied.

• Structure Solution and Refinement:

  • The crystal structure is solved using direct methods or Patterson methods with software such as SHELXT.

  • The structural model is refined by full-matrix least-squares on F² using software like SHELXL. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically located in the difference Fourier map and refined isotropically.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for phase identification and for determining the lattice parameters of a crystalline solid.

Protocol:

• Sample Preparation: Grind the copper sulfate pentahydrate crystals into a fine powder using an agate mortar and pestle. This ensures a random orientation of the crystallites.

• Sample Mounting: Pack the powder into a sample holder, ensuring a flat and level surface.

• Data Collection:

  • Instrument: A powder diffractometer operating in Bragg-Brentano geometry with a Cu Kα radiation source.

  • Instrument Settings:

    • Voltage: 40 kV

    • Current: 40 mA

    • Scan Range (2θ): 10-80°

    • Step Size: 0.02°

    • Time per Step: 1 s

• Data Analysis:

  • The resulting diffraction pattern is analyzed using software such as HighScore Plus or GSAS-II.

  • Phase identification is performed by comparing the experimental pattern to a database (e.g., the ICDD PDF-4+).

  • Lattice parameters can be refined using the Rietveld method.[6]

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to study the thermal stability and dehydration process of copper sulfate pentahydrate.

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the powdered or single crystal sample into an alumina (B75360) or aluminum crucible.

• Instrumentation: A simultaneous TGA/DSC instrument.

• Experimental Conditions:

  • Atmosphere: Nitrogen or air, with a flow rate of 20-50 mL/min.[7]

  • Heating Rate: A constant heating rate, typically 10 °C/min.[7]

  • Temperature Range: 25 °C to 300 °C.

• Data Analysis: The TGA curve shows the mass loss as a function of temperature, while the DSC curve shows the heat flow. The dehydration of copper sulfate pentahydrate occurs in distinct steps, which can be correlated with the loss of specific numbers of water molecules.[2][4]

The thermal decomposition of copper sulfate pentahydrate typically proceeds in three main stages:

• CuSO₄·5H₂O → CuSO₄·3H₂O + 2H₂O (around 63 °C)[2]

• CuSO₄·3H₂O → CuSO₄·H₂O + 2H₂O (around 109 °C)[2]

• CuSO₄·H₂O → CuSO₄ + H₂O (around 200 °C)[2]

Neutron Diffraction

While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei. This makes neutron diffraction particularly sensitive to the positions of light atoms, such as hydrogen.

Protocol:

• Sample Preparation: Due to the lower scattering cross-section of neutrons, larger single crystals or a significant amount of powdered sample are required compared to X-ray diffraction. For studies involving hydrogen, deuterated samples are often used to reduce incoherent scattering.

• Data Collection: The experiment is performed at a dedicated neutron source (a nuclear reactor or spallation source). The sample is placed in a beam of thermal or cold neutrons, and the diffracted neutrons are detected.

• Data Analysis: The data is analyzed using similar principles to X-ray diffraction, often employing Rietveld refinement for powder data, to precisely locate the hydrogen atoms and elucidate the hydrogen bonding network.[8]

Structural Insights and Relationships

The detailed structural analysis of copper sulfate pentahydrate provides a clear rationale for its chemical and physical properties.

Relationship between the crystal structure and properties of copper sulfate pentahydrate.

The four water molecules directly coordinated to the copper ion are less strongly bound than the fifth water molecule, which is integrated into the crystal lattice through a network of hydrogen bonds. This explains the stepwise dehydration observed in thermal analysis, where the four coordinated water molecules are lost at lower temperatures than the fifth. The extensive hydrogen bonding network and the polymeric nature of the structure contribute significantly to the overall stability of the crystal.

Conclusion

The crystal structure of copper sulfate pentahydrate is a classic example of the intricate and beautiful arrangements that can be formed in hydrated inorganic salts. A thorough analysis, employing techniques such as single-crystal and powder X-ray diffraction, thermal analysis, and neutron diffraction, provides a detailed understanding of its atomic arrangement, bonding, and the relationship between its structure and its physical and chemical properties. The experimental protocols and data presented in this guide offer a robust framework for researchers engaged in the study of crystalline materials, providing both foundational knowledge and practical methodologies for their characterization.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 3. The Crystal Structure of Copper Sulphate Pentahydrate, CuSO$_{4}$. 5H$_{2}$O | Semantic Scholar [semanticscholar.org]
• 4. mt.com [mt.com]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Decomposition of Copper Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition mechanism of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O). The document details the sequential dehydration and subsequent decomposition processes, supported by quantitative data, detailed experimental protocols, and visual representations of the decomposition pathway.

Introduction

Copper sulfate pentahydrate, a crystalline solid, undergoes a multi-step decomposition upon heating. This process involves the sequential loss of its five water molecules of hydration, followed by the decomposition of the anhydrous copper sulfate at higher temperatures. Understanding this thermal behavior is crucial in various fields, including materials science, catalysis, and as a reference standard in thermal analysis. The decomposition is endothermic and proceeds through several distinct intermediate hydrates.

The Stepwise Decomposition Mechanism

The thermal decomposition of copper sulfate pentahydrate is not a single-step event but a cascade of reactions, each occurring within a specific temperature range. The process can be broadly divided into two main phases: dehydration and the decomposition of the anhydrous salt.

Dehydration of Copper Sulfate Pentahydrate

The five water molecules in CuSO₄·5H₂O are not structurally equivalent. Four water molecules are coordinated to the copper(II) ion, while the fifth is held by hydrogen bonds. This structural difference dictates the stepwise removal of water upon heating. The generally accepted dehydration sequence is as follows:

• Step 1: Loss of two water molecules to form copper sulfate trihydrate (CuSO₄·3H₂O).

• Step 2: Loss of the next two water molecules to yield copper sulfate monohydrate (CuSO₄·H₂O).

• Step 3: Removal of the final water molecule to produce anhydrous copper sulfate (CuSO₄).

This dehydration process typically occurs at temperatures below 280-300°C.[1] The overall dehydration can be summarized by the following reactions:

• CuSO₄·5H₂O(s) → CuSO₄·3H₂O(s) + 2H₂O(g)[1]

• CuSO₄·3H₂O(s) → CuSO₄·H₂O(s) + 2H₂O(g)[1]

• CuSO₄·H₂O(s) → CuSO₄(s) + H₂O(g)[1]

Some studies suggest that the first two steps, the loss of the first four water molecules, can be continuous processes occurring between 50°C and 150°C.[2][3][4]

Decomposition of Anhydrous Copper Sulfate

Following complete dehydration, the resulting anhydrous copper sulfate remains stable up to a certain temperature. Upon further heating, it decomposes into copper(II) oxide and sulfur trioxide. This decomposition typically begins at temperatures around 590°C to 650°C.[5]

• CuSO₄(s) → CuO(s) + SO₃(g)[5]

At higher temperatures, sulfur trioxide can further decompose into sulfur dioxide and oxygen:

• 2SO₃(g) ⇌ 2SO₂(g) + O₂(g)

Quantitative Data

The following table summarizes the key quantitative data associated with the thermal decomposition of copper sulfate pentahydrate, compiled from various thermogravimetric (TG) and differential scanning calorimetry (DSC) studies.

Decomposition Step	Temperature Range (°C)	Mass Loss (%) (Theoretical)	Mass Loss (%) (Experimental)	Activation Energy (Ea) (kJ/mol)	Reaction Order (n)
CuSO₄·5H₂O → CuSO₄·3H₂O + 2H₂O	50 - 150	14.43	~14.4	71.26 - 84.04	0.09
CuSO₄·3H₂O → CuSO₄·H₂O + 2H₂O	50 - 150	14.43	~14.4	112.12 - 328.36	0.18
CuSO₄·H₂O → CuSO₄ + H₂O	>150 (up to ~280)	7.21	~7.2	165.23 - 174.17	0.90
CuSO₄ → CuO + SO₃	>600	32.06	~32.9	55 ± 2 kcal/mol (~230 kJ/mol)	-

Note: Experimental values can vary depending on the experimental conditions such as heating rate and atmosphere.[1][2][3][4][6][7]

Experimental Protocols

The primary techniques used to study the thermal decomposition of copper sulfate pentahydrate are Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Methodology:

• Instrument: A thermogravimetric analyzer (e.g., TGA/SDTA851e).[7]

• Sample Preparation: A small, accurately weighed sample of copper sulfate pentahydrate (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Atmosphere: The experiment is typically conducted under a controlled atmosphere, such as flowing nitrogen or air, at a constant flow rate (e.g., 50 mL/min).

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: The instrument continuously records the sample mass as a function of temperature. The resulting data is plotted as a TGA curve (mass vs. temperature). The derivative of the TGA curve (DTG curve) can be used to determine the temperatures of maximum decomposition rate.[1]

Differential Scanning Calorimetry (DSC)

Objective: To measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.

Methodology:

• Instrument: A differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is encapsulated in a sample pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Atmosphere: Similar to TGA, a controlled atmosphere of an inert gas is maintained.

• Heating Program: The sample and reference are subjected to the same controlled temperature program as in TGA.

• Data Acquisition: The instrument measures the differential heat flow between the sample and the reference. Endothermic and exothermic events are recorded as peaks on the DSC curve. For the dehydration of copper sulfate pentahydrate, endothermic peaks correspond to the energy absorbed to remove the water molecules.[1]

Visualization of the Decomposition Pathway

The following diagrams illustrate the logical flow of the thermal decomposition process.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate | Semantic Scholar [semanticscholar.org]
• 3. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. mt.com [mt.com]

solubility of copper sulfate pentahydrate in organic solvents

An In-depth Technical Guide to the Solubility of Copper Sulfate (B86663) Pentahydrate in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper sulfate pentahydrate (CuSO₄·5H₂O) in various organic solvents. The document details the core principles governing its solubility, presents quantitative data from available literature, and outlines a standard experimental protocol for its determination.

Core Principles of Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[1][2] Copper sulfate pentahydrate is an ionic salt that exists as a hydrated crystalline solid. The copper ion is coordinated with four water molecules in a square planar geometry, and the sulfate anion interacts with a fifth water molecule. This structure makes the compound highly polar.

For dissolution to occur, the solvent molecules must overcome the strong ionic and ion-dipole interactions within the crystal lattice.[3] Consequently, copper sulfate pentahydrate exhibits its highest solubility in highly polar solvents, like water, which can effectively solvate the Cu²⁺ and SO₄²⁻ ions. Its solubility in organic solvents is expected to be significantly lower and highly dependent on the solvent's polarity, hydrogen bonding capability, and dielectric constant.

Generally, polar organic solvents, particularly protic ones like methanol, can dissolve small amounts of copper sulfate pentahydrate, whereas non-polar solvents are largely ineffective.[4][5]

Factors Influencing Solubility

A logical relationship diagram illustrating the key factors that determine the solubility of an ionic compound like copper sulfate pentahydrate in an organic solvent is presented below. The primary determinant is the polarity match between the solute and the solvent.

Caption: Factors influencing the solubility of copper sulfate pentahydrate.

Quantitative Solubility Data

The is generally low. The table below summarizes available quantitative data. It is important to note that values can vary between sources, which may be due to different experimental conditions or difficulties in maintaining the pentahydrate form at various temperatures.[6]

Organic Solvent	Chemical Formula	Solubility (g/L)	Temperature (°C)	Reference
Methanol	CH₃OH	15.6	20	[7]
Methanol	CH₃OH	10.4	18	[8]
Ethanol	C₂H₅OH	Insoluble	Not Specified	[7][8]
Ethanol ("Alcohol")	C₂H₅OH	~2	Not Specified	[9]
Acetone	(CH₃)₂CO	Insoluble	Not Specified	[8]
Glycerol	C₃H₈O₃	Soluble (Qualitative)	Not Specified
General	-	Practically insoluble in most	Not Specified	[9]

Experimental Protocol for Solubility Determination

A reliable method for determining the solubility of an ionic solid in an organic solvent is the gravimetric analysis of a saturated solution. This protocol is adapted from standard laboratory procedures.[10]

Objective: To determine the mass of copper sulfate pentahydrate that dissolves in a given volume of an organic solvent at a specified temperature.

Materials & Equipment:

• Copper sulfate pentahydrate (CuSO₄·5H₂O), analytical grade

• Organic solvent of interest

• Thermostatic water bath or incubator

• Magnetic stirrer and stir bars

• Conical flasks with stoppers

• Filtration apparatus (e.g., Buchner funnel, filter paper, or syringe filter)

• Pre-weighed glass vials

• Analytical balance (±0.0001 g)

• Drying oven

Procedure:

• Preparation of Saturated Solution: Add an excess amount of copper sulfate pentahydrate to a known volume of the organic solvent in a conical flask. "Excess" means enough solid remains undissolved to ensure saturation.

• Equilibration: Stopper the flask and place it in a thermostatic bath set to the desired temperature. Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Turn off the stirrer and allow the undissolved solid to settle. It is crucial to maintain the temperature during this step.

• Sample Extraction: Carefully withdraw a precise volume (e.g., 10.00 mL) of the clear supernatant liquid using a volumetric pipette. Avoid disturbing the solid precipitate. For accuracy, the pipette should be pre-heated to the experimental temperature.

• Filtration (Optional but Recommended): If any fine particles are suspended, filter the extracted sample through a syringe filter suitable for the organic solvent to ensure no solid particles are carried over.

• Solvent Evaporation: Transfer the aliquot of the saturated solution to a pre-weighed, dry glass vial.

• Drying: Place the vial in a drying oven at a moderate temperature (e.g., 40-50°C) to slowly evaporate the solvent. The temperature should be kept well below the decomposition temperature of copper sulfate pentahydrate (it begins to lose water at 63°C).[8]

• Mass Determination: Once the solvent is fully evaporated and a dry solid remains, cool the vial in a desiccator and weigh it on the analytical balance. Repeat the drying and weighing cycle until a constant mass is achieved.

• Calculation:

  • Mass of dissolved solid = (Mass of vial + dry solid) - (Mass of empty vial)

  • Solubility (g/L) = (Mass of dissolved solid / Volume of aliquot extracted) x 1000

The following diagram illustrates the workflow for this experimental protocol.

Caption: Experimental workflow for determining solubility via the gravimetric method.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. quora.com [quora.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 6. Sciencemadness Discussion Board - Solubility of copper sulphate compared to its pentahydrate - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. oiv.int [oiv.int]
• 8. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 9. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectroscopic Properties of Copper Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a compound of significant interest in various scientific and industrial fields. This document details the principles and experimental data obtained from key spectroscopic techniques, including Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FTIR), Raman, and Electron Paramagnetic Resonance (EPR) spectroscopy. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in materials science, chemistry, and drug development.

Introduction to Copper Sulfate Pentahydrate

Copper sulfate pentahydrate is a crystalline solid that appears as vibrant blue crystals.[1] Its structure consists of a central copper(II) ion (Cu²⁺) coordinated by water molecules and sulfate ions.[2][3] Specifically, the copper ion is in an octahedral coordination environment, bonded to four water molecules in a square planar arrangement and two oxygen atoms from two different sulfate anions at the axial positions.[1][3] The fifth water molecule is held in the crystal lattice by hydrogen bonding.[4] This specific coordination geometry and the presence of the d⁹ Cu²⁺ ion are fundamental to its distinct spectroscopic properties.

Spectroscopic Analysis

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of copper sulfate pentahydrate in aqueous solution reveals a broad absorption band in the visible region, which is responsible for its characteristic blue color. This absorption is attributed to d-d electronic transitions of the Cu²⁺ ion in its hydrated complex, [Cu(H₂O)₆]²⁺.[1][4]

Key Findings:

• A broad absorption band is typically observed around 800 nm.[5]

• Another strong absorption band is found in the UV region, around 220 nm.[5]

• The d-d transitions are Laporte-forbidden, resulting in a weak absorption.[4] The presence of water molecules, which create a distorted octahedral field around the copper ion, allows for these transitions to occur.[4]

• The band gap of copper sulfate pentahydrate crystals has been reported to be approximately 4.02 eV to 4.25 eV.[6]

Table 1: UV-Vis Spectroscopic Data for Copper Sulfate Pentahydrate

Parameter	Wavelength (nm)	Molar Absorptivity (ε)	Assignment	Reference
Absorption Maximum (Visible)	~800	Weak	d-d transition (²Eg → ²T2g)	[5]
Absorption Maximum (UV)	~220	Strong	Charge Transfer	[5]
Band Gap (Eg)	-	-	4.02 - 4.25 eV	[6]

Experimental Protocol: UV-Vis Spectroscopy

• Preparation of Standard Solutions: Prepare a series of standard solutions of copper sulfate pentahydrate in deionized water with known concentrations.

• Spectrophotometer Setup: Use a double-beam UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes. Set the wavelength range from 200 to 1100 nm.

• Blank Measurement: Fill a cuvette with deionized water to be used as a blank and record the baseline.

• Sample Measurement: Record the absorbance spectra of the standard solutions and the unknown sample.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax) and use the absorbance values at λmax to construct a calibration curve according to the Beer-Lambert law.

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. The Crystal Structure of Copper Sulphate Pentahydrate, CuSO$_{4}$. 5H$_{2}$O | Semantic Scholar [semanticscholar.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. inorganic chemistry - Why is anhydrous copper(II) sulfate white while the pentahydrate is blue, even though both have one unpaired electron? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

magnetic susceptibility of copper sulfate pentahydrate

An In-depth Technical Guide to the Magnetic Susceptibility of Copper Sulfate (B86663) Pentahydrate

Introduction

Copper (II) sulfate pentahydrate (CuSO₄·5H₂O) is a widely studied paramagnetic material, making it an excellent model compound for investigating magnetic phenomena. Its paramagnetism arises from the presence of an unpaired electron in the d-orbital of the copper (II) ion. Magnetic susceptibility (χ) is a dimensionless quantity that quantifies the extent to which a material becomes magnetized in an applied magnetic field.[1][2] For paramagnetic substances like CuSO₄·5H₂O, the susceptibility is positive, indicating that it is attracted to magnetic fields.

This technical guide provides a comprehensive overview of the , tailored for researchers, scientists, and professionals in drug development. It covers the theoretical underpinnings, quantitative data, and detailed experimental protocols for its measurement.

Theoretical Framework

The magnetic properties of a material are determined by the behavior of its electrons in an external magnetic field. In paramagnetic materials, the atoms or ions possess permanent magnetic dipole moments due to unpaired electrons. In the absence of an external field, these moments are randomly oriented, resulting in no net magnetization. When an external magnetic field is applied, the moments tend to align with the field, producing a net positive magnetization.

2.1 Curie-Weiss Law

For many paramagnetic materials, the magnetic susceptibility is inversely proportional to the temperature, a relationship described by the Curie Law. However, copper sulfate pentahydrate is more accurately described by the Curie-Weiss law, which accounts for interactions between the magnetic centers[3][4]:

χₘ = C / (T - θ)

Where:

• χₘ is the molar magnetic susceptibility.

• C is the material-specific Curie constant.

• T is the absolute temperature in Kelvin.

• θ is the Weiss constant in Kelvin, which accounts for intermolecular interactions.

A negative Weiss constant, as observed for CuSO₄·5H₂O, indicates antiferromagnetic interactions between the copper ions at very low temperatures.[3]

2.2 Effective Magnetic Moment (μ_eff)

The effective magnetic moment is a crucial parameter derived from susceptibility measurements and provides insight into the electronic structure of the material. It can be calculated from the molar susceptibility using the following equation:

μ_eff ≈ 2.828 * √(χₘ * T) B.M.

Where B.M. stands for Bohr Magnetons, the unit of magnetic moment. For a system with one unpaired electron, like the Cu²⁺ ion (d⁹ configuration), the theoretical spin-only magnetic moment is approximately 1.73 B.M. The experimentally determined value for copper sulfate pentahydrate is slightly higher, around 1.87 B.M., due to orbital contributions to the magnetic moment.[5]

Quantitative Data

The magnetic properties of copper sulfate pentahydrate have been extensively measured. The key quantitative data are summarized below.

Property	Symbol	Value	Units	Notes
Molar Magnetic Susceptibility	χₘ	+1460 x 10⁻⁶	cm³ mol⁻¹	At room temperature (approx. 293 K)[6]
Mass Magnetic Susceptibility	χ₉	+5.85 x 10⁻⁶	cm³ g⁻¹	Calculated from χₘ and Molar Mass (249.69 g/mol )[7]
Effective Magnetic Moment	μ_eff	1.87 - 1.92	B.M.	Experimental value, slightly higher than the spin-only value.[3][5]
Weiss Constant	θ	-0.7	K	Indicates weak antiferromagnetic interactions at low temperatures.[3]

Experimental Protocols for Magnetic Susceptibility Measurement

Several methods are employed to measure magnetic susceptibility. The choice of method depends on the sample's state (solid, liquid), the required sensitivity, and the available equipment. The most common techniques are the Gouy, Faraday, and Quincke methods.

4.1 Gouy Method

The Gouy method is a straightforward and widely used technique for measuring the susceptibility of powdered solid samples or liquids.[8][9] It relies on measuring the apparent change in the mass of a sample when it is suspended in a non-uniform magnetic field.

Methodology:

• Sample Preparation: The solid copper sulfate pentahydrate is finely ground to ensure homogeneous packing. It is then uniformly packed into a long, cylindrical glass tube (the Gouy tube).

• Apparatus Setup: A Gouy balance is used, which consists of an analytical balance and a powerful electromagnet.[10] The Gouy tube is suspended from one arm of the balance so that its bottom end is in the center of the strong, uniform magnetic field between the magnet's pole pieces, while the top end is in a region of negligible field strength.[10]

• Measurement Procedure:

  • The mass of the empty Gouy tube is measured with the magnetic field off (m₁) and on (m₂).

  • The tube is filled with the powdered CuSO₄·5H₂O sample to a reference mark, and its mass is measured with the magnetic field off (m₃).

  • The magnetic field is turned on to a calibrated, stable value, and the new apparent mass of the tube with the sample is recorded (m₄).

• Data Analysis: The force (F) exerted on the sample by the magnetic field causes the apparent change in mass (Δm). The volume susceptibility (κ) can be calculated using the formula: F = g * Δm = (1/2) * A * (κ - κₐ) * H² Where:

  • g is the acceleration due to gravity.

  • Δm is the change in mass (m₄ - m₃) corrected for the tube's own susceptibility.

  • A is the cross-sectional area of the sample.

  • κₐ is the volume susceptibility of the displaced air.

  • H is the magnetic field strength. The mass susceptibility (χ₉) is then found by dividing the volume susceptibility by the sample's density (ρ).

4.2 Faraday Method

The Faraday method is more sensitive and accurate than the Gouy method and can be used for small solid samples, including single crystals.[11][12] It utilizes a specially designed non-uniform magnetic field where the product of the field strength and its gradient is constant over the sample volume.

Methodology:

• Sample Preparation: A small amount of the CuSO₄·5H₂O sample (typically a few milligrams) is placed in a sample holder (e.g., a quartz bucket).

• Apparatus Setup: The apparatus consists of a highly sensitive microbalance (often a torsion balance), an electromagnet with specially shaped pole pieces to create the required constant force region, and a temperature control system (cryostat).[11][13]

• Measurement Procedure:

  • The sample holder is suspended from the balance and positioned in the region of the magnetic field where H(dH/dz) is constant.

  • The force on the sample is measured by the balance with the magnetic field applied.

  • The measurement is often repeated at various temperatures and magnetic field strengths to check for ferromagnetic impurities.[11]

• Data Analysis: The force (Fz) on the sample is directly proportional to its mass susceptibility (χ₉): Fz = m * χ₉ * H * (dH/dz) Where:

  • m is the mass of the sample.

  • H is the magnetic field strength at the sample.

  • dH/dz is the magnetic field gradient. The system is typically calibrated using a standard sample with a known susceptibility. This method's key advantage is that the force is independent of the sample's packing density.[12]

4.3 Quincke's Method (for Solutions)

While CuSO₄·5H₂O is a solid, its susceptibility can be studied in an aqueous solution using Quincke's method, which is designed for liquids.[1][14] The method is based on the principle that a paramagnetic liquid will rise in a U-tube when one limb is placed in a magnetic field.[15]

Methodology:

• Sample Preparation: A solution of CuSO₄·5H₂O of a known concentration is prepared.

• Apparatus Setup: The apparatus consists of a U-tube with one wide limb and one narrow capillary limb, an electromagnet, and a traveling microscope to measure the liquid level.[1]

• Measurement Procedure:

  • The U-tube is filled with the solution, and the narrow limb is placed between the poles of the electromagnet.

  • The initial height of the meniscus in the narrow limb is measured with the microscope.

  • The magnetic field is applied, causing the paramagnetic solution to be drawn into the field, and the meniscus rises.

  • The new, stable height of the meniscus is measured. The difference in height (h) is recorded.

• Data Analysis: The volume susceptibility (κ) of the solution is calculated using the formula: κ = (2 * ρ * g * h) / H² Where:

  • ρ is the density of the solution.

  • g is the acceleration due to gravity.

  • h is the change in height of the liquid column.

  • H is the applied magnetic field strength.

Visualizations

5.1 Experimental Workflow for Gouy Method

Caption: Workflow for determining magnetic susceptibility using the Gouy method.

5.2 Conceptual Pathway of Paramagnetism in CuSO₄·5H₂O

Caption: The origin of paramagnetism in copper sulfate pentahydrate.

References

• 1. myphysicsclassroom.in [myphysicsclassroom.in]
• 2. iitr.ac.in [iitr.ac.in]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Curie–Weiss law - Wikipedia [en.wikipedia.org]
• 5. chegg.com [chegg.com]
• 6. fizika.si [fizika.si]
• 7. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Faraday balance - Wikipedia [en.wikipedia.org]
• 13. Faraday Balance for Measuring Magnetic Susceptibility | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. holmarc.com [holmarc.com]

copper sulfate pentahydrate CAS number and safety data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for copper sulfate (B86663) pentahydrate, a compound widely used in research and development. The following sections detail its chemical properties, toxicity, and established protocols for safe handling and emergency procedures.

Core Identification

CAS Number: 7758-99-8[1][2][3]

Copper sulfate pentahydrate, also known as cupric sulfate pentahydrate, is the most common hydrate (B1144303) of copper(II) sulfate.[3] Its chemical formula is CuSO₄·5H₂O.[1][2]

Safety and Hazard Information

Copper sulfate pentahydrate is classified as harmful if swallowed and causes serious eye damage.[1][4][5] It is also very toxic to aquatic life with long-lasting effects.[1][4][5][6]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute toxicity, Oral	Category 3 / Category 4	H301: Toxic if swallowed / H302: Harmful if swallowed[4][6][7]
Skin irritation	Category 2	H315: Causes skin irritation[6][7]
Serious eye damage/eye irritation	Category 1 / Category 2A	H318: Causes serious eye damage / H319: Causes serious eye irritation[1][4][6][7]
Acute aquatic toxicity	Category 1	H400: Very toxic to aquatic life[4][6]
Chronic aquatic toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects[1][4][5][6]

Precautionary Statements

A summary of key precautionary statements is provided below.

Type	Statement Code	Statement
Prevention	P264	Wash skin thoroughly after handling.[1][4][6][7]
Prevention	P270	Do not eat, drink or smoke when using this product.[4][5][6][7]
Prevention	P273	Avoid release to the environment.[1][4][5][6]
Prevention	P280	Wear protective gloves/protective clothing/eye protection/face protection.[1][4][6][7]
Response	P301 + P310/P312	IF SWALLOWED: Immediately call a POISON CENTER/doctor or call a POISON CENTER/doctor if you feel unwell.[1][4][6]
Response	P302 + P352	IF ON SKIN: Wash with plenty of soap and water.[6]
Response	P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][6][7]
Storage	P405	Store locked up.[6]
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.[4][6]

Physical and Chemical Properties

Property	Value
Molecular Weight	249.68 g/mol or 249.69 g/mol [1][2][6]
Appearance	Blue, crystalline powder, granules or larger crystals[7]
Odor	Odorless[7]

Experimental Protocols

Spill Handling Protocol

In the event of a copper sulfate pentahydrate spill, the following protocol should be followed to ensure safety and minimize environmental contamination.

• Evacuate and Secure the Area: Immediately evacuate personnel from the spill area. Restrict access to the area to authorized personnel only.

• Ensure Proper Ventilation: If the spill occurs in a poorly ventilated area, ensure adequate ventilation is established before cleanup begins.[7]

• Don Personal Protective Equipment (PPE): All personnel involved in the cleanup must wear appropriate PPE, including:

  • Safety glasses and a face shield[6]

  • Chemical-resistant gloves[6]

  • Protective clothing[7]

  • Respiratory protection if dust is generated[6]

• Contain the Spill: Prevent further spread of the material. Avoid dust formation.[6] Do not let the product enter drains.[4][6]

• Clean Up the Spill:

  • Carefully sweep up the spilled solid material.[7]

  • Place the collected material into a sealed, labeled container for disposal.[7]

• Decontaminate the Area: Wash the spill site thoroughly with water after the material has been collected.[7]

• Dispose of Waste: Dispose of the contaminated materials and the collected copper sulfate pentahydrate as hazardous waste in accordance with local, state, and federal regulations.[4][6] Collect spillage.[1][5][6]

• Post-Cleanup: Wash hands and any exposed skin thoroughly after handling.[6][7]

Visualized Workflow

The following diagram illustrates the logical flow of the spill handling protocol.

Caption: Workflow for handling a copper sulfate pentahydrate spill.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Copper(II) Sulphate Pentahydrate for Industrial Use | Advent [adventchembio.com]
• 3. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. sds.mcmaster.ca [sds.mcmaster.ca]
• 5. redox.com [redox.com]
• 6. geneseo.edu [geneseo.edu]
• 7. Copper(II) Sulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), commonly known as blue vitriol or bluestone, is an inorganic compound of significant interest across various scientific disciplines.[1] It is the most common hydrate (B1144303) of copper(II) sulfate and is recognized by its vibrant blue triclinic crystals.[1][2][3] Structurally, the solid pentahydrate features a polymeric structure where the Cu(II) ion is in a distorted octahedral geometry, coordinated to four water molecules in a square planar arrangement and two oxygen atoms from sulfate anions.[1][4] The fifth water molecule is held in the lattice by hydrogen bonding.[4][5] This guide provides a comprehensive overview of the core physical and chemical properties of CuSO₄·5H₂O, detailed experimental protocols for their determination, and visual representations of its chemical behavior.

Physical Properties

The physical characteristics of copper(II) sulfate pentahydrate are well-documented, making it a reliable standard in many experimental contexts. Its appearance is typically large, blue or ultramarine, triclinic crystals, or a blue granular powder.[3][6] It has a nauseating, metallic taste and is odorless.[3][6]

Quantitative Physical Data

The key physical properties are summarized in the table below.

Property	Value	Reference
Molar Mass	249.685 g/mol	[1]
Appearance	Blue crystalline solid	[2][3]
Density	2.286 g/cm³	[1][7]
Melting Point	Decomposes before melting; starts losing water at 30-46°C	[1][6][8]
pH (0.2 M aq. solution)	4.0	[6]
Refractive Index	1.514, 1.537, 1.543	[6]

Solubility

Copper(II) sulfate pentahydrate is readily soluble in water, and its dissolution is an exothermic process.[1][2] It is also soluble in methanol (B129727) and glycerol, but only slightly soluble in ethanol.[3] The solubility in water increases significantly with temperature.

Temperature (°C)	Solubility (g / 100 mL H₂O)	Reference
0	31.6	[2]
20	31.7 - 32.0	[3][9]
100	203.3	[2]

Crystal Structure

The crystal structure of CuSO₄·5H₂O is triclinic.[3][10] The unit cell contains two molecules of CuSO₄·5H₂O.[10]

Parameter	Value	Reference
Crystal System	Triclinic	[10]
Space Group	Pī	[10]
a	6.12 Å	[10]
b	10.7 Å	[10]
c	5.97 Å	[10]
α	82° 16′	[10]
β	107° 26′	[10]
γ	102° 40′	[10]

Chemical Properties

Thermal Decomposition (Dehydration)

Copper(II) sulfate pentahydrate decomposes upon heating, losing its water of crystallization in distinct stages.[5][11] This process is reversible; adding water to the white anhydrous form restores the blue pentahydrate.[1][12] The dehydration process turns the blue crystals into a white or grey-white powder, which is the anhydrous form (CuSO₄).[1][2][13]

The thermal decomposition proceeds through several intermediate hydrates.[11][14]

• Step 1: At approximately 63 °C, it loses two water molecules to form the trihydrate.[1]

• Step 2: At around 109 °C, two more water molecules are lost, yielding the monohydrate.[1]

• Step 3: The final water molecule is removed at about 200 °C to form anhydrous copper(II) sulfate.[1][15]

Further heating to 650 °C will decompose the anhydrous salt into copper(II) oxide (CuO) and sulfur trioxide (SO₃).[2]

Caption: Thermal decomposition pathway of CuSO₄·5H₂O.

Reactions in Aqueous Solution

When dissolved in water, CuSO₄·5H₂O dissociates to form the aquo complex [Cu(H₂O)₆]²⁺, which imparts the characteristic blue color to the solution.[1] The sulfate ion is not directly bound to the copper in aqueous solutions.[1]

• Reaction with Hydrochloric Acid: Aqueous solutions react with concentrated hydrochloric acid to form the tetrachlorocuprate(II) complex, [CuCl₄]²⁻, which is bright green.[2] Cu²⁺(aq) + 4Cl⁻(aq) → [CuCl₄]²⁻(aq)

• Reaction with Zinc: Adding a more reactive metal like zinc to the solution results in a single displacement reaction, where copper metal is precipitated.[1] CuSO₄(aq) + Zn(s) → Cu(s) + ZnSO₄(aq)

• Reaction with Ammonia (B1221849): Copper(II) ions in solution can complex with ammonia to form tetraamminecopper(II) sulfate, [Cu(NH₃)₄]SO₄, which has a deep blue color.[2]

Thermodynamic Properties

The enthalpy changes associated with the dissolution and hydration of copper(II) sulfate are important thermodynamic parameters.

Property	Value (kJ/mol)	Reference
Enthalpy of Solution (Anhydrous)	-66.5	[16][17]
Enthalpy of Solution (Pentahydrate)	+11.7	[16][17]
Enthalpy of Hydration (Calculated)	-78.2	[17][18]

The enthalpy of hydration is calculated by subtracting the enthalpy of solution of the anhydrous salt from that of the hydrated salt.[16]

Experimental Protocols

Synthesis of Copper(II) Sulfate Pentahydrate

A common laboratory method involves the reaction of copper(II) oxide or copper(II) carbonate with dilute sulfuric acid.[2][19]

Methodology:

• Reaction: Add copper(II) oxide (CuO) in small portions to a beaker containing a measured volume of dilute sulfuric acid (e.g., 1 M H₂SO₄) while gently heating and stirring. Continue adding CuO until some unreacted solid remains, ensuring all the acid has been consumed.[19]

• Filtration: Filter the hot mixture to remove the excess unreacted CuO and any other solid impurities.

• Crystallization: Allow the hot, saturated filtrate to cool slowly at room temperature. Blue crystals of CuSO₄·5H₂O will form as the solubility decreases with temperature.

• Isolation: Isolate the crystals by filtration, wash them with a small amount of cold distilled water, and then dry them on filter paper.

Determination of Thermal Decomposition Profile by Thermogravimetric Analysis (TGA)

TGA is used to measure the change in mass of a sample as a function of temperature, providing precise data on dehydration steps.[20][21]

Methodology:

• Sample Preparation: Accurately weigh a small amount (e.g., 5-10 mg) of finely ground CuSO₄·5H₂O crystals into a TGA crucible (typically alumina (B75360) or platinum).

• Instrument Setup: Place the crucible in the TGA instrument. Set the experimental parameters: a heating rate (e.g., 10 °C/min), a temperature range (e.g., 25 °C to 800 °C), and a purge gas (e.g., nitrogen or air) at a constant flow rate.

• Data Acquisition: Initiate the heating program. The instrument will record the sample's mass continuously as the temperature increases.

• Analysis: The resulting TGA curve plots percentage weight loss versus temperature. The distinct steps in the curve correspond to the loss of water molecules and the final decomposition of the anhydrous salt. The temperature ranges and percentage mass loss for each step are used to identify the stoichiometry of the decomposition reactions.[20]

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Determination of Enthalpy of Solution by Calorimetry

The enthalpy of solution can be determined using a simple coffee-cup calorimeter. This protocol determines the enthalpy of solution for the pentahydrate.

Methodology:

• Setup: Place a known volume of distilled water (e.g., 50.0 mL) in a polystyrene cup calorimeter and record the initial stable temperature (T_initial).

• Reaction: Quickly add a precisely weighed mass of CuSO₄·5H₂O (e.g., 5.00 g) to the water, stir gently to dissolve, and seal the calorimeter.

• Measurement: Record the temperature at regular intervals until a maximum or minimum temperature is reached and remains stable (T_final). For CuSO₄·5H₂O, the temperature will decrease as the dissolution is endothermic (+11.7 kJ/mol).[16]

• Calculation:

  • Calculate the heat absorbed by the solution: q = m × c × ΔT, where m is the total mass of the solution, c is the specific heat capacity of the solution (often approximated as that of water, 4.184 J/g·°C), and ΔT is the temperature change (T_final - T_initial).

  • Calculate the moles of CuSO₄·5H₂O dissolved.

  • Determine the enthalpy of solution: ΔH_soln = q / moles. The sign will be positive for an endothermic process.

  • A similar procedure using anhydrous CuSO₄ will yield a negative ΔH_soln as the process is exothermic.[16]

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 3. Copper(II) sulfate pentahydrate | 7758-99-8 [chemicalbook.com]
• 4. How to find the geometry of CuSO4.5H2O? - askIITians [askiitians.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. naturallypuresupplies.co.uk [naturallypuresupplies.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. semanticscholar.org [semanticscholar.org]
• 11. asianpubs.org [asianpubs.org]
• 12. nbinno.com [nbinno.com]
• 13. youtube.com [youtube.com]
• 14. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate | Semantic Scholar [semanticscholar.org]
• 15. youtube.com [youtube.com]
• 16. brainly.com [brainly.com]
• 17. The enthalpies of solution of anhydrous `CuSO_(4)` and hydrated `CuSO_(4). 5H_(2)O` are -66.5 and 11.7 kJ `mol^(-1)` respectively.Calculate the enthalpy of hydration of `CuSO_(4)` to `CuSO_(4).5H_(2)O`. [allen.in]
• 18. Calculate the enthalpy of hydration of anhydrous copper sulphate`(CuSO_4)` into hydrated copper sulphate `(CuSO_4 cdot 5H_2O)`. Given that the enthalpies of solution of anhydrous copper sulphate and hydrated copper sulphate are `-66.5 and + 11.7 kJ mol^(-1)` respectively. [allen.in]
• 19. Copper(II) sulfate - Crystal growing [en.crystalls.info]
• 20. mt.com [mt.com]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reaction of Copper Sulfate Pentahydrate with Amino Acids: Synthesis, Characterization, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactions between copper sulfate (B86663) pentahydrate and various amino acids. It details the synthesis of the resulting copper(II)-amino acid complexes, presents key quantitative data, outlines experimental protocols, and explores the biological significance of these compounds, particularly in the context of drug development.

Introduction: The Chelation of Copper by Amino Acids

The interaction between copper(II) ions and amino acids is a fundamental process in bioinorganic chemistry. When copper sulfate pentahydrate (CuSO₄·5H₂O) is dissolved in an aqueous solution containing amino acids, a chelation reaction occurs. The amino acid, acting as a bidentate ligand, coordinates with the copper(II) ion through the nitrogen atom of the amino group and one of the oxygen atoms of the carboxylate group. This results in the formation of a stable five-membered ring structure.[1][2]

The general reaction can be represented as:

Cu²⁺(aq) + 2 RCH(NH₂)COO⁻(aq) → --INVALID-LINK--

The stoichiometry of the complex is typically 1:2 (metal to ligand), forming a bis(aminoacidato)copper(II) complex.[3][4] These complexes can exist as geometric isomers, most commonly cis and trans, which can influence their physical and biological properties.[1][5] The formation and stability of these complexes are pH-dependent, as there is a competition between the copper ion and protons for the ligand binding sites.[5]

The interest in these complexes within the drug development sphere stems from their diverse biological activities. Copper is an essential trace element involved in numerous physiological processes, and its complexes have shown potential as anti-inflammatory, anti-cancer, and superoxide (B77818) dismutase (SOD)-mimetic agents.[6][7][8] The amino acid ligand can be varied to modulate the lipophilicity, stability, and biological activity of the copper complex.

Quantitative Data: Stability of Copper-Amino Acid Complexes

The stability of metal complexes is a critical parameter, often expressed as the overall stability constant (β). This value provides insight into the strength of the metal-ligand interaction. The stability of copper(II)-amino acid complexes has been determined using various techniques, most notably potentiometric titration.[3][9]

The following table summarizes the overall stability constants (log β₂) for several copper(II)-amino acid complexes.

Amino Acid	log β₁₁₀	log β₁₂₀	Solvent System	Temperature (°C)	Ionic Strength (M)	Reference
Glycine (B1666218)	8.52	14.76	Water	25	0.15	[10]
DL-Alanine	-	-	Water	25	0.10	[3]
DL-Valine	-	-	Water	25	0.10	[3]
L-Leucine	-	-	Water	25	0.10	[3]
L-Asparagine	-	-	Water	25	0.10	[3]
L-Glutamine	-	-	Water	25	0.10	[3]
L-Alanine	8.52	14.76	Water	25	0.15	[10]
N-methyl-L-alanine	-	-	Water	25	0.15	[9]
N,N-diethyl-L-alanine	-	-	Water	25	0.15	[9]

Note: The original sources should be consulted for specific experimental conditions and potential variations in reported values.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of copper(II)-amino acid complexes.

3.1. Synthesis of cis-Bis(glycinato)copper(II) Monohydrate

This protocol is adapted from established procedures for the synthesis of the cis isomer of the copper-glycine complex.[11][12]

Materials:

• Copper(II) acetate (B1210297) monohydrate (Cu(OAc)₂·H₂O)

• Glycine (H₂NCH₂COOH)

• Ethanol (B145695) (95%)

• Deionized water

• Beakers

• Hot plate with magnetic stirrer

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Dissolve 2.0 g (0.01 mole) of copper(II) acetate monohydrate in 25 mL of hot deionized water in a beaker with stirring.

• Add 25 mL of hot ethanol to the copper acetate solution and maintain the temperature around 70°C.[11]

• In a separate beaker, dissolve 1.5 g (0.02 mole) of glycine in 25 mL of hot deionized water.

• While hot (~70°C), add the glycine solution to the copper acetate solution with continuous stirring.[12]

• A blue precipitate of the copper-glycine complex will begin to form.

• Cool the mixture in an ice bath to promote complete crystallization.

• Collect the needle-like blue crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol.

• Allow the product, cis-bis(glycinato)copper(II) monohydrate, to air dry.

3.2. Synthesis of trans-Bis(glycinato)copper(II)

The trans isomer can be obtained by the thermal isomerization of the cis form.[11]

Materials:

• cis-Bis(glycinato)copper(II) monohydrate

• Heating block or oven

• Thermometer

Procedure:

• Place a sample of the synthesized cis-bis(glycinato)copper(II) monohydrate in a suitable container.

• Heat the sample to approximately 180-200°C.[11]

• The color of the solid will change from blue to a more violet hue, indicating the conversion to the anhydrous trans isomer.

• Upon cooling, the anhydrous trans complex can be rehydrated to form trans-bis(glycinato)copper(II) monohydrate if exposed to moisture.

3.3. General Synthesis of other Copper(II)-Amino Acid Complexes

A similar approach can be used for other amino acids, often starting from copper(II) sulfate pentahydrate or copper(II) acetate monohydrate.[13][14] The pH of the reaction mixture is a crucial parameter and may need to be adjusted to facilitate the deprotonation of the amino acid and subsequent complexation.[2]

3.4. Characterization Techniques

The synthesized copper-amino acid complexes can be characterized using a variety of analytical methods:

• Infrared (IR) Spectroscopy: To confirm the coordination of the amino and carboxylate groups to the copper ion. Shifts in the N-H and C=O stretching frequencies are indicative of complex formation.[2][4] The cis and trans isomers can often be distinguished by the number of IR-active metal-ligand stretching bands in the far-IR region.[12]

• UV-Visible (UV-Vis) Spectroscopy: To study the electronic transitions within the complex. The d-d transitions of the copper(II) ion typically appear in the visible region and are sensitive to the coordination environment.[4][15]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: To probe the local symmetry around the paramagnetic copper(II) ion.[4]

• Elemental Analysis: To determine the elemental composition (C, H, N, Cu) and confirm the stoichiometry of the complex.[4][13]

• Thermogravimetric Analysis (TGA): To study the thermal stability of the complexes and determine the presence of water of hydration.[16]

• X-ray Crystallography: To definitively determine the solid-state structure, including the geometry and bond lengths of the complex.[1]

Visualization of Key Processes

4.1. Experimental Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of copper-amino acid complexes.

4.2. Chelation Reaction of Copper(II) with a Generic Amino Acid

Caption: General chelation reaction of a copper(II) ion with two amino acid molecules.

Biological Relevance and Drug Development

Copper-amino acid complexes are of significant interest to drug development professionals for several reasons:

• Superoxide Dismutase (SOD) Mimetics: Some copper complexes, including those with amino acids, can mimic the activity of the enzyme Cu,Zn-superoxide dismutase. This enzyme plays a crucial role in protecting cells from the damaging effects of superoxide radicals.[6] By catalyzing the dismutation of superoxide, these complexes have potential as therapeutic agents for conditions associated with oxidative stress, such as inflammation.[9]

• Anti-inflammatory Activity: Copper complexes of non-steroidal anti-inflammatory drugs (NSAIDs) have been shown to have enhanced anti-inflammatory activity and reduced gastrointestinal side effects compared to the parent drugs.[7] While not directly amino acid complexes, this highlights the principle of using copper chelation to improve drug efficacy. The inherent anti-inflammatory properties of some copper-amino acid complexes are also being explored.

• Anti-cancer Properties: A number of copper complexes have demonstrated cytotoxic activity against various cancer cell lines.[8] The proposed mechanisms of action include the induction of oxidative stress through the generation of reactive oxygen species (ROS) and the inhibition of the proteasome. The amino acid ligand can be tailored to target the complex to specific tissues or to enhance its cellular uptake.

• Nutritional Supplements: Copper-amino acid chelates are used in nutritional supplements to improve the bioavailability of copper. The chelated form is often more readily absorbed by the body.

The development of copper-based drugs requires careful consideration of the stability, lipophilicity, and redox properties of the complexes. The choice of amino acid ligand is critical in fine-tuning these properties to achieve the desired therapeutic effect while minimizing toxicity.

Conclusion

The reaction of copper sulfate pentahydrate with amino acids provides a straightforward route to a diverse range of coordination complexes with interesting chemical, physical, and biological properties. This guide has outlined the fundamental principles of their formation, provided key quantitative data on their stability, detailed experimental protocols for their synthesis and characterization, and highlighted their relevance to the field of drug development. Further research into the specific mechanisms of action of these complexes and the relationship between their structure and biological activity will be crucial in realizing their full therapeutic potential.

References

• 1. Copper(II) glycinate - Wikipedia [en.wikipedia.org]
• 2. tis.wu.ac.th [tis.wu.ac.th]
• 3. The stability constants of copper(II) complexes with some alpha-amino acids in dioxan-water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. quasar.physics.uvt.ro [quasar.physics.uvt.ro]
• 5. Investigation of Copper(II) amino acid complexes [aris.gusc.lv]
• 6. tandfonline.com [tandfonline.com]
• 7. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. One Part of Chemistry: Preparation of cis-bis(glycinato)copper(II) monohydrate & tran-bis(glycinato)copper(II) monohydrate [1chemistry.blogspot.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. Cu(II) Complex of L-Leucine Favor a Different Type of Crystal Structure from Cu(II)-L-Val and Cu(II)-L-Ile [scirp.org]
• 15. Spectroscopic Studies of Charge Transfer Complexes of Some Amino Acids with Copper (II) – Oriental Journal of Chemistry [orientjchem.org]
• 16. ias.ac.in [ias.ac.in]

copper sulfate pentahydrate coordination chemistry

An In-depth Technical Guide to the Coordination Chemistry of Copper Sulfate (B86663) Pentahydrate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) is a readily available and widely studied coordination compound. Its vibrant blue color and fascinating structural transformations make it a cornerstone for understanding fundamental principles of coordination chemistry. This guide provides a detailed examination of its structure, bonding, reactivity, and thermal properties. For researchers, particularly in materials science and drug development, a thorough understanding of its coordination environment, ligand exchange kinetics, and hydration states is critical. This document consolidates key quantitative data, outlines experimental protocols for its synthesis and analysis, and visually represents its chemical behavior through detailed diagrams.

The Coordination Sphere of the Copper(II) Ion

The defining characteristic of copper sulfate pentahydrate is the coordination environment of the copper(II) ion. In its solid state, the compound adopts a polymeric structure.[1] Each Cu(II) center features a distorted octahedral geometry due to the Jahn-Teller effect, a common phenomenon for d⁹ metal ions.[2]

The coordination sphere consists of:

• Four Equatorial Ligands: Four water molecules are directly bonded to the copper ion in a square planar arrangement.[3][4]

• Two Axial Ligands: Two oxygen atoms from different sulfate anions bridge adjacent copper centers, extending the structure into infinite chains.[1][2]

• Interstitial Water: The fifth water molecule is not directly coordinated to the copper ion. Instead, it is held within the crystal lattice by hydrogen bonds, linking the polymeric chains.[2][3] This unique arrangement explains why four water molecules are lost more readily upon heating than the fifth.[5]

When dissolved in water, the polymeric structure breaks down, and the copper ion is solvated to form the hexaaquacopper(II) complex ion, [Cu(H₂O)₆]²⁺, which also possesses an octahedral geometry and is responsible for the characteristic blue color of the solution.[1][6]

Caption: Coordination sphere of Cu(II) in solid CuSO₄·5H₂O.

Data Presentation: Crystallographic and Bond Data

The structural parameters of copper sulfate pentahydrate have been well-characterized. The data below is compiled from crystallographic studies.

Parameter	Value	Reference(s)
Crystal System	Triclinic	[3][7]
Space Group	P-1	[2]
Lattice Parameters	a = 6.106 Å, b = 10.656 Å, c = 5.969 Å	[2]
α = 77.332°, β = 82.433°, γ = 72.523°	[2]
Cu-O (Equatorial H₂O)	Avg. 1.942 Å to 1.965 Å	[2]
Cu-O (Axial SO₄²⁻)	Elongated due to Jahn-Teller effect	[2]

Ligand Exchange Reactions

In an aqueous solution, the water ligands of the [Cu(H₂O)₆]²⁺ complex can be displaced by other ligands that form more stable complexes. The stability of a complex is quantified by its stability constant (K). A large K value indicates that the complex is favored at equilibrium.[8]

Reaction with Ammonia (B1221849)

When a small amount of aqueous ammonia is added to a CuSO₄ solution, it acts as a base, deprotonating the aqua ligands to precipitate pale blue, insoluble copper(II) hydroxide, Cu(OH)₂.[9][10]

[Cu(H₂O)₆]²⁺(aq) + 2NH₃(aq) → --INVALID-LINK-- + 2NH₄⁺(aq)

Upon addition of excess ammonia, the precipitate dissolves. Ammonia now acts as a stronger ligand than water, displacing four of the water molecules to form the deep blue, soluble tetraamminediaquacopper(II) ion, [Cu(NH₃)₄(H₂O)₂]²⁺.[9][10][11]

--INVALID-LINK-- + 4NH₃(aq) → [Cu(NH₃)₄(H₂O)₂]²⁺(aq) + 2H₂O(l) + 2OH⁻(aq)

Reaction with Chloride Ions

The addition of a concentrated source of chloride ions (e.g., concentrated HCl) to a solution of copper sulfate results in a color change from blue to green or yellow-green.[10] This is due to the formation of the tetrachlorocuprate(II) complex ion, [CuCl₄]²⁻.[1][6]

[Cu(H₂O)₆]²⁺(aq) + 4Cl⁻(aq) ⇌ [CuCl₄]²⁻(aq) + 6H₂O(l)

This reaction is reversible; adding water will shift the equilibrium back towards the blue hexaaquacopper(II) ion.[10]

Caption: Generalized workflow for a ligand exchange experiment.

Thermal Decomposition

Heating copper sulfate pentahydrate leads to a stepwise loss of its water molecules, a process known as dehydration. This multi-stage decomposition can be precisely monitored using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).[12][13] The distinct steps confirm the different binding environments of the water molecules.

The decomposition proceeds as follows:

• CuSO₄·5H₂O → CuSO₄·3H₂O: Two water molecules are lost first.

• CuSO₄·3H₂O → CuSO₄·H₂O: The next two coordinated water molecules are lost.

• CuSO₄·H₂O → CuSO₄: The final, more strongly bound water molecule is removed to yield white, anhydrous copper sulfate.

Further heating above ~650°C will decompose the anhydrous salt into copper(II) oxide (CuO) and sulfur trioxide (SO₃).[6]

Caption: Stepwise thermal decomposition of CuSO₄·5H₂O.

Data Presentation: Thermal Decomposition Analysis

The following table summarizes the quantitative data associated with the thermal dehydration of copper sulfate pentahydrate. Activation energies (Ea) provide insight into the kinetics of each decomposition step.

Decomposition Step	Temperature Range (°C)	Theoretical Mass Loss (%)	Activation Energy (Ea) (kJ mol⁻¹)	Reference(s)
CuSO₄·5H₂O → CuSO₄·3H₂O (+2H₂O)	50 - 150 (Step 1)	14.42	71.26	[1][12]
CuSO₄·3H₂O → CuSO₄·H₂O (+2H₂O)	50 - 150 (Step 2)	14.42	112.12	[12]
CuSO₄·H₂O → CuSO₄ (+H₂O)	173 - 260	7.21	165.23	[1][12]

Note: The first two steps often appear as a continuous process in TGA curves.[12]

Experimental Protocols

Protocol: Synthesis of Copper Sulfate Pentahydrate Crystals

This protocol describes the synthesis from copper metal.

Materials:

• Copper turnings or mesh

• 3 M Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃) - Use with extreme caution in a fume hood.

• Distilled water

• Beakers (250 mL, 600 mL), Erlenmeyer flask (250 mL)

• Hot plate, ice bath, vacuum filtration apparatus

Procedure:

• Weigh approximately 2-3 g of copper metal and place it into a 250-mL beaker.

• In a fume hood , add 25 mL of 3 M H₂SO₄ to the copper.

• Slowly and carefully add 5 mL of concentrated HNO₃ to the mixture. The reaction will produce toxic nitrogen dioxide (NO₂) gas. Allow the reaction to proceed in the hood until the evolution of brown gas subsides.

• Gently heat the mixture on a hot plate for approximately 20 minutes, or until all the copper has dissolved.[14]

• Quickly pour the hot, blue solution into a 250-mL Erlenmeyer flask to separate it from any unreacted solids.

• Allow the solution to cool slowly at room temperature. For better crystal formation, the flask can then be placed in an ice bath for 15-20 minutes to maximize crystallization.[14]

• Collect the blue crystals by vacuum filtration, washing them with a small amount of cold distilled water.

• Allow the crystals to air dry on a watch glass.

Protocol: Characterization by Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for analyzing the thermal decomposition.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Calibrate the TGA instrument according to the manufacturer's specifications for mass and temperature.

• Place a small, accurately weighed sample (5-10 mg) of CuSO₄·5H₂O crystals into an inert TGA pan (e.g., alumina (B75360) or platinum).

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (typically an inert gas like nitrogen or argon) at a constant heating rate (e.g., 10 °C/min) from room temperature to approximately 300-350 °C.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to identify the distinct mass loss steps corresponding to the dehydration stages. Calculate the percentage mass loss for each step and compare it to the theoretical values.

Relevance in Drug Development and Research

While not a therapeutic agent itself in modern medicine, the principles of coordination chemistry embodied by copper sulfate are highly relevant.

• Antimicrobial Properties: Copper sulfate is a potent disinfectant, fungicide, and algaecide.[15][16][17] This activity stems from the ability of Cu(II) ions to bind to proteins and enzymes in microorganisms, disrupting their function.[18] This mechanism is a model for the design of metal-based antimicrobial drugs.

• Bioavailability and Chelation: The study of copper complexes is crucial in understanding the transport and bioavailability of essential metal ions. In cases of metal poisoning, chelation therapy involves administering ligands that form highly stable, excretable complexes with the toxic metal ions.

• Prodrug Design: The coordination sphere of a metal can be engineered with specific ligands that are released under certain physiological conditions, a strategy used in the design of metal-based prodrugs.

• Formulation Stability: In pharmaceutical formulations, understanding the potential for active pharmaceutical ingredients (APIs) to coordinate with trace metal ions like copper is essential for ensuring product stability and preventing degradation.[19]

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Origins of contrasting copper coordination geometries in crystalline copper sulfate pentahydrate - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. oxfordreference.com [oxfordreference.com]
• 4. guidechem.com [guidechem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. byjus.com [byjus.com]
• 7. Synthesis and Characterization of Copper Sulfate Single Crystals | CoLab [colab.ws]
• 8. issr.edu.kh [issr.edu.kh]
• 9. m.youtube.com [m.youtube.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 12. researchgate.net [researchgate.net]
• 13. mt.com [mt.com]
• 14. docsity.com [docsity.com]
• 15. coppersulfateuses.com [coppersulfateuses.com]
• 16. standishmilling.com [standishmilling.com]
• 17. Copper Sulfate: Uses, Benefits, and Warnings [verywellhealth.com]
• 18. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. manica.com [manica.com]

An In-depth Technical Guide to the Shelf Life and Degradation of Copper Sulfate Pentahydrate Solution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability, shelf life, and degradation pathways of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) solutions. Understanding these properties is critical for ensuring the accuracy and reproducibility of experimental results in research, scientific, and drug development settings.

Introduction to Copper Sulfate Pentahydrate

Copper(II) sulfate pentahydrate is an inorganic compound widely utilized in various scientific applications, including as a fungicide, algaecide, and analytical reagent in tests for reducing sugars (Fehling's and Benedict's solutions) and proteins (Biuret reagent)[1][2]. Its aqueous solutions are characterized by a distinct blue color, attributed to the aquo complex [Cu(H₂O)₆]²⁺[1]. The stability of these solutions is paramount for their effective use.

Shelf Life and Recommended Storage

The solid crystalline form of copper sulfate pentahydrate is stable indefinitely when kept dry[3]. However, the shelf life of its aqueous solution is dependent on the storage conditions. While some sources indicate a shelf life of 48 months for the solid when stored below 30°C and away from bright light, the solution's stability is more nuanced[4]. Generally, copper sulfate solutions are considered stable over time if stored properly[5].

For optimal stability, copper sulfate solutions should be stored in a well-sealed container in a cool, dark place[6]. It is advisable to store them in a clean, dry storage bottle and never in a volumetric flask[7].

Factors Influencing Solution Stability and Degradation

Several factors can influence the stability of a copper sulfate pentahydrate solution, potentially leading to its degradation.

• Temperature: Elevated temperatures can affect the hydration state of copper sulfate. The pentahydrate form begins to lose water molecules at temperatures as low as 30°C and the process continues in stages at higher temperatures[1][3][8]. While this primarily describes the solid, temperature can also impact the solubility and long-term stability of the aqueous solution.

• Light: Exposure to bright light is a contributing factor to potential degradation, and thus, storage in dark or opaque containers is recommended[4].

• pH and Air Exposure: Copper sulfate solutions are weakly acidic[9]. When exposed to air, they can develop a sediment, which is likely a carbonate or oxide formed from the reaction with atmospheric carbon dioxide[5]. To counteract this, the solution can be stabilized by the addition of a few drops of sulfuric acid per liter, which helps to keep any potential carbonate or oxide precipitates at bay[5].

• Contaminants and Incompatible Materials: The solution can react with various substances. It is corrosive to steel and can react with metals, alkalis, and strong bases[9][10]. Contact with incompatible materials should be avoided to prevent degradation and contamination of the solution.

Degradation Pathways and Products

The primary degradation pathway for copper sulfate solutions under normal storage conditions involves the precipitation of copper compounds due to changes in pH or exposure to air[5]. The resulting sediment is typically a copper carbonate or oxide[5].

The thermal decomposition of the solid copper sulfate pentahydrate provides insight into the compound's stability under heat. This process occurs in several steps:

• Loss of two water molecules starting around 63°C[1].

• Loss of two more water molecules at approximately 109°C[1].

• The final water molecule is lost at about 200°C, forming anhydrous copper sulfate (a white powder)[1][11].

• Upon further heating, the anhydrous copper sulfate decomposes into copper(II) oxide (CuO) and sulfur trioxide (SO₃), or sulfur dioxide (SO₂) and oxygen[12].

Quantitative Data on Stability and Degradation

The following table summarizes the key quantitative data related to the stability and degradation of copper sulfate pentahydrate.

Parameter	Value	Conditions	Reference
Shelf Life (Solid)	48 months	Stored below 30°C, away from bright light.	[4]
Shelf Life (Solution)	Good	When stored properly in a sealed container.	[13]
Decomposition Temp. (Step 1)	~30-63°C	Loss of 2 H₂O molecules from pentahydrate.	[1][3]
Decomposition Temp. (Step 2)	~109-110°C	Loss of 2 more H₂O molecules.	[1][3]
Decomposition Temp. (Step 3)	~200-250°C	Formation of anhydrous CuSO₄.	[1][3]
pH of 5% Solution	3.5 - 4.5	In aqueous solution at 20°C.	[14]

Experimental Protocols

Preparation of a Standard 0.1 M Copper Sulfate Solution

This protocol describes the preparation of a standard solution of copper(II) sulfate, a common procedure in many laboratories[7][15].

• Calculate the required mass: Determine the mass of copper sulfate pentahydrate (molar mass ≈ 249.69 g/mol ) needed to prepare the desired volume and concentration of the solution. For 100 mL of a 0.1 M solution, 2.497 g is required.

• Weigh the solid: Accurately weigh the calculated mass of CuSO₄·5H₂O using an analytical balance.

• Dissolve the solid: Transfer the weighed solid into a beaker and add a portion of deionized or distilled water. Stir with a glass rod until the solid is completely dissolved.

• Transfer to a volumetric flask: Carefully transfer the solution into a volumetric flask of the desired final volume. Rinse the beaker with small amounts of deionized water and add the rinsings to the volumetric flask to ensure all the solute is transferred.

• Dilute to the mark: Add deionized water to the volumetric flask until the bottom of the meniscus is level with the calibration mark.

• Homogenize the solution: Stopper the flask and invert it several times to ensure the solution is thoroughly mixed and has a uniform concentration.

• Store properly: Transfer the prepared solution to a clean, dry, and properly labeled storage bottle.

Thermal Decomposition Analysis using Thermogravimetric Analysis (TGA)

TGA is a common technique to study the thermal stability and decomposition of materials like copper sulfate pentahydrate[8][12].

• Sample Preparation: A small, accurately weighed sample of copper sulfate pentahydrate is placed in a TGA crucible.

• Instrument Setup: The TGA instrument is programmed with a specific heating rate (e.g., 10°C/min) over a defined temperature range (e.g., room temperature to 600°C). The experiment is typically run under an inert atmosphere (e.g., nitrogen) to prevent oxidative reactions.

• Data Acquisition: The instrument continuously measures the mass of the sample as a function of temperature.

• Data Analysis: The resulting TGA curve plots the percentage of weight loss versus temperature. The steps in the curve correspond to the different stages of dehydration and decomposition. The temperatures at which these losses occur and the percentage of mass lost at each stage are analyzed to determine the decomposition pathway.

Visualizations

The following diagrams illustrate key concepts related to the stability and handling of copper sulfate pentahydrate solutions.

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Copper Sulfate Technical Fact Sheet [npic.orst.edu]
• 3. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. himedialabs.com [himedialabs.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. Preparation of CuSO4 solution [periodni.com]
• 8. researchgate.net [researchgate.net]
• 9. redox.com [redox.com]
• 10. lewisu.edu [lewisu.edu]
• 11. youtube.com [youtube.com]
• 12. mt.com [mt.com]
• 13. Copper(II) Sulfate Solution 0.5 M - 1.5 M SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 14. carlroth.com:443 [carlroth.com:443]
• 15. youtube.com [youtube.com]

understanding the hydration states of copper sulfate

An In-Depth Technical Guide to the Hydration States of Copper Sulfate (B86663)

This technical guide provides a comprehensive overview of the various hydration states of copper(II) sulfate (CuSO₄). It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the physicochemical properties, transformations, and analytical characterization of these compounds. This document outlines the distinct properties of each hydration state, the thermodynamics of their interconversion, and detailed experimental protocols for their analysis.

Introduction to Copper Sulfate and its Hydrates

Copper(II) sulfate is an inorganic compound that exists in several hydration states, each with unique chemical and physical properties.[1] The degree of hydration significantly impacts the compound's color, crystal structure, solubility, and stability.[2][3] The most common form is the pentahydrate (CuSO₄·5H₂O), known for its vibrant blue color, while the anhydrous form (CuSO₄) is a white powder.[3][4] The reversible transition between these states upon the addition or removal of water makes copper sulfate a classic model for studying hydration and dehydration processes.[3]

Physicochemical Properties of Copper Sulfate Hydrates

The various hydration states of copper sulfate exhibit distinct physical and chemical properties. A summary of these properties is presented in the tables below.

Table 1: General Properties of Copper Sulfate Hydration States

Hydration State	Chemical Formula	Common Name(s)	Molar Mass ( g/mol )	Color	Crystal Structure
Anhydrous	CuSO₄	Anhydrous copper sulfate	159.609[2]	White to light grey/pale green powder[4]	Orthorhombic[1][2]
Monohydrate	CuSO₄·H₂O	Copper sulfate monohydrate	177.63[5]	Blue or green-white powder[6]	-
Trihydrate	CuSO₄·3H₂O	Copper sulfate trihydrate	213.66[7]	Blue powder	-
Pentahydrate	CuSO₄·5H₂O	Blue vitriol, bluestone[4][8]	249.685[2]	Bright blue[1][4]	Triclinic[2][4]
Heptahydrate	CuSO₄·7H₂O	Boothite	-	-	-

Table 2: Physical Data of Common Copper Sulfate Hydrates

Hydration State	Density (g/cm³)	Melting Point (°C)
Anhydrous	3.6[2]	Decomposes >650 °C[2][4]
Monohydrate	2.284	Decomposes
Pentahydrate	2.286[2]	Decomposes before melting[1]

Thermal Dehydration of Copper Sulfate Pentahydrate

The hydration states of copper sulfate are interconvertible, most notably through the thermal decomposition of the pentahydrate. Upon heating, CuSO₄·5H₂O loses its water of crystallization in a stepwise manner, ultimately yielding the anhydrous form.[1][9] This process is endothermic and can be reversed by the addition of water to the anhydrous salt, which is an exothermic reaction.[4][10]

The dehydration process occurs in distinct stages, each corresponding to the loss of a specific number of water molecules at characteristic temperature ranges.[11][12][13]

Figure 1: Dehydration pathway of copper sulfate pentahydrate.

Table 3: Thermal Decomposition Stages of CuSO₄·5H₂O

Stage	Temperature Range (°C)	Water Molecules Lost	Resulting Product	Cumulative Mass Loss (%)
1	~50 - 100[11][12][14]	2	CuSO₄·3H₂O	~14.4[15]
2	~100 - 150[11][12]	2	CuSO₄·H₂O	~28.8[15]
3	~170 - 260[16]	1	CuSO₄	~36.1[15]

Note: The exact temperatures can vary depending on factors such as heating rate and atmospheric pressure.[17]

Experimental Protocols for Characterization

The analysis of copper sulfate hydration states typically involves thermal analysis techniques to quantify the water content and characterize the dehydration process.

Thermogravimetric Analysis (TGA)

Objective: To determine the water content and thermal stability of a copper sulfate hydrate (B1144303) sample by measuring the change in mass as a function of temperature.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's specifications. Curie points of standard materials like alumel and iron can be used for temperature calibration.[18]

• Sample Preparation: Accurately weigh a small amount (e.g., 2-3 mg) of the hydrated copper(II) sulfate into a clean, tared TGA crucible.[19]

• TGA Measurement:

  • Place the crucible in the TGA furnace.

  • Heat the sample from ambient temperature to approximately 300°C at a controlled heating rate (e.g., 10 °C/min).

  • Use an inert purge gas, such as nitrogen, to flow over the sample during the analysis.[18]

• Data Analysis:

  • Plot the sample mass (or mass percentage) as a function of temperature.

  • The resulting TGA curve will show distinct steps corresponding to the loss of water molecules.[15]

  • Calculate the mass loss at each step to determine the number of water molecules lost and the formula of the hydrate.[19][20]

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the dehydration transitions of copper sulfate hydrates.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard reference materials (e.g., indium).

• Sample Preparation: Accurately weigh a small amount of the sample into a DSC pan and seal it.

• DSC Measurement:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the sample at a constant rate over the desired temperature range (e.g., 25°C to 300°C).

• Data Analysis:

  • The resulting DSC curve will show endothermic peaks corresponding to the energy absorbed during each dehydration step.[21]

  • The temperature at the peak of each endotherm indicates the transition temperature. The area under the peak is proportional to the enthalpy of the transition.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of a copper sulfate sample to determine its hydration state.

Figure 2: Experimental workflow for hydration state analysis.

Applications in Research and Development

A thorough understanding of the hydration states of copper sulfate is crucial in various fields:

• Drug Development: Hydrates of active pharmaceutical ingredients (APIs) can exhibit different solubilities, dissolution rates, and stability compared to their anhydrous forms. Copper sulfate serves as a model compound for studying the impact of hydration on these properties.

• Process Chemistry: In chemical synthesis, the anhydrous form of copper sulfate is often used as a dehydrating agent or a catalyst.[3] Controlling the hydration state is essential for reaction efficiency and product purity.

• Materials Science: The ability to control the hydration state is important in the development of new materials, such as sensors for humidity, where the color change associated with hydration can be utilized.[10]

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. nbinno.com [nbinno.com]
• 4. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 5. Cupric sulfate monohydrate | CuH2O5S | CID 61499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. centro-chem.com [centro-chem.com]
• 7. Copper sulphate trihydrate | CuH6O7S | CID 22255885 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. COPPER SULPHATE MONOHYDRATE - Ataman Kimya [atamanchemicals.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate | Semantic Scholar [semanticscholar.org]
• 12. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate [inis.iaea.org]
• 13. researchgate.net [researchgate.net]
• 14. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. google.com [google.com]
• 16. Thermogravimetric/Thermal–Mass Spectroscopy Insight into Oxidation Propensity of Various Mechanochemically Made Kesterite Cu2ZnSnS4 Nanopowders - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Thermal Analysis of Copper Sulfate Pentahydrate under Pressure [jstage.jst.go.jp]
• 18. thermalsupport.com [thermalsupport.com]
• 19. Finding the formula of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]
• 20. youtube.com [youtube.com]
• 21. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

The Biological Activity of Copper Sulfate Pentahydrate: A Technical Guide

An in-depth examination of the mechanisms of action, toxicological profile, and experimental evaluation of copper sulfate (B86663) pentahydrate for researchers, scientists, and drug development professionals.

Introduction: Copper sulfate pentahydrate (CuSO₄·5H₂O), a widely utilized inorganic compound, exhibits a broad spectrum of biological activities, making it a compound of interest across various scientific and industrial domains. Its applications range from agriculture, where it serves as a potent fungicide and algaecide, to animal husbandry as a feed additive.[1][2] This technical guide provides a comprehensive overview of the biological activities of copper sulfate pentahydrate, with a focus on its molecular mechanisms, toxicological data, and detailed experimental protocols for its evaluation.

Mechanism of Action

The primary mode of action of copper sulfate pentahydrate is attributed to the cupric ion (Cu²⁺). Upon dissolution, the compound releases Cu²⁺ ions which are highly reactive and can interact with various biological molecules. The key mechanisms include:

• Protein Denaturation: Copper ions have a high affinity for functional groups in proteins, particularly sulfhydryl (-SH), amino (-NH₂), and carboxyl (-COOH) groups.[3] Binding of copper to these groups disrupts the tertiary structure of proteins, leading to denaturation and loss of function.[4] This non-specific protein damage is a major contributor to its antimicrobial and toxic effects.

• Enzyme Inhibition: As a cofactor for many enzymes, copper in excess can also be inhibitory. The cupric ion can displace other essential metal ions from the active sites of enzymes or bind to allosteric sites, thereby altering their conformation and inhibiting their catalytic activity.[4]

• Induction of Oxidative Stress: Copper is a redox-active metal that can participate in Fenton-like reactions, leading to the generation of reactive oxygen species (ROS) such as hydroxyl radicals (•OH).[5] This increase in ROS can overwhelm the cell's antioxidant defense system, resulting in oxidative damage to lipids, proteins, and DNA.[6]

Quantitative Toxicological Data

The toxicity of copper sulfate pentahydrate varies significantly across different species and is influenced by factors such as water hardness and pH in aquatic environments.[7] A summary of key toxicological data is presented in the tables below.

Table 1: Acute Toxicity of Copper Sulfate Pentahydrate in Animal Models

Species	Route of Administration	LD50 (mg/kg)	Reference(s)
Rat	Oral	300 - 482	[8][9]
Rat	Dermal	> 2000	[8]
Rooster	Oral	693	[8]
Cattle	Oral	200 - 880	[8]
Sheep	Oral	20 - 110	[8]

Table 2: Ecotoxicity of Copper Sulfate Pentahydrate in Aquatic Organisms

Species	Exposure Duration	LC50 (mg/L)	Reference(s)
Common Carp (Cyprinus carpio)	48 hours	1.82 - 3.36	[10]
Grass Carp (Ctenopharyngodon idella)	96 hours	1.717	[11]
Caspian Sea Kutum (Rutilus frisii kutum)	96 hours	2.310	[12]
Gray Mullet (Mugil cephalus)	96 hours	39.68	[13]
Rohu (Labeo rohita)	96 hours	52.04	[14]
Pond Snail	96 hours	0.39	[15]

Antimicrobial Activity

Copper sulfate pentahydrate is a broad-spectrum antimicrobial agent effective against a wide range of bacteria, fungi, and algae.[16][17] Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Table 3: Minimum Inhibitory Concentration (MIC) of Copper Sulfate Pentahydrate against Various Microorganisms

Microorganism	MIC Range (µg/mL)	Reference(s)
Pseudomonas syringae pv. tomato	>32 - 128	[18]
Nosocomial Pathogens (various)	100 - 800	[19][20][21]
Colletotrichum gloeosporioides	600 - 800	[22]

Signaling Pathway Interactions

Copper-induced cellular stress, particularly oxidative stress, leads to the activation of several key signaling pathways involved in inflammation, apoptosis, and cell survival.

NF-κB Signaling Pathway

Copper exposure has been shown to activate the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of the inflammatory response.[17] The activation is mediated by oxidative stress, which leads to the activation of the IκB kinase (IKK) complex.[5] IKK then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and subsequent degradation. This allows the NF-κB dimers (p50/p65) to translocate to the nucleus and induce the transcription of pro-inflammatory genes.[17][23]

Caption: Copper-induced NF-κB signaling pathway.

MAPK Signaling Pathways

Copper-induced oxidative stress also activates Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including the c-Jun N-terminal kinase (JNK) and p38 MAPK pathways.[24] These pathways are crucial in mediating cellular responses to stress, leading to apoptosis or cell survival. Upstream of JNK and p38 is Apoptosis Signal-regulating Kinase 1 (ASK1), which is activated by ROS. Activated ASK1 then phosphorylates and activates downstream kinases, ultimately leading to the activation of JNK and p38.[25]

Caption: Copper-induced MAPK signaling pathways.

Experimental Protocols

Determination of Acute Oral Toxicity (LD50) - Modified from OECD Guideline 401

This protocol outlines the general procedure for determining the median lethal dose (LD50) of a substance administered orally to rats.

1. Animals:

• Use healthy, young adult rats of a single strain, fasted overnight before dosing.[11]

2. Dose Preparation and Administration:

• Prepare a solution or suspension of copper sulfate pentahydrate in a suitable vehicle (e.g., distilled water).

• Administer the substance in a single dose by gavage. The volume administered should be kept constant across different dose levels.[11]

3. Dose Levels:

• Use at least three dose levels, spaced to produce a range of toxic effects and mortality rates.[11]

4. Observation:

• Observe animals for mortality, signs of toxicity, and behavioral changes at regular intervals for at least 14 days.[11]

• Record the time of death for each animal.

5. Data Analysis:

• Calculate the LD50 value and its confidence limits using a recognized statistical method, such as probit analysis.

Determination of Minimum Inhibitory Concentration (MIC) - Broth Microdilution Method

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.[1][15][26][27]

1. Preparation of Antimicrobial Agent:

• Prepare a stock solution of copper sulfate pentahydrate in a suitable solvent (e.g., sterile distilled water).

• Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

2. Preparation of Inoculum:

• Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard.

• Dilute the standardized suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[15]

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate with the prepared inoculum. Include a growth control (no antimicrobial agent) and a sterility control (no inoculum).

• Incubate the plate at an appropriate temperature and duration for the test microorganism (e.g., 37°C for 18-24 hours for most bacteria).

4. Interpretation:

• The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) of the microorganism.

Measurement of Oxidative Stress Markers

5.3.1. Superoxide Dismutase (SOD) Activity Assay:

SOD activity is often measured by its ability to inhibit the photochemical reduction of nitroblue tetrazolium (NBT).

1. Sample Preparation:

• Homogenize tissue samples in a suitable buffer on ice and centrifuge to obtain the supernatant.

2. Assay Procedure:

• The reaction mixture typically contains phosphate (B84403) buffer, methionine, NBT, and EDTA.

• Add the sample supernatant to the reaction mixture.

• Initiate the reaction by adding riboflavin (B1680620) and exposing the mixture to a light source.

• Measure the absorbance at 560 nm. The inhibition of NBT reduction is proportional to the SOD activity.

5.3.2. Catalase (CAT) Activity Assay:

CAT activity is determined by measuring the rate of hydrogen peroxide (H₂O₂) decomposition.

1. Sample Preparation:

• Prepare tissue homogenates as described for the SOD assay.

2. Assay Procedure:

• Add the sample supernatant to a solution of H₂O₂ in phosphate buffer.

• Monitor the decrease in absorbance at 240 nm over time as H₂O₂ is consumed.

• One unit of catalase activity is typically defined as the amount of enzyme that decomposes 1 µmol of H₂O₂ per minute.

5.3.3. Malondialdehyde (MDA) Assay:

MDA is a marker of lipid peroxidation and is commonly measured using the thiobarbituric acid reactive substances (TBARS) assay.

1. Sample Preparation:

• Homogenize tissue samples in a suitable buffer containing an antioxidant like butylated hydroxytoluene (BHT) to prevent further oxidation.

2. Assay Procedure:

• Add thiobarbituric acid (TBA) reagent to the sample homogenate.

• Incubate the mixture at high temperature (e.g., 95°C) to allow the reaction between MDA and TBA to form a pink-colored adduct.

• After cooling, measure the absorbance of the supernatant at approximately 532 nm.

• Quantify the MDA concentration using a standard curve prepared with an MDA standard.

Experimental and Logical Workflows

Workflow for Assessing Antimicrobial Activity

Caption: General workflow for assessing antimicrobial activity.

Workflow for Evaluating Chemical Toxicity

Caption: Logical workflow for evaluating chemical toxicity.

Conclusion

Copper sulfate pentahydrate possesses potent and diverse biological activities, primarily driven by the redox activity of the cupric ion. Its ability to denature proteins, inhibit enzymes, and induce oxidative stress underpins its efficacy as an antimicrobial agent and its toxicity to a wide range of organisms. A thorough understanding of its mechanisms of action and toxicological profile, facilitated by the standardized experimental protocols outlined in this guide, is essential for its safe and effective application in research and industry. Further investigation into its specific interactions with cellular signaling pathways will continue to elucidate its complex biological role and potential for novel applications.

References

• 1. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances | Springer Nature Experiments [experiments.springernature.com]
• 2. Role of p38MAPK and oxidative stress in copper-induced senescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Agar dilution - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. Thiol-reactive metal compounds inhibit NF-kappa B activation by blocking I kappa B kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Insights of Copper Sulfate Exposure-Induced Nephrotoxicity: Involvement of Oxidative and Endoplasmic Reticulum Stress Pathways [mdpi.com]
• 7. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 8. Copper Sulfate Technical Fact Sheet [npic.orst.edu]
• 9. carlroth.com [carlroth.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Effect of copper sulfate on the survival and growth performance of Caspian Sea kutum, Rutilus frisii kutum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 14. veterinaria.org [veterinaria.org]
• 15. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 16. Activation of the MAPK11/12/13/14 (p38 MAPK) pathway regulates the transcription of autophagy genes in response to oxidative stress induced by a novel copper complex in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Copper activates the NF-kappaB pathway in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Antibacterial effect of copper sulfate against multi-drug resistant nosocomial pathogens isolated from clinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Antibacterial effect of copper sulfate against multi-drug resistant nosocomial pathogens isolated from clinical samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Antibacterial Effect of Copper on Microorganisms Isolated from Bovine Mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. COPPER ACTIVATION OF NF-κB SIGNALING IN HEPG2 CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Mechanism of Copper Activated Transcription: Activation of AP-1, and the JNK/SAPK and p38 Signal Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Protocols & Analytical Methods

Application Note & Protocol: Growing Single Crystals of Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the growth of high-quality single crystals of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) from an aqueous solution. The primary method described is the slow evaporation technique, which relies on the careful preparation of a supersaturated solution and the use of a seed crystal to promote the growth of a large, well-defined single crystal. This protocol is designed for a laboratory setting and outlines the necessary materials, safety precautions, and step-by-step procedures for solution preparation, seed crystal generation, and single crystal cultivation. Quantitative data on solubility and growth parameters are provided for reproducibility and optimization.

Introduction

Copper (II) sulfate pentahydrate is a hydrated salt that forms beautiful, translucent blue crystals belonging to the triclinic crystal system.[1] The ability to grow large, high-purity single crystals is crucial for various scientific applications, including X-ray crystallography, and studies of optical, magnetic, and structural properties.[2][3] The growth process from an aqueous solution is governed by the principles of solubility and supersaturation. The solubility of copper sulfate is highly dependent on temperature, increasing significantly as the temperature rises.[4] This property allows for the creation of a supersaturated solution, a metastable state containing more dissolved solute than can ordinarily be held at a given temperature.[5][6] By carefully controlling the rate of solvent evaporation or cooling, this excess solute can be precipitated out of the solution to form a crystalline solid.[7][8] This protocol details a reliable method to control this process, enabling the growth of a single, large crystal rather than many small ones.

Materials and Equipment

• Reagents:

  • Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O), high-purity powder

  • Distilled or deionized water[9]

• Equipment:

  • Glass beakers or jars (e.g., 250 mL, 500 mL)[9]

  • Heating plate or microwave[5][9]

  • Thermometer[5]

  • Glass stirring rod[9]

  • Petri dish or shallow saucer[10][11]

  • Nylon fishing line (thin, e.g., 0.2mm)[7][12]

  • Wooden stick, pencil, or stirring rod (for suspending the crystal)[7]

  • Filter paper or coffee filter and funnel[11][13]

  • Tweezers

  • Paper towels or coffee filter (to cover the beaker)[7][10]

  • Personal Protective Equipment (PPE): Safety goggles, gloves[5]

Data Presentation

Quantitative data is essential for controlling the crystallization process. The following tables summarize key parameters.

Table 1: Solubility of Copper Sulfate Pentahydrate in Water

Temperature (°C)	Solubility (g / 100 g H₂O)
25	~35[13]
90	~100[13]
100	~73.6 (736 g/kg)[5]

Table 2: Experimental Growth Parameters by Slow Evaporation

This data illustrates how the initial concentration of the solution can affect the growth time and final crystal size at room temperature.

Molarity of Solution (M)	Time for Crystal Growth (days)	Maximum Crystal Size (mm³)
0.25	82	39 × 12 × 3
0.5	91	33.05 × 30.5 × 4.7
1.5	42	19.12 × 15.3 × 5.5

Experimental Protocols

This section is divided into three main protocols: preparing the growth solution, generating seed crystals, and growing the final single crystal.

Protocol 1: Preparation of a Supersaturated Solution

A stable, supersaturated solution is the foundation for growing high-quality crystals.

• Safety First: Put on safety goggles and gloves. Copper sulfate is mildly toxic if ingested and can cause irritation.[11]

• Measure Solute and Solvent: For growing a large single crystal, a good starting point is to dissolve 50-55 grams of copper sulfate powder for every 100 mL of distilled water.[11][14] For crystal clusters, a higher concentration of 70g per 100 mL can be used.[15]

• Dissolution: Heat the distilled water in a beaker to a high temperature (e.g., 80-90°C), but avoid boiling.[14] Boiling can cause the compound to decompose.[15]

• Saturate the Solution: Gradually add the copper sulfate powder to the hot water while stirring continuously with a glass rod until no more powder will dissolve.[5][10] The solution should be a clear, deep blue.[11]

• Filter the Solution: While the solution is still warm, filter it through a coffee filter or filter paper into a clean, final growth jar.[11][13] This critical step removes any undissolved particles or impurities that could act as unwanted nucleation sites.

• Cooling: Cover the jar with a paper towel and allow the solution to cool slowly and undisturbed to room temperature.[5] The solution is now supersaturated.

Protocol 2: Generation of Seed Crystals

A high-quality seed crystal is necessary to initiate the growth of a single, well-formed crystal.[7]

• Prepare a Crystallization Dish: Pour a small amount of the filtered, supersaturated solution into a shallow container like a petri dish or saucer.[10][11]

• Evaporation: Leave the dish in a stable, undisturbed location for 24-48 hours.[8][11] As the water evaporates, small, well-formed crystals will appear at the bottom of the dish.[11]

• Selection: Carefully pour off the remaining solution. Using tweezers, select the most perfect-looking crystal from the dish.[11] A good seed crystal should be a single, transparent, well-defined rhomboid shape, free of cracks or imperfections.[13]

Protocol 3: Growth of the Single Crystal

This protocol uses the prepared solution and seed crystal to grow a large single crystal via slow evaporation.

• Mount the Seed Crystal: Carefully tie a length of thin nylon fishing line around the selected seed crystal.[10] A slip knot can be effective.[12]

• Suspend the Crystal: Tie the other end of the line to the center of a pencil or wooden stick. Lower the seed crystal into the main jar of supersaturated solution, resting the stick across the top of the jar.[7]

• Positioning: Adjust the length of the line so the seed crystal is fully submerged in the middle of the solution, not touching the bottom or sides of the jar.[7][10]

• Incubation: Cover the jar with a paper towel or coffee filter. This prevents dust from contaminating the solution while allowing for slow evaporation.[10] Place the entire setup in a location with a stable temperature, away from direct sunlight and vibrations.[10] Temperature fluctuations can cause the crystal to partially dissolve and then regrow, leading to imperfections.[10]

• Monitoring and Maintenance: Check the crystal's growth daily.[7] If you observe small, unwanted crystals forming on the bottom or sides of the jar, you must remove them.[7][10] To do this, carefully lift the main crystal out, pour the solution into a new, clean jar, and re-suspend your crystal in the decanted solution.[7][10]

• Harvesting and Preservation: When the crystal has reached the desired size, remove it from the solution and allow it to dry on a paper towel. To preserve the crystal and prevent it from dehydrating (turning into a white powder over time), you can coat it with clear nail polish or store it in a sealed container with a small amount of copper sulfate powder to maintain a stable humidity environment.[12][15]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the crystal growth protocol.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. CuSO4 Copper Sulfate Crystallization - 911Metallurgist [911metallurgist.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. sciencing.com [sciencing.com]
• 6. youtube.com [youtube.com]
• 7. ferndalescience.com [ferndalescience.com]
• 8. csub.edu [csub.edu]
• 9. How to Grow a Copper Sulfate Crystal : 4 Steps - Instructables [instructables.com]
• 10. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 11. crystalverse.com [crystalverse.com]
• 12. How to grow a large crystal of copper (II) sulphate in 5 days [blog.grahampoulter.com]
• 13. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 14. editverse.com [editverse.com]
• 15. crystalverse.com [crystalverse.com]

Application Notes and Protocols: Copper Sulfate Pentahydrate in Fehling's and Benedict's Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fehling's and Benedict's tests are well-established chemical methods used to detect the presence of reducing substances, primarily reducing sugars, which possess a free aldehyde or α-hydroxy ketone functional group.[1][2] These tests are fundamental in various fields, including carbohydrate analysis, clinical diagnostics for conditions like diabetes (by detecting glucose in urine), and quality control in the food and pharmaceutical industries.[3][4][5] The core component of both reagents is the cupric ion (Cu²⁺), supplied by copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), which acts as a mild oxidizing agent.[2][6] This document provides detailed application notes and protocols for the preparation and use of Fehling's and Benedict's solutions, with a focus on the critical role of copper sulfate pentahydrate.

Chemical Principle

The underlying principle for both tests is a redox reaction. In an alkaline environment, reducing sugars are oxidized, and in the process, the blue cupric (Cu²⁺) ions from copper sulfate pentahydrate are reduced to red cuprous (Cu⁺) ions, which precipitate as insoluble copper(I) oxide (Cu₂O).[1][7]

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): Serves as the source of Cu²⁺ ions, the oxidizing agent.[6][8]

• Alkaline Environment: Provided by sodium carbonate (Na₂CO₃) in Benedict's solution and sodium hydroxide (B78521) (NaOH) in Fehling's solution, this condition is necessary for the redox reaction to occur.[1][7]

• Complexing Agent: To prevent the precipitation of copper(II) hydroxide in the alkaline solution, a complexing agent is used. Benedict's solution uses sodium citrate (B86180), which forms a stable copper citrate complex.[9][10] Fehling's solution uses potassium sodium tartrate (Rochelle salt) to form a copper tartrate complex.[7][9] The citrate complex in Benedict's reagent is significantly more stable, giving it a much longer shelf life compared to Fehling's solution.[9][11]

Comparison: Fehling's vs. Benedict's Solution

While both tests detect reducing sugars, there are key differences that make them suitable for different applications.

Feature	Fehling's Solution	Benedict's Solution
Composition	Two separate solutions (A & B) mixed before use.[7]	A single, stable solution.[9]
Alkali	Strong alkali: Sodium Hydroxide (NaOH).[5]	Mild alkali: Sodium Carbonate (Na₂CO₃).[1]
Complexing Agent	Potassium sodium tartrate (Rochelle Salt).[12]	Sodium citrate.[12]
Stability	Unstable; must be prepared fresh by mixing Fehling's A and B.[4]	Highly stable and can be stored for long periods.[9][11]
Sensitivity	Generally considered less sensitive than Benedict's solution.	More sensitive to reducing sugars.
Primary Use	Differentiating aldehydes from ketones; detection of reducing sugars.[4]	Widely used for detecting reducing sugars, especially glucose in urine.[3]

Application Notes

• Drug Development: In pharmaceutical manufacturing, these tests can be used for the quality control of syrups and other formulations containing sugars to ensure the correct concentration of reducing sugars and detect potential degradation.

• Clinical Diagnostics: Benedict's test is a classical method for the presumptive screening of glucosuria (glucose in urine), an indicator of diabetes mellitus.[2][4] However, it is a qualitative test and can yield false positives from other reducing substances in urine.

• Carbohydrate Research: Essential for classifying carbohydrates as either reducing or non-reducing sugars.[3] All monosaccharides are reducing sugars; some disaccharides like sucrose (B13894) are non-reducing.[8]

• Interfering Substances: The presence of other reducing agents, such as ascorbic acid or certain metabolites in a sample, can lead to false-positive results.[2] Aromatic aldehydes do not typically react with these reagents.[9]

Experimental Protocols

Preparation of Reagents

Benedict's Qualitative Reagent To prepare 1 liter of Benedict's solution:

• Dissolve 173 g of sodium citrate and 100 g of anhydrous sodium carbonate in approximately 800 mL of distilled water, with gentle heating.[1][3]

• In a separate container, dissolve 17.3 g of copper(II) sulfate pentahydrate in 100 mL of distilled water.[1][3]

• Slowly pour the copper sulfate solution into the carbonate-citrate solution while stirring constantly.

• Transfer the mixture to a 1-liter volumetric flask and add distilled water to make up the final volume to 1 liter.[13]

Fehling's Solution Fehling's solution is prepared as two separate solutions that are mixed in equal volumes immediately before use.[14]

• Fehling's Solution A: Dissolve 34.65 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in distilled water and make up the volume to 500 mL. A few drops of dilute sulfuric acid can be added.[14][15]

• Fehling's Solution B: Dissolve 173 g of potassium sodium tartrate (Rochelle salt) and 50 g of sodium hydroxide (NaOH) in distilled water and make up the volume to 500 mL.[14]

Protocol for Qualitative Analysis

This protocol is designed to detect the presence of reducing sugars.

• Pipette 1 mL of the sample solution into a clean test tube.

• Add 2 mL of Benedict's reagent (or 1 mL each of freshly mixed Fehling's A and B) to the test tube.[3]

• Heat the mixture in a boiling water bath for 3-5 minutes.[1][3]

• Remove the test tube and observe any color change.

• A color change from blue to green, yellow, orange, or brick-red indicates a positive result for reducing sugars. The original blue color indicates a negative result.[1]

Interpretation of Benedict's Test Results (Semi-Quantitative)

Observed Color	Approximate Concentration of Reducing Sugar
Blue (No change)	0%
Green	0.1% to 0.5%
Yellow	0.5% to 1.0%
Orange	1.0% to 1.5%
Red	1.5% to 2.0%
Brick-Red Precipitate	> 2.0%
Source:[1]

Protocol for Quantitative Analysis (Titration with Fehling's Solution)

This method, often used for more precise quantification, determines the concentration of a reducing sugar by titrating it against a standardized Fehling's solution.

• Standardization of Fehling's Solution:

  • Prepare a standard glucose solution of known concentration (e.g., 0.5 g in 100 mL distilled water).

  • Pipette 10 mL of Fehling's A and 10 mL of Fehling's B into a conical flask. Add 25 mL of distilled water.[16]

  • Heat the solution to boiling.[16]

  • Titrate the hot Fehling's solution with the standard glucose solution from a burette until the blue color disappears and a faint red precipitate begins to form. The use of methylene (B1212753) blue indicator can aid in endpoint detection.[17]

  • Record the volume of glucose solution used and calculate the glucose equivalent for the Fehling's solution.

• Titration of Unknown Sample:

  • Repeat the titration procedure using the sample solution with an unknown concentration of reducing sugar.

  • Calculate the concentration of the reducing sugar in the sample based on the volume required to reach the endpoint, relative to the standard glucose solution.[17]

Visualizations

Caption: Chemical reaction pathway for Fehling's and Benedict's tests.

Caption: Experimental workflow for the qualitative analysis of reducing sugars.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. byjus.com [byjus.com]
• 3. microbenotes.com [microbenotes.com]
• 4. Fehling's solution - Wikipedia [en.wikipedia.org]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. quora.com [quora.com]
• 7. testbook.com [testbook.com]
• 8. flinnsci.com [flinnsci.com]
• 9. organic chemistry - Functional difference of Benedict's solution and Fehling's solution - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. m.youtube.com [m.youtube.com]
• 11. brainly.ph [brainly.ph]
• 12. pediaa.com [pediaa.com]
• 13. Benedict's Test - GeeksforGeeks [geeksforgeeks.org]
• 14. Fehling Solution: Formula, Test, Preparation, Uses & Examples [vedantu.com]
• 15. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 16. itwreagents.com [itwreagents.com]
• 17. blamp.sites.truman.edu [blamp.sites.truman.edu]

Application Notes and Protocols for the Preparation of Bordeaux Mixture with Copper Sulfate Pentahydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the preparation and quality control of Bordeaux mixture, a widely used fungicide and bactericide. The protocols detailed herein are intended for research and development applications, emphasizing precision, safety, and reproducibility. Bordeaux mixture is a suspension formed by the reaction of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) and hydrated lime (calcium hydroxide (B78521), Ca(OH)₂).[1] Its efficacy as a protectant fungicide relies on the gradual release of copper ions, which inhibit fungal spore germination.[2] This document outlines the standardized preparation protocol for a 1% mixture, quality control assays to ensure neutrality and prevent phytotoxicity, and necessary safety precautions.

Principle and Chemical Reaction

The preparation of Bordeaux mixture involves the reaction between copper(II) sulfate and calcium hydroxide in an aqueous solution. This reaction precipitates copper(II) hydroxide and calcium sulfate, forming a fine suspension.[1] The hydrated lime neutralizes the acidity of the copper sulfate solution, making the mixture safer for application on plants.[3] The primary chemical equation for the reaction is:

CuSO₄·5H₂O + Ca(OH)₂ → Cu(OH)₂↓ + CaSO₄ + 5H₂O

The resulting suspension's fungicidal activity is attributed to the copper(II) ions (Cu²⁺) that are slowly released from the copper hydroxide precipitate. These ions act as a multi-site inhibitor, disrupting enzymatic processes within fungal spores and preventing their germination.[2][4] The mixture's adherence to plant surfaces provides long-lasting protection, even through rainfall.[2][4]

Caption: Chemical reaction for the formation of Bordeaux mixture.

Data Presentation: Standard Formulations

Bordeaux mixture formulations are typically described by a series of three numbers (e.g., 10-10-100), representing the weight of copper sulfate (in pounds), the weight of hydrated lime (in pounds), and the total volume of water (in gallons).[5][6] For scientific and laboratory purposes, it is more practical to use metric units and percentage concentrations. A 1% Bordeaux mixture corresponds to the 10-10-100 formula, indicating 1 kg of each solid component in 100 L of water.[2][7]

Table 1: Component Quantities for Various Volumes of 1% Bordeaux Mixture

Final Volume	Copper Sulfate Pentahydrate (CuSO₄·5H₂O)	Hydrated Lime (Ca(OH)₂)	Water (H₂O)
1 Liter	10 g	10 g	1 L
5 Liters	50 g	50 g	5 L
10 Liters	100 g	100 g	10 L

| 100 Liters | 1 kg | 1 kg | 100 L |

Note: The final volume is the total volume of water used. The addition of solids results in a negligible volume change for practical purposes.

Experimental Protocols

3.1 Materials and Reagents

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O), analytical grade

• Hydrated Lime (Calcium Hydroxide, Ca(OH)₂), high-purity, fresh[5]

• Deionized or distilled water

• Non-metallic containers (e.g., plastic, glass, or wooden buckets)

• Stirring rods (plastic or wood)

• Weighing balance

• pH meter or pH indicator strips

• Polished iron nail or steel blade

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, dust mask[8][9]

3.2 Protocol 1: Preparation of 1% Bordeaux Mixture (1 Liter)

This protocol details the preparation of 1 liter of a 1% Bordeaux mixture. The procedure must be followed precisely to ensure the formation of a stable suspension and to avoid an acidic final product, which can be phytotoxic.[10]

• Prepare Stock Solution A (Copper Sulfate): In a 1 L non-metallic beaker, dissolve 10 g of copper sulfate pentahydrate in 500 mL of warm water. Stir with a non-metallic rod until all crystals are completely dissolved.

• Prepare Stock Solution B (Lime Suspension): In a separate 1 L non-metallic beaker, mix 10 g of fresh hydrated lime with 500 mL of water. Stir vigorously to create a uniform milky suspension.

• Combine Solutions: Slowly pour the copper sulfate solution (Stock Solution A) into the lime suspension (Stock Solution B) while stirring constantly.[11] Crucial Note: Never add the lime suspension to the copper sulfate solution, as this will cause the mixture to curdle and precipitate, reducing its effectiveness.

• Homogenization: Continue stirring the final mixture for several minutes to ensure it is well-blended. The resulting suspension should be a light sky-blue color.

• Quality Control: Proceed immediately to the quality control assays described in Protocol 3.3 to verify the neutrality of the mixture.

• Application: The Bordeaux mixture is now ready for use. It should be applied immediately, as the suspension loses stability and effectiveness over time.[6] Constant agitation is required during application to prevent settling.[4]

Caption: Experimental workflow for preparing 1% Bordeaux mixture.

3.3 Protocol 2: Quality Control Assays for Mixture Neutrality

An acidic Bordeaux mixture contains free copper ions that can cause chemical burns (phytotoxicity) to plant tissues.[10] Therefore, it is critical to test the mixture to ensure it is neutral or slightly alkaline. If a test indicates acidity, more lime suspension should be added until neutrality is achieved.

Table 2: Quality Control Tests, Procedures, and Interpretations

Test	Procedure	Positive Result (Acidic)	Negative Result (Neutral/Alkaline)
pH Measurement	Calibrate and use a pH meter, or dip pH indicator paper into the mixture for 30 seconds.	pH < 7.0	pH ≥ 7.0 (Optimal range is 7.0-8.0)
Nail/Blade Test	Dip a clean, polished iron nail or steel blade into the mixture for approximately 1-2 minutes.[10]	A reddish-brown film of copper deposits on the metal surface.	The metal surface remains clean and unchanged.

| Potassium Ferrocyanide Test | Add a few drops of the Bordeaux mixture to a test tube containing 5 mL of a 10% potassium ferrocyanide solution.[10] | A red precipitate forms. | No red precipitate is observed. |

Safety Precautions and Handling

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, a lab coat, and a dust mask when handling copper sulfate and hydrated lime powders to prevent eye, skin, and respiratory irritation.[8][9][12]

• Handling: Prepare the mixture in a well-ventilated area.[9] Avoid inhaling the dust from the dry components.[8]

• Storage: The prepared Bordeaux mixture is unstable and should be used on the day it is made.[6] If short-term storage (less than 24 hours) is necessary, the addition of sugar (1 g per 10 L of mixture) can improve suspension stability.[6] Store stock chemicals in a cool, dry, secure location away from incompatible materials like strong acids.[8]

• Spill and Disposal: In case of a spill, sweep up the solid material carefully to minimize dust.[8] Dispose of unused mixture and containers in accordance with local, state, and federal environmental regulations. Do not pour leftover mixture into drains or water bodies, as copper is highly toxic to aquatic life.[9]

Troubleshooting and Additional Notes

• Phytotoxicity: Do not apply Bordeaux mixture in hot, sunny weather, as this increases the risk of plant injury.[6] Some plant species are sensitive to copper; always test on a small area first.

• Clogging: To prevent sprayer nozzles from clogging, ensure all components are fully dissolved or suspended and filter the final mixture through a fine mesh or cheesecloth before pouring it into the sprayer.[11]

• Water Quality: The use of hard water may affect the suspension quality. It is recommended to use deionized or distilled water for research applications to ensure consistency.

• Adherence: The lime component provides excellent adherence. The characteristic blue residue on treated surfaces confirms coverage. This residue is resistant to being washed off by rain, providing durable protection.[13]

References

• 1. Bordeaux mixture [sitem.herts.ac.uk]
• 2. Bordeaux mixture - Wikipedia [en.wikipedia.org]
• 3. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
• 4. Bordeaux Mixture / / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 5. Bordeaux Mixture--UC IPM [ipm.ucanr.edu]
• 6. Preparing Tank-mix Bordeaux Mixture | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 7. greenaria.in [greenaria.in]
• 8. accesstoretail.com [accesstoretail.com]
• 9. echemi.com [echemi.com]
• 10. en.vikaspedia.in [en.vikaspedia.in]
• 11. Ultimate Guide: How to Prepare and Use Bordeaux Mixture Correctly [en.jardineriaon.com]
• 12. philea.ma [philea.ma]
• 13. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]

Application Notes and Protocols for Protein Estimation Using the Biuret Test

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Biuret test is a well-established colorimetric assay used for the quantitative and qualitative determination of total protein concentration in a sample.[1] Its principle lies in the reaction of cupric ions (Cu²⁺) with peptide bonds under alkaline conditions, forming a characteristic purple-colored complex.[2] The intensity of this color is directly proportional to the concentration of protein, making it a valuable tool in various research and development settings, including drug formulation, bioprocess monitoring, and quality control of protein-based therapeutics.[3] Copper sulfate (B86663) pentahydrate is a key component of the Biuret reagent, providing the cupric ions necessary for the reaction.[4]

Principle of the Biuret Test

In an alkaline environment, the copper (II) ions from copper sulfate pentahydrate form a coordination complex with the nitrogen atoms of the peptide bonds present in proteins.[2] This reaction requires the presence of at least two peptide bonds for a positive result.[5] The formation of this chelate complex results in a color change of the solution from blue to purple, which absorbs light maximally at a wavelength of 540-560 nm.[3][6] The intensity of the purple color, and therefore the absorbance at this wavelength, is directly proportional to the number of peptide bonds, and thus to the protein concentration, in accordance with the Beer-Lambert law.[5]

Data Presentation

The following table summarizes representative data for a standard curve generated using Bovine Serum Albumin (BSA) with the Biuret test. This data can be used to determine the concentration of an unknown protein sample.

BSA Concentration (mg/mL)	Absorbance at 540 nm
0 (Blank)	0.000
1.0	0.115
2.0	0.230
4.0	0.460
6.0	0.690
8.0	0.920
10.0	1.150

Experimental Protocols

Preparation of Biuret Reagent

The Biuret reagent is a mixture of copper sulfate pentahydrate, sodium hydroxide, and a chelating agent like sodium potassium tartrate (Rochelle salt) to stabilize the cupric ions in the alkaline solution.[5]

Materials:

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Potassium Tartrate Tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Sodium Hydroxide (NaOH)

• Distilled or deionized water

Procedure:

• Dissolve 1.5 g of copper sulfate pentahydrate and 6.0 g of sodium potassium tartrate tetrahydrate in 500 mL of distilled water.

• With continuous stirring, slowly add 300 mL of 10% (w/v) NaOH solution.

• Bring the final volume to 1 L with distilled water.

• Store the reagent in a polyethylene (B3416737) bottle at room temperature. The reagent is stable for a long period, but should be discarded if a black precipitate forms.

Qualitative Protocol for Protein Detection

This protocol is a rapid method to determine the presence or absence of protein in a sample.

Materials:

• Test tubes

• Pipettes

• Sample solution

• Biuret reagent

• Positive control (e.g., Albumin solution)

• Negative control (e.g., Distilled water)

Procedure:

• Label three test tubes: "Sample," "Positive Control," and "Negative Control."

• Add 1-2 mL of the respective solution to each labeled test tube.

• Add an equal volume (1-2 mL) of Biuret reagent to each tube.

• Mix the contents of each tube thoroughly.

• Allow the tubes to stand at room temperature for 5-10 minutes.

• Observe any color change.

Interpretation of Results:

• Positive: A change in color from blue to purple or violet indicates the presence of protein.

• Negative: The solution remains blue, indicating the absence or a very low concentration of protein.

Quantitative Protocol for Protein Estimation

This protocol allows for the determination of the precise concentration of protein in a sample using a spectrophotometer and a standard curve.

Materials:

• Bovine Serum Albumin (BSA) standard solution (e.g., 10 mg/mL)

• Biuret reagent

• Test tubes or cuvettes

• Pipettes

• Spectrophotometer

• Unknown protein sample

Procedure:

Part A: Preparation of BSA Standards and Standard Curve

• Prepare a series of BSA standard solutions with known concentrations (e.g., 0, 1, 2, 4, 6, 8, 10 mg/mL) by diluting the stock BSA solution with distilled water.

• Pipette 1.0 mL of each standard solution into separate, clearly labeled test tubes.

• Prepare a "blank" tube containing 1.0 mL of distilled water.

• Add 4.0 mL of Biuret reagent to each tube, including the blank.

• Mix the contents of each tube thoroughly and incubate at room temperature for 20-30 minutes.[7]

• Set the spectrophotometer to a wavelength of 540 nm.

• Use the blank to zero the spectrophotometer.

• Measure the absorbance of each BSA standard.

• Plot a standard curve of absorbance at 540 nm versus BSA concentration (mg/mL).

Part B: Determination of Unknown Protein Concentration

• Pipette 1.0 mL of the unknown protein sample into a clean test tube.

• Add 4.0 mL of Biuret reagent to the tube.

• Mix thoroughly and incubate at room temperature for 20-30 minutes.[7]

• Measure the absorbance of the unknown sample at 540 nm using the spectrophotometer.

• Determine the protein concentration of the unknown sample by interpolating its absorbance value on the BSA standard curve.

Mandatory Visualizations

Caption: Experimental workflow for qualitative and quantitative protein analysis using the Biuret test.

Caption: Chemical principle of the Biuret test, illustrating the formation of a copper-peptide complex.

References

• 1. researchgate.net [researchgate.net]
• 2. microbenotes.com [microbenotes.com]
• 3. biologyonline.com [biologyonline.com]
• 4. byjus.com [byjus.com]
• 5. Biuret test - Wikipedia [en.wikipedia.org]
• 6. mt.com [mt.com]
• 7. egyankosh.ac.in [egyankosh.ac.in]

Application Notes and Protocols for Electroplating with Copper Sulfate Pentahydrate Electrolyte

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the principles and practices of electroplating using a copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) electrolyte. The information is tailored for applications in research, scientific instrumentation, and the development of drug delivery systems, emphasizing precision, reproducibility, and the creation of functionalized surfaces.

Introduction to Copper Electroplating

Copper electroplating is an electrochemical process that deposits a thin, adherent layer of copper onto a conductive substrate. This technique is widely utilized in scientific and biomedical fields to enhance the properties of materials, including improving electrical conductivity, imparting antimicrobial surfaces, and fabricating micro-scale devices.[1][2] In drug development, copper coatings can be applied to medical devices and microneedles to create bioactive surfaces or to control drug release kinetics.[3][4]

The fundamental principle involves the reduction of cupric ions (Cu²⁺) from an electrolyte solution onto a cathode (the substrate to be coated). The electrolyte bath typically consists of copper sulfate pentahydrate as the source of copper ions, sulfuric acid (H₂SO₄) to increase conductivity, and various organic and inorganic additives to control the deposit's properties.[5]

Electrolyte Composition and Operating Parameters

The composition of the electrolyte bath and the operating parameters are critical variables that determine the quality and characteristics of the copper deposit. Careful control of these factors is essential for achieving reproducible results in a research setting.

Basic Electrolyte Formulation

A standard acid copper sulfate plating bath has a relatively simple composition.

Component	Concentration Range (g/L)	Purpose
Copper Sulfate Pentahydrate	150 - 250	Primary source of copper ions (Cu²⁺)
Sulfuric Acid (H₂SO₄)	45 - 75	Increases electrolyte conductivity and aids in anode dissolution.
Chloride Ions (Cl⁻)	0.02 - 0.12	Works synergistically with additives to refine grain structure and brighten the deposit.

Role of Additives in Modifying Deposit Properties

For advanced applications, organic additives are introduced to the electrolyte to modify the growth of the copper deposit, influencing its brightness, leveling, and mechanical properties.

Additive Class	Examples	Function
Carriers/Suppressors	Polyethylene Glycol (PEG)	Adsorb on the cathode surface to inhibit deposition, promoting a more uniform and level coating.
Brighteners/Accelerators	Bis(3-sulfopropyl) disulfide (SPS)	Accelerate copper deposition, particularly in recessed areas, leading to a bright and fine-grained deposit.
Levelers	Janus Green B, Diazine Black	Adsorb preferentially on high points of the substrate, suppressing growth and promoting a smooth surface.

Operating Conditions

The following table summarizes the typical operating parameters for acid copper sulfate electroplating.

Parameter	Typical Range	Effect on Deposit
Current Density	2 - 10 A/dm²	Higher current density increases the plating rate but can lead to rougher deposits and "burning" if excessive.[6] Lower densities yield smoother, more uniform layers.[7]
Temperature	20 - 40 °C	Higher temperatures increase conductivity and plating rate but can also increase the consumption of organic additives and may affect deposit stress.
Agitation	Mild to moderate (air or mechanical)	Ensures uniform concentration of ions and additives at the cathode surface, preventing localized depletion and improving deposit quality.
pH	< 1	Maintained by the sulfuric acid concentration.

Experimental Protocols

The following protocols provide a step-by-step guide for performing copper electroplating in a laboratory setting.

Protocol 1: General Purpose Copper Plating for Surface Modification

This protocol is suitable for coating conductive substrates to enhance their surface properties, such as for creating antimicrobial surfaces on laboratory equipment or improving the conductivity of electrodes.

Materials:

• Substrate to be plated (e.g., stainless steel, brass)

• Copper anode (high-purity, phosphorus-deoxidized)

• Copper Sulfate Pentahydrate (reagent grade)

• Sulfuric Acid (concentrated, reagent grade)

• Hydrochloric Acid (reagent grade, for chloride ions)

• Deionized (DI) water

• Degreasing solution (e.g., alkaline cleaner)

• Acid activation solution (e.g., 10% H₂SO₄)

• DC power supply

• Beaker or plating tank

• Magnetic stirrer and stir bar or air agitation system

• Heater (optional)

Procedure:

• Substrate Preparation:

  • Thoroughly clean the substrate to remove any organic contaminants by immersing it in a degreasing solution.

  • Rinse the substrate with DI water.

  • Activate the surface by dipping it in the acid activation solution to remove any oxide layers.

  • Rinse again with DI water. The substrate is now ready for plating.

• Electrolyte Preparation (for 1 Liter):

  • Dissolve 200 g of Copper Sulfate Pentahydrate in 800 mL of DI water.

  • Slowly and carefully add 50 mL of concentrated Sulfuric Acid to the solution while stirring. Caution: This reaction is exothermic.

  • Add a source of chloride ions (e.g., 1 mL of 1 M HCl) to achieve a concentration of approximately 35 mg/L.

  • Add DI water to bring the total volume to 1 Liter.

  • If required, add proprietary additives according to the manufacturer's instructions.

• Electroplating Setup:

  • Place the electrolyte in the beaker or plating tank.

  • Position the copper anode and the prepared substrate (cathode) in the electrolyte, ensuring they do not touch.

  • Connect the anode to the positive terminal and the cathode to the negative terminal of the DC power supply.[5]

• Plating Process:

  • Begin agitation of the electrolyte.

  • Turn on the DC power supply and adjust the current to the desired current density.

  • Continue plating for the calculated time required to achieve the desired thickness.

  • After plating, turn off the power supply, remove the plated substrate, and rinse it thoroughly with DI water.

  • Dry the plated part with a clean, soft cloth or compressed air.

Protocol 2: Copper Electroplating for Microfabrication and Biomedical Devices

This protocol is adapted for applications requiring high precision and uniformity, such as the fabrication of microfluidic devices or the coating of microneedles for drug delivery.[8]

Materials:

• Substrate with patterned seed layer (e.g., sputtered copper or gold)

• All materials from Protocol 1

• Proprietary additives for micro-via filling (if applicable)

• Filtration system for the electrolyte

Procedure:

• Substrate Preparation:

  • Handle the substrate with care to avoid contamination of the patterned surface.

  • Perform a gentle cleaning and activation step as described in Protocol 1, ensuring the seed layer is not damaged.

• Electrolyte and Setup:

  • Use a high-purity grade of all chemicals.

  • The electrolyte should be continuously filtered to remove any particulate matter.

  • The anode and cathode should be positioned to ensure a uniform electric field across the substrate.

• Plating Process:

  • Use a lower current density (e.g., 1-5 A/dm²) to promote uniform deposition and fine-grained structures.[7]

  • For features with high aspect ratios, such as micro-vias, specialized additives and pulsed current waveforms may be necessary to achieve void-free filling.

  • Monitor the plating process closely, potentially using in-situ thickness measurements if available.

  • Post-plating rinsing and drying procedures must be performed carefully to avoid damaging the delicate microstructures.

Data Presentation

The following tables summarize key quantitative data related to the properties of electroplated copper.

Table 4.1: Effect of Current Density on Deposit Properties

Current Density (A/dm²)	Hardness (Vickers)	Electrical Resistivity (µΩ·cm)	Surface Roughness (Ra, µm)
2	100 - 120	1.8 - 2.2	0.2 - 0.5
5	120 - 150	1.9 - 2.4	0.5 - 1.0
10	150 - 180	2.2 - 2.8	1.0 - 2.0

Table 4.2: Influence of Additives on Deposit Characteristics

Additive Combination	Grain Size	Brightness	Leveling	Internal Stress
None	Coarse	Dull	Poor	Low
PEG + Cl⁻	Fine	Semi-bright	Good	Moderate
PEG + Cl⁻ + SPS	Very Fine	Bright	Excellent	Moderate to High
PEG + Cl⁻ + SPS + Leveler	Very Fine	Mirror-bright	Superior	High

Visualizations

Signaling Pathway of Copper Electrodeposition

References

• 1. mdpi.com [mdpi.com]
• 2. proplate.com [proplate.com]
• 3. Coated microneedles for transdermal delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rapiddirect.com [rapiddirect.com]
• 6. comsol.com [comsol.com]
• 7. researchgate.net [researchgate.net]
• 8. Metallic Microneedles for Transdermal Drug Delivery: Applications, Fabrication Techniques and the Effect of Geometrical Characteristics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Photocatalytic Applications of Copper Sulfate Pentahydrate-Derived Nanomaterials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) is a readily available and cost-effective precursor for the synthesis of various copper-based nanomaterials with significant photocatalytic activity. While copper sulfate itself is not a primary photocatalyst, it serves as a crucial starting material for producing highly efficient photocatalysts such as copper oxides (CuO, Cu₂O), copper sulfides (CuS), and copper-doped composite materials. These nanomaterials have demonstrated considerable potential in the degradation of organic pollutants, a critical aspect of wastewater treatment and environmental remediation. This document provides detailed application notes and experimental protocols for the synthesis of copper-based photocatalysts from copper sulfate pentahydrate and their use in the photocatalytic degradation of organic dyes.

I. Synthesis of Copper-Based Photocatalysts from Copper Sulfate Pentahydrate

A. Synthesis of Copper Oxide (CuO) Nanoparticles

Copper oxide nanoparticles are effective photocatalysts due to their narrow band gap and high chemical stability.[1] A common method for their synthesis from copper sulfate is co-precipitation.

Experimental Protocol:

• Preparation of Precursor Solution: Dissolve a specific amount of copper sulfate pentahydrate (e.g., 1.5 g) in deionized water (e.g., 80 ml) in a beaker under continuous magnetic stirring at a controlled temperature (e.g., 60 °C) for 30 minutes.[2]

• Precipitation: Slowly add a precipitating agent, such as a 4N sodium hydroxide (B78521) (NaOH) solution, dropwise to the copper sulfate solution until a precipitate is formed.[3]

• Washing: Filter the precipitate and wash it several times with distilled water to remove any unreacted salts and impurities. A final wash with methanol (B129727) can also be performed.[3]

• Drying: Dry the washed precipitate in an oven at a specific temperature (e.g., 110 °C) for 24 hours.[3]

• Calcination: Calcine the dried powder in a muffle furnace at a higher temperature (e.g., 500 °C) for a set duration (e.g., 6 hours) to obtain the final CuO nanoparticles.[3]

B. Synthesis of Copper Sulfide (B99878) (CuS) Nanoparticles

Copper sulfide nanoparticles are another important class of photocatalysts synthesized from copper sulfate, often through a hydrothermal method.[4]

Experimental Protocol:

• Precursor Solution: Prepare an aqueous solution of copper sulfate pentahydrate.

• Sulfur Source: Introduce a sulfur source, such as sodium thiosulfate (B1220275) or thiourea, to the copper sulfate solution.[5]

• Hydrothermal Reaction: Transfer the mixture into a Teflon-lined stainless-steel autoclave and heat it at a specific temperature (e.g., 150 °C) for a defined period (e.g., 6 hours).[6]

• Collection and Washing: After the reaction, allow the autoclave to cool down to room temperature. Collect the resulting black precipitate by centrifugation or filtration. Wash the product thoroughly with deionized water and ethanol (B145695) to remove any residual ions and byproducts.

• Drying: Dry the final CuS nanoparticle product in an oven at a suitable temperature (e.g., 60 °C) for several hours.

C. Synthesis of Zinc Oxide/Copper Oxide (ZnO/CuO) Nanocomposites

ZnO/CuO nanocomposites are hybrid materials that exhibit enhanced photocatalytic activity due to the synergistic effects between the two metal oxides.[7]

Experimental Protocol:

• Precursor Preparation: Prepare separate aqueous solutions of zinc acetate (B1210297) dihydrate and copper sulfate pentahydrate.

• Co-precipitation: Mix the precursor solutions in a desired molar ratio. Add a precipitating agent like potassium hydroxide (KOH) solution dropwise while stirring vigorously to induce co-precipitation of zinc and copper hydroxides.[7]

• Washing and Drying: Wash the resulting precipitate multiple times with deionized water and ethanol to remove impurities. Dry the washed precipitate in an oven.

• Calcination: Calcine the dried powder at an elevated temperature to convert the hydroxides into the ZnO/CuO nanocomposite.

II. Photocatalytic Degradation of Organic Dyes

This section outlines the general protocol for evaluating the photocatalytic performance of the synthesized copper-based nanoparticles using organic dyes like methylene (B1212753) blue (MB) and rhodamine B (RhB) as model pollutants.

Experimental Protocol:

• Dye Solution Preparation: Prepare an aqueous stock solution of the target organic dye (e.g., 10 ppm methylene blue).[8]

• Catalyst Dispersion: Disperse a specific amount of the synthesized photocatalyst (e.g., 80 mg) into a defined volume of the dye solution (e.g., 50 mL).[9]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-45 minutes) to establish an adsorption-desorption equilibrium between the dye molecules and the surface of the photocatalyst. This step is crucial to differentiate between removal by adsorption and photocatalytic degradation.[9]

• Photocatalytic Reaction: Expose the suspension to a light source. This can be natural sunlight, a UV lamp, or a visible light lamp (e.g., a 70 W mercury lamp), depending on the desired experimental conditions.[9][10]

• Sample Collection: At regular time intervals (e.g., every 20 minutes for 120 minutes), withdraw a small aliquot of the suspension.[9]

• Analysis: Centrifuge or filter the collected sample to remove the photocatalyst particles. Analyze the concentration of the remaining dye in the supernatant using a UV-Vis spectrophotometer by measuring the absorbance at the dye's maximum absorption wavelength (e.g., ~664 nm for methylene blue).[11]

• Degradation Efficiency Calculation: The degradation efficiency can be calculated using the following formula: Degradation Efficiency (%) = [(C₀ - C) / C₀] * 100 where C₀ is the initial concentration of the dye and C is the concentration at time t.[12]

III. Data Presentation

The following tables summarize representative quantitative data for the photocatalytic degradation of organic dyes using copper-based nanoparticles synthesized from copper sulfate precursors.

Table 1: Photocatalytic Degradation of Methylene Blue (MB) using CuO-based Nanocomposites

Photocatalyst	Dye Concentration	Catalyst Dosage	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Reference
CuO:CdO (1:1)	-	-	Sunlight	-	-	[3]
5 wt% CuO/ZnO	-	-	Sunlight	120	98	[13]
CuO	Methylene Blue	0.1 g	UV source	300	-	[11]

Table 2: Photocatalytic Degradation of Various Dyes using CuS Nanoparticles

Photocatalyst	Dye	Dye Concentration	Catalyst Dosage	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Reference
CuS (CuS3)	Crystal Violet	5 ppm	80 mg / 50 mL	Visible Light (70 W Mercury Lamp)	120	85	[9]
CuS (CuS3)	Methylene Blue	5 ppm	80 mg / 50 mL	Visible Light (70 W Mercury Lamp)	120	100	[9]
CuS (CuS3)	Rhodamine B	5 ppm	80 mg / 50 mL	Visible Light (70 W Mercury Lamp)	120	81	[9]

IV. Visualizations

The following diagrams illustrate the key processes involved in the synthesis and application of copper-based photocatalysts.

Caption: Synthesis workflow for copper-based photocatalysts.

Caption: General mechanism of photocatalytic degradation.

Caption: Experimental workflow for photocatalytic degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Photocatalytic dye degradation and biological activities of the Fe 2 O 3 /Cu 2 O nanocomposite - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09929D [pubs.rsc.org]
• 3. bhu.ac.in [bhu.ac.in]
• 4. SYNTHESIS OF CuS NANOPARTICLES AND STUDY OF ITS PHOTOCATALYTIC ACTIVITY – Acta Chemica Malaysia [actachemicamalaysia.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Facile Preparation of CuS Nanoparticles from the Interfaces of Hydrophobic Ionic Liquids and Water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jwent.net [jwent.net]
• 8. mdpi.com [mdpi.com]
• 9. Enhanced Photocatalytic Degradation of Ternary Dyes by Copper Sulfide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ajchem-a.com [ajchem-a.com]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Photocatalytic Degradation of Rhodamine B Dye and Hydrogen Evolution by Hydrothermally Synthesized NaBH4—Spiked ZnS Nanostructures [frontiersin.org]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Copper Sulfate Pentahydrate in Animal Feed Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) is a widely utilized inorganic copper source in animal nutrition. It serves as an essential trace mineral, playing a critical role in numerous physiological functions, including enzyme activity, immune response, and red blood cell formation.[1][2][3] Beyond its nutritional role, at pharmacological doses, copper sulfate pentahydrate exhibits antimicrobial properties that can modulate gut microbiota, positioning it as a tool for enhancing animal health and performance.[3][4] These application notes provide detailed information on its use, experimental protocols for its evaluation, and insights into its mechanisms of action for researchers and professionals in animal science and drug development.

Physicochemical Properties and Bioavailability

Copper sulfate pentahydrate is a blue crystalline solid that is highly soluble in water.[1] Its high solubility contributes to its good bioavailability compared to other inorganic copper sources like copper oxide.[5][6] However, its reactivity can lead to interactions with other feed components.

Data Presentation: Bioavailability of Copper Sources

The bioavailability of copper from copper sulfate is often considered the standard against which other sources are compared.

Copper Source	Relative Bioavailability (vs. CuSO₄)	Animal Model	Key Findings	Reference
Copper Sulfate (CuSO₄·5H₂O)	100% (Standard)	Cattle, Poultry	Generally high bioavailability due to high solubility.	[5][6][7]
Copper Oxide (CuO)	Essentially unavailable to low	Cattle	Poor solubility limits its bioavailability.	[5][6]
Copper Lysine	Similar to CuSO₄	Cattle	Chelated form shows comparable bioavailability to sulfate.	[5]
Tribasic Copper Chloride (TBCC)	Similar to or slightly higher than CuSO₄	Cattle, Poultry	Low water solubility but soluble in the acidic environment of the stomach.	[8]
Copper Proteinate	Similar to CuSO₄	Cattle	Organic chelated form with comparable bioavailability.	[9]

Applications in Animal Feed

Copper sulfate pentahydrate is added to animal feed for two primary purposes: to meet the nutritional requirements for copper and, at higher concentrations, as a growth promoter due to its antimicrobial effects.

Nutritional Supplementation

Copper is a vital component of numerous enzymes (cuproenzymes) involved in critical metabolic pathways. Deficiency can lead to anemia, bone abnormalities, and impaired immune function.[2]

Growth Promotion

At pharmacological doses, copper sulfate pentahydrate can improve growth performance and feed efficiency, particularly in swine and poultry.[3][10] This effect is largely attributed to its antimicrobial activity in the gastrointestinal tract.[3][4]

Data Presentation: Recommended Inclusion Levels and Toxicity

The appropriate dosage of copper sulfate pentahydrate varies significantly by species and production stage. It is crucial to adhere to regulatory limits to avoid toxicity, as some species, like sheep, are particularly sensitive to high copper levels.[11][12]

Animal Species	Production Stage	Recommended Copper (Cu) from CuSO₄ (mg/kg of feed)	Maximum Tolerable Level (mg/kg of feed)	Notes	References
Swine	Piglets	150 - 250	250	High levels for growth promotion in the nursery phase.	[3][10][13]
Fattening Pigs	40 - 140	250	Lower levels for maintenance and growth.	[10]
Breeding Pigs	40 - 140	250	[10]
Poultry	Broilers/Chickens	20 - 140 (Nutritional) up to 250 (Growth Promotion)	250	Higher levels can improve feed conversion ratio.	[3][10]
Cattle	General	40 - 140	100	To prevent copper deficiency.	[1][10][11]
Sheep	General	40 - 100	20 - 110 (Toxic Dose)	Highly sensitive to copper toxicity. Use with extreme caution.	[10][11][12]
Aquaculture	Fish, Shrimp	30 - 80	-	Promotes growth and improves survival rates.	[1]

Mechanisms of Action

Antimicrobial Effects

The growth-promoting effects of pharmacological doses of copper sulfate are primarily linked to its antimicrobial activity. Copper ions exert their antimicrobial action through several mechanisms:

• Oxidative Stress: Copper ions can catalyze the formation of reactive oxygen species (ROS), which damage cellular components of bacteria, including DNA, proteins, and lipids.[14]

• Membrane Damage: Copper can disrupt the integrity of bacterial cell membranes, leading to the leakage of essential cellular contents.[14]

• Enzyme Inhibition: Copper ions can bind to sulfhydryl groups in enzymes, inactivating them and disrupting bacterial metabolism.[4]

• Modulation of Gut Microbiota: By suppressing certain pathogenic and commensal bacteria, copper can alter the composition and metabolic activity of the gut microbiota, potentially reducing the production of growth-depressing metabolites.[4][15]

Signaling Pathway: Antimicrobial Action of Copper

Caption: Antimicrobial mechanisms of copper ions in the gut.

Experimental Protocols

The following are detailed protocols for evaluating the efficacy and safety of copper sulfate pentahydrate in animal feed formulations.

Protocol 1: Determination of Growth Performance and Feed Efficacy in Broilers

Objective: To evaluate the effect of different dietary concentrations of copper sulfate pentahydrate on the growth performance, feed intake, and feed conversion ratio (FCR) of broiler chickens.

Methodology:

• Animal Housing and Acclimation:

  • House one-day-old broiler chicks in environmentally controlled pens with ad libitum access to water.

  • Provide a common starter diet for an initial acclimation period of 7 days.

• Experimental Design and Diets:

  • Randomly allocate chicks to different treatment groups (e.g., Control [basal diet], Basal diet + 50, 100, 150, 200, 250 mg/kg Cu from CuSO₄).

  • Formulate experimental diets to be isocaloric and isonitrogenous, meeting or exceeding NRC requirements for all nutrients except for copper in the control group.

  • Ensure proper mixing of copper sulfate pentahydrate into the feed to achieve homogenous distribution.

• Data Collection:

  • Record body weight and feed intake on a weekly basis for each pen.

  • Calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR) for each treatment group.

  • Monitor animal health and mortality daily.

• Statistical Analysis:

  • Analyze data using ANOVA appropriate for the experimental design (e.g., completely randomized design).

  • Use polynomial contrasts to determine linear and quadratic effects of increasing copper supplementation.

  • A p-value of < 0.05 is typically considered statistically significant.

Experimental Workflow: Broiler Growth Performance Trial

Caption: Workflow for a broiler growth performance trial.

Protocol 2: Assessment of Copper Bioavailability using a Slope-Ratio Assay

Objective: To determine the relative bioavailability of copper from a test source compared to copper sulfate pentahydrate in poultry.

Methodology:

• Depletion Phase:

  • Feed chicks a copper-deficient basal diet for a period (e.g., 7-14 days) to deplete their copper stores.

• Repletion Phase and Experimental Diets:

  • Randomly assign depleted chicks to treatment groups.

  • Formulate diets with graded levels of copper from both the standard source (CuSO₄) and the test source, added to the basal diet.

  • Include a negative control group fed only the basal diet.

• Sample Collection:

  • At the end of the repletion period (e.g., 10-14 days), euthanize the birds and collect liver samples.

  • Liver copper concentration is a sensitive indicator of copper status.

• Copper Analysis:

  • Dry and ash the liver samples.

  • Determine copper concentration using atomic absorption spectrophotometry or ICP-MS.

• Statistical Analysis (Slope-Ratio):

  • Regress liver copper concentration on the supplemental copper intake for both the standard and test sources.

  • The ratio of the slopes of the regression lines for the test source to the standard source gives the relative bioavailability.

Protocol 3: Evaluation of Gut Microbiota Modulation

Objective: To assess the impact of dietary copper sulfate pentahydrate on the composition of the gut microbiota in pigs.

Methodology:

• Experimental Design:

  • Similar to the growth performance trial, with treatment groups receiving different levels of copper sulfate.

• Sample Collection:

  • At the end of the trial, collect fecal samples or digesta from specific sections of the gastrointestinal tract (e.g., ileum, cecum).

  • Immediately freeze samples at -80°C to preserve microbial DNA.

• DNA Extraction and Sequencing:

  • Extract total microbial DNA from the samples using a commercial kit.

  • Amplify the 16S rRNA gene using universal primers.

  • Perform high-throughput sequencing of the amplicons (e.g., on an Illumina platform).

• Bioinformatics and Statistical Analysis:

  • Process the sequencing data to identify and quantify the bacterial taxa present.

  • Analyze alpha-diversity (within-sample diversity) and beta-diversity (between-sample diversity).

  • Use statistical tests to identify significant differences in the abundance of specific bacterial taxa between treatment groups.

Safety and Handling

Copper sulfate pentahydrate is classified as harmful if swallowed and can cause skin and eye irritation.[12][16] It is also very toxic to aquatic life.[16] When handling, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.[16]

Conclusion

Copper sulfate pentahydrate is a valuable and effective source of copper for animal feed, contributing to both nutritional requirements and, at higher levels, improved growth performance through its antimicrobial properties. However, its use requires careful consideration of species-specific sensitivities and adherence to regulatory guidelines to prevent toxicity. The protocols outlined in these notes provide a framework for the systematic evaluation of copper sulfate pentahydrate and other copper sources in animal nutrition research and development.

References

• 1. Animal Feed Additives Supplier Copper Sulfate Pentahydrate 25% Cu for Feed Mill - Copper Sulfate Supplier and Copper Sulfate Pentahydrate [polifarfeedadditive.en.made-in-china.com]
• 2. journals.asm.org [journals.asm.org]
• 3. acc1976.com [acc1976.com]
• 4. Zinc and copper in animal feed – development of resistance and co-resistance to antimicrobial agents in bacteria of animal origin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioavailability of feed-grade copper sources (oxide, sulfate, or lysine) in growing cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. animine.eu [animine.eu]
• 8. avinews.com [avinews.com]
• 9. jostchemical.com [jostchemical.com]
• 10. Copper Sulfate Benefits, Copper Sulfate For Chickens, Trace Element Manufacturer & Supplier - Polifar [polifar.com]
• 11. Copper Sulfate Technical Fact Sheet [npic.orst.edu]
• 12. drugs.com [drugs.com]
• 13. feedstrategy.com [feedstrategy.com]
• 14. Antimicrobial properties of copper - Wikipedia [en.wikipedia.org]
• 15. Effect of Dietary Copper on Intestinal Microbiota and Antimicrobial Resistance Profiles of Escherichia coli in Weaned Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. polimetkimya.com.tr [polimetkimya.com.tr]

Application Notes and Protocols for Copper Sulfate Pentahydrate as an Agricultural Fungicide

Introduction

Copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) is an inorganic compound widely utilized in agriculture as a protective fungicide and bactericide.[1][2][3] Recognized for its efficacy since the 19th century, particularly with the development of the Bordeaux mixture, it remains a critical tool for disease management in both conventional and organic farming systems.[4][5] The active component is the copper ion (Cu²⁺), which provides broad-spectrum, multi-site activity against a wide range of fungal and bacterial pathogens.[6][7] This document provides detailed application notes, formulation protocols, and experimental methodologies for researchers and agricultural scientists.

Chemical and Physical Properties

Copper sulfate pentahydrate is commonly known as blue vitriol or bluestone due to its vibrant blue crystalline structure.[8] It is highly soluble in water, a characteristic that facilitates its use in various spray applications.[1][9]

Table 1: Physical and Chemical Properties of Copper Sulfate Pentahydrate

Property	Value
Chemical Formula	CuSO₄·5H₂O
Appearance	Blue crystalline powder or crystals[1][9]
Molecular Weight	249.68 g/mol [9]
Copper Content	~25.4%
Water Solubility	320 g/L (at 20°C)[9]
pH (10% solution)	3.5 - 4.5[9]
LD₅₀ (oral, rat)	300 - 790 mg/kg[3][9]

Mechanism of Action

Copper-based fungicides act as a protectant, meaning they must be applied to the plant surface before fungal spores germinate.[4][7] They do not have curative or systemic (post-infection) activity.[5][6][10] The fungicidal activity is driven by the release of copper ions (Cu²⁺) from the spray deposits on the plant surface in the presence of water.

The mechanism involves the following key steps:

• Uptake: Fungal spores and bacteria absorb the free Cu²⁺ ions from the plant surface.[7]

• Multi-Site Inhibition: Once inside the pathogen's cells, the copper ions are non-specific in their action. They bind to various chemical groups (sulfhydryl, hydroxyl, phosphate, imidazole) present in proteins and enzymes.[6]

• Cellular Disruption: This binding denatures proteins and inactivates critical enzymes, disrupting cellular respiration, energy transport, and cell membrane integrity, ultimately leading to cell death.[5][6][10][11][12]

Due to this multi-site mode of action, the development of resistance to copper fungicides is considered very low.[7]

Caption: Mechanism of action of copper ions on a fungal cell.

Application Notes

Copper sulfate is effective against a broad range of fungal and bacterial diseases on various crops.[1][6] Application rates and timing are critical to ensure efficacy while minimizing the risk of phytotoxicity.

3.1 Target Pathogens and Crops

Copper sulfate is effective against diseases such as Downy Mildew, Powdery Mildew, Leaf Spots, Anthracnose, Black Rot, Fire Blight, and various bacterial blights.[1][4][13] It is commonly used on crops like grapes, potatoes, tomatoes, fruits, vegetables, and ornamental plants.[1][4]

Table 2: General Application Guidelines and Target Diseases

Crop(s)	Target Disease(s)	General Application Rate (as Bordeaux Mixture)	Application Notes
Grapes	Downy Mildew, Powdery Mildew, Black Rot[1][4]	10-10-100 ratio (1%)	Apply preventatively. First application when new growth is about 0.5 inches long.[14] Repeat at 10-14 day intervals.[14]
Potatoes, Tomatoes	Early Blight, Late Blight, Septoria Leaf Spot[1][14]	5-5-100 to 10-10-100 ratio	Begin applications before disease appears and repeat at 7-10 day intervals, especially during cool, wet weather.[14]
Pome Fruits (Apples, Pears)	Fire Blight, Apple Scab[4][15]	8-12.5 gm/20L water	Apply as a dormant spray or at early bloom stages.[14] Avoid application on mature leaves of sensitive varieties to prevent russeting.[16]
Stone Fruits (Peaches, Apricots)	Peach Leaf Curl, Brown Rot, Shot Hole[4][14][17]	10-10-100 ratio	Apply as a dormant spray before bud swell.[14] Stone fruit leaves are highly sensitive to copper phytotoxicity.[6]
Cucurbits (Melons, Cucumbers)	Downy Mildew, Angular Leaf Spot, Anthracnose[14]	5-10 lbs/acre	Begin when plants are young and repeat at 5-7 day intervals.[14]

Disclaimer: The rates above are general guidelines. Users must always consult and adhere to specific product labels and local regulations for precise application rates, timing, and pre-harvest intervals (PHI).

3.2 Phytotoxicity and Environmental Considerations

• Phytotoxicity: Copper can be toxic to plants if excessive amounts of free copper ions are absorbed.[6][10] This risk increases under acidic conditions (pH < 6.0) and slow drying times (cool, wet weather), as these factors increase the solubility of fixed copper deposits.[5] Stone fruits and some apple varieties are particularly sensitive.[6]

• Soil Accumulation: As an element, copper does not break down in the soil and can accumulate with repeated applications, potentially reaching levels toxic to soil microbes and plants.[4][10] Regulatory bodies often set limits on the total amount of copper that can be applied per hectare per year. For example, the Soil Association in the UK permits a maximum of 6 kg/ha/year .[6]

Key Formulations: The Bordeaux Mixture

The most common and historically significant formulation of copper sulfate is the Bordeaux mixture . It is created by mixing copper sulfate pentahydrate with hydrated lime (calcium hydroxide, Ca(OH)₂) in water.[4] The lime neutralizes the acidity of the copper sulfate, creating a suspension of "fixed" copper that is less soluble and thus safer for plants, while providing better adhesion and residual activity.[5]

Table 3: Common Bordeaux Mixture Formula Ratios

Formula Ratio (CuSO₄ : Lime : Water)	Description	Typical Use
10-10-100	10 lbs CuSO₄, 10 lbs hydrated lime, 100 gallons water. This is a 1% mixture.[4][15][18]	General purpose dormant and foliar spray for robust crops like grapes and potatoes.
5-5-100	5 lbs CuSO₄, 5 lbs hydrated lime, 100 gallons water. A 0.5% mixture.	Used on more sensitive plants or during periods of active growth to reduce phytotoxicity risk.

Experimental Protocols

5.1 Protocol 1: Laboratory Preparation of Bordeaux Mixture (1% Solution)

This protocol describes the preparation of a 1-liter batch of 1% Bordeaux mixture (10:10:1000 ratio).

Materials:

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O): 10 g

• Hydrated Lime (Ca(OH)₂): 10 g

• Water: 1 L

• Two non-metallic containers (e.g., plastic buckets)

• A third, larger non-metallic container for final mixing

• Stirring rod (plastic or wood)

• Safety goggles and gloves

Methodology:

• Prepare Stock Solutions:

  • In the first container, dissolve 10 g of copper sulfate in 500 mL of warm water. Stir until fully dissolved. This will form a bright blue solution.[18]

  • In the second container, mix 10 g of hydrated lime with 500 mL of water to create a milky suspension.[18] Let this mixture stand for approximately two hours to ensure proper slaking.[15]

• Combine the Mixtures:

  • Pour the copper sulfate solution into the third, larger container.

  • Crucially, slowly pour the lime suspension into the copper sulfate solution while stirring vigorously. [19] Never add the copper solution to the lime.

• Final Mixture:

  • The resulting mixture should be a sky-blue, gelatinous suspension. This is a 1% Bordeaux mixture.

  • Use the mixture immediately or within 24 hours for best results, as its properties degrade over time.[20] Keep the mixture agitated during application to prevent settling.[15]

Caption: Workflow for the laboratory preparation of a 1% Bordeaux mixture.

5.2 Protocol 2: In Vitro Antifungal Efficacy Assay (Broth Microdilution)

This protocol outlines a method to determine the Minimum Inhibitory Concentration (MIC) of copper sulfate against a target fungal pathogen. The MIC is the lowest concentration of an agent that prevents visible microbial growth.[21][22]

Materials:

• Pure culture of the target fungal pathogen (e.g., Phytophthora infestans).

• Appropriate liquid culture medium (e.g., Potato Dextrose Broth - PDB).

• Sterile 96-well microtiter plates.

• Copper sulfate pentahydrate.

• Sterile water or appropriate solvent.

• Spectrophotometer or plate reader (optional, for quantitative analysis).

• Incubator.

Methodology:

• Inoculum Preparation:

  • Grow the fungal pathogen on a solid medium until sufficient sporulation occurs.

  • Prepare a spore suspension in sterile water and adjust its concentration to a standardized level (e.g., 1 x 10⁵ to 5 x 10⁵ spores/mL) using a hemocytometer.

• Prepare Fungicide Stock and Dilutions:

  • Prepare a high-concentration stock solution of copper sulfate in sterile water (e.g., 10,000 µg/mL).

  • In a 96-well plate, perform a serial two-fold dilution of the copper sulfate stock solution across 10 wells using the liquid culture medium. This creates a gradient of fungicide concentrations. Leave two columns for controls.

• Inoculation:

  • Add a standardized volume of the fungal inoculum to each well containing the fungicide dilutions.

  • Prepare a positive control (wells with medium and inoculum, but no fungicide) and a negative control (wells with medium only).

• Incubation:

  • Seal the plate and incubate at an optimal temperature for the pathogen (e.g., 20-25°C) for a period sufficient for growth to be visible in the positive control (typically 48-72 hours).[23][24]

• MIC Determination:

  • After incubation, determine the MIC by visually identifying the lowest concentration of copper sulfate at which there is no visible growth (i.e., the well remains clear) compared to the turbid growth in the positive control.[22]

  • Alternatively, for a quantitative measure, read the optical density (OD) of each well using a plate reader at a suitable wavelength (e.g., 620 nm).[24] The MIC can be defined as the concentration that causes ≥90% inhibition of growth compared to the positive control.[25]

Caption: Experimental workflow for in vitro antifungal efficacy testing.

References

• 1. Katyayani Copper Sulphate- Fungicide – Katyayani Organics [katyayaniorganics.com]
• 2. Copper Sulfate in Organic Agriculture | Industrial Ingredient Supplier — Bell Chem [bellchem.com]
• 3. Copper Sulfate Technical Fact Sheet [npic.orst.edu]
• 4. Bordeaux mixture - Wikipedia [en.wikipedia.org]
• 5. How Copper Sprays Work and Avoiding Phytotoxicity - Cornell Vegetable Program - Cornell University - Cornell Cooperative Extension [cvp.cce.cornell.edu]
• 6. Copper pesticide - Wikipedia [en.wikipedia.org]
• 7. hortidaily.com [hortidaily.com]
• 8. ams.usda.gov [ams.usda.gov]
• 9. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 10. Copper Fungicides for Organic and Conventional Disease Management in Vegetables | Cornell Vegetables [vegetables.cornell.edu]
• 11. geneticliteracyproject.org [geneticliteracyproject.org]
• 12. Copper Sulfate Fact Sheet [npic.orst.edu]
• 13. greenwaybiotech.com [greenwaybiotech.com]
• 14. vapco.net [vapco.net]
• 15. Bordeaux Mixture--UC IPM [ipm.ucanr.edu]
• 16. Copper-based Bactericides and Fungicides | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 17. Copper and sulphur used in organic farming [jardinprovence.com]
• 18. greenwaybiotech.com [greenwaybiotech.com]
• 19. youtube.com [youtube.com]
• 20. agristudoc.com [agristudoc.com]
• 21. ifyber.com [ifyber.com]
• 22. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum [mdpi.com]
• 25. Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Copper Sulfate Pentahydrate in Wood Preservation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a readily available and cost-effective chemical compound, has a long history of use as a fungicide and biocide in various applications, including wood preservation. Its efficacy stems from the fungitoxic nature of the copper(II) ions, which disrupt essential enzymatic processes in wood-destroying fungi and insects.[1] However, its high water solubility and propensity to leach from treated wood present significant challenges for its standalone application in modern wood preservation.[2][3][4] These application notes provide a comprehensive overview of the role of copper sulfate pentahydrate in wood preservation, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its application and evaluation.

Mechanism of Action

The primary mode of action of copper sulfate pentahydrate as a wood preservative lies in the biocidal activity of the copper (Cu²⁺) ions. Once introduced into the wood matrix, these ions interact with and disrupt the biological systems of wood-decaying organisms.

Interaction with Fungal Organisms:

• Protein Denaturation: Copper ions have a high affinity for sulfhydryl, carboxyl, and amino groups within proteins.[5] This binding alters the three-dimensional structure of enzymes and other essential proteins, leading to their inactivation and ultimately, cell death.

• Disruption of Cellular Processes: The inactivation of enzymes disrupts critical metabolic pathways within the fungal cells, inhibiting their growth and ability to decompose wood.

Interaction with Wood Components:

• Ion Exchange: Copper ions can bind to the negatively charged sites within the wood structure, primarily the carboxylic acid groups in hemicellulose and the phenolic hydroxyl groups in lignin.[6][7] This interaction provides a degree of fixation, though it is a relatively weak bond, contributing to the issue of leaching.

Quantitative Data on Efficacy and Leaching

The following tables summarize key quantitative data regarding the performance of copper sulfate pentahydrate as a wood preservative.

Table 1: Efficacy of Copper Sulfate Pentahydrate against Wood Decay Fungi

Treatment	Test Fungus	Incubation Period (weeks)	Average Weight Loss (%)	Reference
Untreated Poplar (Control)	Trametes versicolor	12	70.45	[3]
Untreated Poplar (Control)	Gloeophyllum trabeum	12	61.84	[3]
3% CuSO₄ Solution	Trametes versicolor	12	< 4	[3]
3% CuSO₄ Solution	Gloeophyllum trabeum	12	< 4	[3]
3% CuSO₄ + 1.0% Rosin Sizing Agent (Leached)	Trametes versicolor	12	< 3	[3]
3% CuSO₄ + 1.0% Rosin Sizing Agent (Leached)	Gloeophyllum trabeum	12	< 3	[3]

Table 2: Leaching of Copper from Wood Treated with Copper Sulfate Pentahydrate

Treatment Formulation (0.3% Copper Concentration)	Leaching Period (days)	Copper Loss (%)	Reference
Copper Sulfate	14	66.1	[4]
Chromated Copper (CC)	14	2.3	[4]
Chromated Copper Arsenate (CCA)	14	1.7	[4]
Ammoniacal Copper	14	8.6	[4]
Amine Copper	14	7.1	[4]

Experimental Protocols

Protocol 1: Wood Sample Preparation and Treatment

This protocol outlines the steps for treating wood samples with a copper sulfate pentahydrate solution.

Materials:

• Wood samples (e.g., Southern Pine, Poplar), cut to desired dimensions (e.g., 20 x 20 x 20 mm)

• Copper sulfate pentahydrate (CuSO₄·5H₂O)

• Distilled water

• Beakers and graduated cylinders

• Vacuum desiccator and vacuum pump

• Drying oven

• Analytical balance

Procedure:

• Sample Preparation: Number and weigh the oven-dried wood samples to the nearest 0.01 g to determine their initial dry weight (W₁).

• Solution Preparation: Prepare a treating solution of the desired concentration (e.g., 3% w/v) by dissolving the appropriate amount of copper sulfate pentahydrate in distilled water.

• Vacuum Impregnation: a. Place the wood samples in a beaker and submerge them in the treating solution. b. Place the beaker inside a vacuum desiccator. c. Apply a vacuum of approximately -0.09 MPa for 30 minutes to remove air from the wood structure. d. Release the vacuum and allow the samples to soak in the preservative solution under atmospheric pressure for 2 hours to facilitate the uptake of the solution.

• Post-Treatment Conditioning: a. Remove the samples from the solution and gently blot the surface with a paper towel to remove excess solution. b. Weigh the wet samples (W₂) to determine the amount of solution absorbed. c. Air-dry the treated samples for a specified period (e.g., 48 hours) followed by oven-drying at a low temperature (e.g., 60°C) until a constant weight (W₃) is achieved.

• Calculation of Retention: Calculate the retention of copper sulfate pentahydrate in the wood using the following formula: Retention ( kg/m ³) = [(W₃ - W₁) / V] * 1000 where V is the volume of the wood sample in cm³.

Protocol 2: Evaluation of Antifungal Efficacy (Soil-Block Test)

This protocol is based on the principles of the AWPA E10 standard and is used to determine the effectiveness of the wood treatment against decay fungi.[1]

Materials:

• Treated and untreated (control) wood blocks

• Cultures of wood decay fungi (e.g., Trametes versicolor - a white-rot fungus, Gloeophyllum trabeum - a brown-rot fungus)

• Culture jars containing a soil substrate

• Autoclave

• Incubator

• Analytical balance

Procedure:

• Sterilization: Sterilize the culture jars containing the soil substrate and the wood blocks (separately) in an autoclave.

• Inoculation: Inoculate the sterilized soil in the culture jars with the selected decay fungus.

• Incubation of Fungi: Incubate the inoculated jars at the optimal temperature and humidity for the specific fungus (e.g., 25°C and 70% relative humidity) until the mycelium covers the soil surface.

• Exposure of Wood Blocks: Aseptically place the sterilized treated and untreated wood blocks onto the surface of the actively growing mycelium in the culture jars.

• Incubation: Incubate the jars for a specified period (e.g., 12 weeks) under controlled conditions.

• Final Assessment: a. At the end of the incubation period, carefully remove the wood blocks from the jars. b. Gently remove any surface mycelium. c. Oven-dry the blocks to a constant weight (W₄).

• Calculation of Weight Loss: Calculate the percentage of weight loss for each block using the following formula: Weight Loss (%) = [(W₃ - W₄) / W₃] * 100 where W₃ is the initial oven-dry weight of the treated block.

Protocol 3: Determination of Copper Leaching

This protocol describes a method to quantify the amount of copper that leaches from treated wood.

Materials:

• Treated wood samples

• Distilled water

• Beakers or flasks

• Shaker or magnetic stirrer

• Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Procedure:

• Leaching Procedure: a. Place a known weight and volume of treated wood samples in a beaker. b. Add a specified volume of distilled water (e.g., a volume that is 10 times the volume of the wood). c. Agitate the samples continuously using a shaker or magnetic stirrer for a set period (e.g., 24 hours). d. Decant the leachate (water) and replace it with fresh distilled water. Repeat this cycle for a predetermined number of cycles (e.g., 9 cycles).

• Analysis of Leachate: a. Collect the leachate from each cycle. b. Analyze the concentration of copper in the leachate using AAS or ICP-MS.

• Calculation of Leached Copper: a. Calculate the total mass of copper leached in each cycle by multiplying the copper concentration by the volume of the leachate. b. Sum the mass of copper leached from all cycles to determine the total leached copper. c. Express the leached copper as a percentage of the initial amount of copper in the wood.

Visualizations

Caption: Experimental workflow for wood preservation treatment and evaluation.

Caption: Mechanism of copper sulfate pentahydrate in wood preservation.

References

• 1. mtu.edu [mtu.edu]
• 2. store.astm.org [store.astm.org]
• 3. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Effect of copper retention on copper leaching in wood treated with copper-based preservatives. | Semantic Scholar [semanticscholar.org]
• 6. Assessing the Release of Copper from Nanocopper-treated and Conventional Copper-treated Lumber into Marine Waters: (1) Concentrations and Rates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]

Application Notes and Protocols: Preparation of Saturated Copper Sulfate Solution for Crystal Growth

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to preparing saturated copper sulfate (B86663) solutions and utilizing them for the growth of single crystals. The protocols detailed herein are foundational for applications in crystallography, materials science, and as a model system for understanding crystallization processes relevant to drug development.

Critical Safety Precautions

Copper (II) sulfate (CuSO₄) is a hazardous substance and requires careful handling. All procedures should be conducted in a well-ventilated laboratory environment while wearing appropriate Personal Protective Equipment (PPE).

Hazard Identification and First Aid:

Hazard Statement	Description	First Aid Measures
H302: Harmful if swallowed	Ingestion can lead to nausea, vomiting, and gastrointestinal irritation.[1][2]	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention or contact a Poison Control Center.[1][2]
H318: Causes serious eye damage	Contact with eyes can result in severe irritation and damage.[1]	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]
H315: Causes skin irritation	May cause irritation upon skin contact.[3]	Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[2][4]
H410: Very toxic to aquatic life	Poses a significant environmental hazard with long-lasting effects.	Avoid release into the environment. Dispose of the solution and crystals in accordance with local, regional, and national regulations.[1][4]

Personal Protective Equipment (PPE):

Equipment	Specification
Eye Protection	Chemical safety goggles or a face shield are mandatory.
Hand Protection	Impervious gloves (e.g., nitrile or neoprene) should be worn.
Protective Clothing	A lab coat or overalls should be worn to prevent skin contact.

Quantitative Data: Solubility of Copper Sulfate

The solubility of copper (II) sulfate pentahydrate (CuSO₄·5H₂O) in water is highly dependent on temperature. A saturated solution contains the maximum amount of solute dissolved in the solvent at a given temperature.[5][6] As a saturated solution cools, its capacity to hold the solute decreases, leading to supersaturation and subsequent crystallization.[6] The data below is essential for preparing solutions with the optimal concentration for crystal growth.

Table 1: Solubility of Copper (II) Sulfate in Water at Various Temperatures

Temperature (°C)	Solubility (g of CuSO₄ per 100 g of H₂O)
0	23.1[7]
10	27.5[7]
20	32.0[7]
25	~35.0[6]
30	37.8[7]
40	44.6[7]
60	61.8[7]
80	83.8[7]
100	114.0[7]

Experimental Workflow

The process of growing a large single crystal from a saturated copper sulfate solution involves three main stages: preparing the saturated solution, generating a seed crystal, and nurturing the growth of the large crystal.

Figure 1. Workflow for copper sulfate crystal growth.

Experimental Protocols

This section provides detailed methodologies for the preparation of the solution and the growth of crystals. Using distilled or deionized water is recommended to minimize impurities that can affect crystal quality.[8]

• Materials:

  • Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O) powder

  • Distilled water

  • Glass beakers or jars (e.g., 250 mL or 500 mL)[5]

  • Heating source (e.g., hot plate)

  • Glass stirring rod

  • Filter paper (e.g., coffee filter) and funnel[6][9]

• Methodology:

  • Heat approximately 100 mL of distilled water in a clean beaker to a high temperature (e.g., 80-90°C), avoiding boiling.[8][9]

  • Gradually add copper sulfate powder to the hot water while continuously stirring. A starting point is to add 50-55 g of copper sulfate per 100 mL of water.[9]

  • Continue adding solute until it no longer dissolves, and a small amount of undissolved powder remains at the bottom of the beaker. This indicates the solution is saturated at that temperature.[5][10]

  • Remove the beaker from the heat source and allow it to cool slowly to room temperature. As the solution cools, its solubility will decrease, making it supersaturated.

  • Carefully decant and filter the solution through a filter paper into a clean, dry jar to remove any undissolved solid particles or impurities.[6][9] The resulting clear, deep blue solution is a room-temperature saturated solution ready for crystal growth.

A seed crystal provides a nucleation site, which is crucial for growing a single, large, well-formed crystal rather than a collection of many small ones.[5]

• Materials:

  • Saturated copper sulfate solution (from Protocol 1)

  • Shallow, flat-bottomed dish (e.g., petri dish or saucer)[11]

  • Tweezers

• Methodology:

  • Pour a small amount of the saturated copper sulfate solution into the shallow dish.[11]

  • Place the dish in an undisturbed location where it will not be subject to vibrations or rapid temperature changes.

  • Allow the solvent to evaporate over 24-48 hours. Tiny, well-defined crystals will form on the bottom of the dish.[10]

  • Carefully pour off the remaining solution.

  • Using tweezers, select the largest and most perfectly formed crystal from the dish to act as the seed crystal.[5][11]

This protocol uses the saturated solution and the selected seed crystal to grow a larger specimen through slow evaporation.

• Materials:

  • Saturated copper sulfate solution in a jar (from Protocol 1)

  • Selected seed crystal (from Protocol 2)

  • Thin, non-reactive thread (e.g., nylon fishing line)[5][8]

  • Support rod (e.g., pencil, wooden stick)

  • Paper towel or coffee filter to cover the jar

• Methodology:

  • Carefully tie one end of the nylon fishing line around the seed crystal.[5][11]

  • Tie the other end of the line to the center of the support rod.

  • Suspend the seed crystal in the jar of saturated solution by placing the support rod across the mouth of the jar. Adjust the length of the line so the crystal is fully submerged but does not touch the bottom or sides of the jar.[5][11]

  • Cover the mouth of the jar with a paper towel or coffee filter. This prevents dust from contaminating the solution while allowing for slow evaporation of the water.[5][11]

  • Place the entire apparatus in a location where it will remain undisturbed and at a relatively constant temperature.

  • Monitor the crystal's growth daily. Over several days to weeks, the crystal will increase in size as copper sulfate from the supersaturated solution deposits onto its lattice.

  • If small "parasitic" crystals begin to form on the walls or bottom of the jar, carefully remove the main crystal, transfer the solution to a clean jar, and re-suspend the main crystal.[11][12]

  • Once the crystal has reached the desired size, remove it from the solution and gently dry it with a soft paper towel.[9] Do not wash the crystal with water, as this will cause it to dissolve.[9]

References

• 1. redox.com [redox.com]
• 2. cgrs.com [cgrs.com]
• 3. Copper(II) Sulfate Solution 0.5 M - 1.5 M SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. chemsupply.com.au [chemsupply.com.au]
• 5. ferndalescience.com [ferndalescience.com]
• 6. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 7. Lab: Theoretical vs. Actual Yield [kaffee.50webs.com]
• 8. How to grow a large crystal of copper (II) sulphate in 5 days [blog.grahampoulter.com]
• 9. crystalverse.com [crystalverse.com]
• 10. csub.edu [csub.edu]
• 11. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 12. sciencenotes.org [sciencenotes.org]

Technical Notes & Optimization

Technical Support Center: Copper Sulfate Pentahydrate Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during copper sulfate (B86663) pentahydrate crystallization experiments.

Troubleshooting Guides

This section addresses common problems encountered during the crystallization process in a question-and-answer format.

Question: Why are my copper sulfate crystals small, cloudy, or poorly formed?

Answer: The formation of small, cloudy, or malformed crystals is often a result of impurities in the solution or rapid, uncontrolled crystallization.

• Impurities: Contaminants such as iron salts can lead to jagged edges and flattened crystal shapes.[1] Other insoluble materials can act as nucleation sites, causing the formation of many small crystals instead of a few large ones.[1][2] A greenish tint in your solution, as opposed to a vibrant blue, can indicate the presence of impurities.[1]

• Rapid Crystallization: Cooling a supersaturated solution too quickly can result in the formation of many small crystals.[3][4] Slow, controlled cooling is crucial for growing larger, well-defined crystals.[2]

Solution:

• Purify the Copper Sulfate: Recrystallization is an effective method to purify commercial-grade copper sulfate.[1][3][5] This involves creating a saturated solution, allowing crystals to form, and then separating these purified crystals from the impurity-laden mother liquor.[1][5]

• Control the Cooling Rate: To encourage the growth of large single crystals, allow the saturated solution to cool slowly at a stable temperature.[2][4][6] A cool, dark place is ideal to prevent rapid evaporation and temperature fluctuations.[2]

• Use a Seed Crystal: Introducing a small, high-quality "seed" crystal into a saturated solution provides a single nucleation site, promoting the growth of a larger, well-formed crystal.[7][8]

Question: Why are no crystals forming in my solution?

Answer: The lack of crystal formation is typically due to an unsaturated solution.

• Insufficient Solute: If not enough copper sulfate has been dissolved to reach the saturation point at a given temperature, crystallization will not occur upon cooling.[9]

• Temperature: The solubility of copper sulfate pentahydrate is highly dependent on temperature. A solution that is saturated at a high temperature will be undersaturated if the temperature is not lowered sufficiently.[7]

Solution:

• Ensure Saturation: To create a saturated solution, stir copper sulfate into very hot water until no more will dissolve.[8] Any undissolved solid indicates that the solution is saturated at that temperature.

• Induce Nucleation: If a saturated solution fails to crystallize upon cooling (a state known as supersaturation), you can induce nucleation by adding a few grains of copper sulfate powder.[10]

• Evaporation: Allowing the solvent to slowly evaporate will increase the concentration of the solute, eventually leading to saturation and crystallization.[8]

Question: How can I prevent the formation of a crust of small crystals on my container?

Answer: Crystal creep, the formation of a crust on the container walls, is often exacerbated by impurities in the solution.[1]

Solution:

• Purify the Solution: As with many crystallization problems, starting with a purified copper sulfate solution can mitigate this issue.[1]

• Maintain a Clean Container: Ensure the crystallization vessel is meticulously clean to avoid providing nucleation sites on the container walls.

• Transfer the Solution: If a crust begins to form, carefully decant the solution into a new, clean container, transferring your growing seed crystal as well.[8][10]

Question: My blue crystals are turning into a white or greenish powder over time. What is happening?

Answer: Copper sulfate pentahydrate crystals contain water molecules within their crystal lattice, which are responsible for their blue color.[10] When exposed to dry air, these water molecules can evaporate, causing the crystal to dehydrate and turn into a dull, powdery anhydrous form of copper sulfate.[8] This process is known as efflorescence.[8]

Solution:

• Proper Storage: Store your finished crystals in a sealed container to prevent water from evaporating.[8]

• Protective Coating: Applying a thin layer of clear nail polish can help to seal the crystal and prevent dehydration.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the ideal temperature for growing copper sulfate crystals?

A1: While there is no single ideal temperature, the key is a controlled temperature gradient. A common method is to prepare a saturated solution in very hot, but not boiling, water and then allow it to cool slowly to room temperature.[8][12] The growth phase itself can proceed at a stable temperature anywhere between 5-35°C.[10] The critical factor is maintaining a stable environment to avoid rapid changes that can disrupt crystal formation.[2]

Q2: How does the solubility of copper sulfate pentahydrate change with temperature?

A2: The solubility of copper sulfate pentahydrate in water increases significantly with temperature. This property is fundamental to the crystallization process, as it allows for the creation of supersaturated solutions upon cooling.

Q3: Can I use tap water to prepare my solution?

A3: For best results, especially when aiming for high-purity, well-formed crystals, it is recommended to use distilled or deionized water.[4] Tap water contains dissolved minerals and other impurities that can interfere with the crystallization process and be incorporated as defects in the crystal lattice.

Q4: How long does it take to grow a large copper sulfate crystal?

A4: The time required to grow a large crystal can range from several days to a month.[7][12] The growth rate is influenced by factors such as the rate of evaporation, the stability of the temperature, and the degree of supersaturation.[13] Patience is key, as slow growth generally results in higher quality crystals.[12]

Q5: Is copper sulfate pentahydrate toxic?

A5: Yes, copper sulfate is moderately toxic if ingested and can cause irritation to the skin and eyes.[8][10] It is important to wear appropriate personal protective equipment, such as gloves and safety glasses, when handling the chemical and its solutions.[2][10]

Data Presentation

Solubility of Copper Sulfate Pentahydrate in Water

Temperature (°C)	Solubility (g / 100 mL of water)
0	31.6[14]
20	~32.0[15]
25	~35[7]
100	203.3[14][16]

Experimental Protocols

Protocol for Growing a Large Single Crystal of Copper Sulfate Pentahydrate

This protocol details the methodology for growing a high-quality single crystal using a seed crystal.

1. Preparation of a Saturated Solution:

• Measure 100 mL of distilled water into a clean beaker.
• Heat the water to a high temperature (e.g., 70-90°C), but do not boil.[7][12]
• Gradually add copper sulfate pentahydrate powder to the hot water while stirring continuously.
• Continue adding the solute until no more will dissolve and a small amount of undissolved solid remains at the bottom of the beaker. This ensures the solution is saturated at that temperature.[8]

2. Preparation of a Seed Crystal:

• Pour a small amount of the hot, saturated solution into a shallow dish, like a petri dish or saucer.[8]
• Allow this to cool undisturbed for several hours or overnight.[8]
• Many small crystals will form. Select one of the most well-formed, transparent crystals to use as your seed crystal.[7]
• Carefully tie a thin nylon fishing line around the selected seed crystal.[8]

3. Crystal Growth:

• Filter the remaining hot saturated solution through a coffee filter or filter paper into a clean crystallization jar to remove any undissolved particles or impurities.[9][10]
• Suspend the seed crystal from a support (e.g., a pencil or popsicle stick) across the mouth of the jar, ensuring the crystal is fully submerged in the solution and does not touch the sides or bottom of the container.[5][7][8]
• Cover the jar with a coffee filter or paper towel to prevent dust from entering while still allowing for slow evaporation.[8]
• Place the jar in a location where it will not be subject to vibrations or large temperature fluctuations.[2][8]
• Monitor the crystal's growth over several days to weeks. If small crystals begin to form elsewhere in the jar, remove the seed crystal apparatus and filter the solution into a new clean jar before re-submerging your growing crystal.[8][10]

4. Finalizing and Storing the Crystal:

• Once the crystal has reached the desired size, remove it from the solution.
• Gently pat it dry with a paper towel. Do not wash the crystal with water, as this will dissolve its surface.[10]
• To preserve the crystal's integrity and vibrant blue color, store it in a sealed, dry container or apply a protective coating like clear nail polish.[8][10]

Visualizations

Experimental Workflow for Single Crystal Growth

Caption: A flowchart of the experimental workflow for growing a single crystal of copper sulfate pentahydrate.

Troubleshooting Logic for Crystallization Problems

Caption: A decision tree diagram for troubleshooting common issues in copper sulfate crystallization.

References

• 1. crystalverse.com [crystalverse.com]
• 2. editverse.com [editverse.com]
• 3. makezine.com [makezine.com]
• 4. quora.com [quora.com]
• 5. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 8. thoughtco.com [thoughtco.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. crystalverse.com [crystalverse.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Unlocking the Secrets of Copper Sulfate Crystals: A Fascinating Guide - Berkeley Learning Hub [lms-dev.api.berkeley.edu]
• 13. "Linear growth rates of single copper sulfate crystals" by Arthur Oswald Hansen [digitalcommons.njit.edu]
• 14. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 15. Copper(II) sulfate pentahydrate | 7758-99-8 [amp.chemicalbook.com]
• 16. Copper Sulphate Pentahydrate [chembk.com]

how to prevent premature crystallization of copper sulfate solution

Technical Support Center: Copper Sulfate (B86663) Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the premature crystallization of copper sulfate solutions during their experiments.

Troubleshooting Guide: Premature Crystallization

Encountering unexpected crystal formation in your copper sulfate solution? This guide will help you diagnose and resolve the issue.

Problem: My copper sulfate solution is forming crystals prematurely.

Potential Cause	Recommended Action	Detailed Explanation
Supersaturation	1. Gently warm the solution to redissolve the crystals. 2. Add a small amount of deionized water to decrease the concentration slightly.	A supersaturated solution contains more dissolved solute than it can normally hold at a given temperature.[1][2][3] Any small disturbance, such as a temperature drop or vibration, can trigger rapid crystallization.[4][5]
Temperature Fluctuations	1. Store the solution in a temperature-controlled environment. 2. Avoid placing the solution in areas with drafts or direct sunlight. 3. If filtering a hot, concentrated solution, pre-heat the filtration apparatus (funnel and receiving flask) to prevent shock cooling.[4]	The solubility of copper sulfate is highly dependent on temperature. A decrease in temperature will lower its solubility, leading to crystallization.[4][6]
Presence of Impurities	1. Filter the solution using a fine-pore filter paper to remove particulate matter. 2. For high-purity applications, consider recrystallizing the copper sulfate salt before preparing the solution.[7][8]	Impurities such as dust, other salts (e.g., iron or calcium salts), or even microscopic scratches on the glassware can act as nucleation sites for crystal growth.[7][9]
Evaporation of Solvent	1. Keep the solution container tightly sealed when not in use.[10][11] 2. Use a container with a narrow mouth to minimize the surface area exposed to air.	As water evaporates, the concentration of copper sulfate increases, which can lead to the solution becoming saturated or supersaturated and subsequent crystallization.
Solution pH	1. Add a few drops of dilute sulfuric acid to the solution to lower the pH slightly.	A slightly acidic environment can help to stabilize the copper sulfate in solution and prevent the precipitation of less soluble copper compounds like copper carbonate or hydroxide (B78521) that may form upon exposure to air.[12]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for a copper sulfate solution to prevent crystallization?

To prevent crystallization during storage, keep your copper sulfate solution in a tightly sealed, clean container in a cool, dark, and temperature-stable environment.[10][11] Recommended storage temperatures are generally between 15–25 °C.[13]

Q2: How do impurities affect my copper sulfate solution?

Impurities have a significant negative impact on copper sulfate solutions. They can:

• Act as nucleation sites, causing premature and uncontrolled crystallization.[7]

• Affect the quality of crystals if you are performing crystallization experiments, leading to jagged edges and uneven faces.[7][9]

• Alter the color of the solution; for instance, iron impurities can give the solution a greenish tint instead of the characteristic bright blue.[7]

Q3: Can I use tap water to prepare my copper sulfate solution?

It is strongly recommended to use distilled or deionized water. Tap water contains various dissolved minerals and impurities that can act as nucleation sites and promote premature crystallization.[7]

Q4: My solution is supersaturated. How can I prevent it from crystallizing before I'm ready?

To maintain a supersaturated state without crystallization, the solution must be kept free from disturbances. This includes:

• Using very clean and smooth glassware.

• Avoiding vibrations or agitation.[5]

• Preventing the introduction of any foreign particles (like dust).[1]

• Ensuring a slow and gradual cooling process if the supersaturation was achieved by cooling a hot, saturated solution.[5]

Q5: Why did my solution crystallize instantly when I scratched the inside of the beaker?

Scratching the beaker creates microscopic rough spots that serve as ideal nucleation points for crystal growth to begin.[5] The energy introduced from the scratch can also help the dissolved ions overcome the nucleation barrier, initiating rapid crystallization in a supersaturated solution.[5]

Quantitative Data

The solubility of copper sulfate is highly dependent on temperature. Understanding this relationship is key to preventing unwanted crystallization.

Table 1: Solubility of Copper(II) Sulfate in Water at Different Temperatures

Temperature	Solubility (g of CuSO₄ per 100 g of H₂O)
0 °C	31.6 g
25 °C	~35 g[14]
90 °C	100 g[14]
100 °C	203.3 g[4]

Note: Data compiled from multiple sources and may represent different hydrates. The general trend of increasing solubility with temperature is the key takeaway.

Experimental Protocols

Protocol 1: Preparation of a Stable Unsaturated Copper Sulfate Solution

This protocol is designed to create a copper sulfate solution that is less likely to crystallize under normal storage and handling conditions.

• Determine Required Concentration: Decide on the molarity or weight/volume percentage of your desired solution, ensuring it is below the saturation point at your intended storage temperature (see Table 1).

• Measure Reagents: Weigh the required amount of high-purity copper sulfate pentahydrate. Measure the corresponding volume of deionized or distilled water.

• Dissolution: Add the copper sulfate to the water in a clean beaker. Stir with a magnetic stirrer or glass rod until the solid is completely dissolved. Gentle heating can be used to speed up dissolution, but is not always necessary for unsaturated solutions.[15]

• Filtration (Optional but Recommended): Filter the solution through a 0.22 µm or 0.45 µm filter to remove any insoluble micro-impurities.

• Storage: Transfer the solution to a clean, clearly labeled, and tightly sealed storage bottle. Store at a stable room temperature.

Protocol 2: Recrystallization for Purification of Copper Sulfate

This method is used to purify commercial-grade copper sulfate, which can then be used to make highly stable solutions.

• Prepare a Saturated Solution: In a beaker, add an excess of impure copper sulfate to a measured volume of deionized water. Heat the mixture to near boiling (80-90°C) while stirring continuously to dissolve as much of the salt as possible.[16]

• Hot Filtration: Quickly filter the hot, saturated solution through a pre-heated funnel with filter paper into a clean, pre-heated beaker or flask.[4] This removes insoluble impurities.

• Slow Cooling: Cover the beaker (e.g., with foil or a watch glass) and allow it to cool slowly and undisturbed to room temperature.[14] Rapid cooling will result in small, less pure crystals.

• Crystal Collection: Once crystallization is complete, decant the remaining solution. Collect the crystals by filtration.

• Washing: Briefly wash the collected crystals with a small amount of ice-cold deionized water or acetone (B3395972) to remove any remaining impure solution from their surface.[4]

• Drying: Dry the purified crystals on a watch glass or in a desiccator. These pure crystals can now be used to prepare a stable solution.

Visual Guides

Figure 1. A troubleshooting workflow for diagnosing and resolving premature crystallization in copper sulfate solutions.

Figure 2. Experimental workflow for the purification of copper sulfate via recrystallization.

References

• 1. sciencing.com [sciencing.com]
• 2. youtube.com [youtube.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. makezine.com [makezine.com]
• 5. youtube.com [youtube.com]
• 6. If you are given some copper sulphate crystals how class 9 chemistry CBSE [vedantu.com]
• 7. crystalverse.com [crystalverse.com]
• 8. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. quora.com [quora.com]
• 11. rowe.com.au [rowe.com.au]
• 12. quora.com [quora.com]
• 13. carlroth.com:443 [carlroth.com:443]
• 14. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 15. inorganic chemistry - How can I make a fairly saturated copper (II) sulfate solution by heating? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. youtube.com [youtube.com]

optimizing copper sulfate pentahydrate concentration for nanoparticle synthesis

Welcome to the Technical Support Center for Nanoparticle Synthesis using Copper Sulfate (B86663) Pentahydrate (CuSO₄·5H₂O). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the typical role of copper sulfate pentahydrate in nanoparticle synthesis? A1: Copper sulfate pentahydrate (CuSO₄·5H₂O) serves as the primary precursor, providing the copper ions (Cu²⁺) that are subsequently reduced to form copper (Cu) or copper oxide (CuO/Cu₂O) nanoparticles.[1] The choice of reducing and stabilizing agents, along with reaction conditions, determines the final composition and characteristics of the nanoparticles.

Q2: Which reducing agents are commonly used with copper sulfate? A2: A variety of reducing agents can be used to reduce Cu²⁺ ions. Common choices include sodium borohydride (B1222165) (NaBH₄), ascorbic acid, hydrazine (B178648), and glucose.[2][3] Green synthesis approaches may also utilize plant extracts that contain phytochemicals capable of acting as reducing agents.[2][4]

Q3: Why are stabilizing or capping agents necessary? A3: Stabilizing agents are crucial for preventing the agglomeration of nanoparticles, which is a natural tendency to reduce high surface energy.[5] They also protect the nanoparticles from oxidation, a significant issue with copper nanoparticles which are prone to forming copper oxides when exposed to air.[1][4][6] Common stabilizers include polyvinylpyrrolidone (B124986) (PVP), polyethylene (B3416737) glycol (PEG), and trisodium (B8492382) citrate (B86180) (TSC).[3][7]

Q4: How does the concentration of copper sulfate affect the resulting nanoparticles? A4: The concentration of the copper sulfate precursor directly influences the size of the synthesized nanoparticles. Generally, an increased copper salt concentration leads to an increase in the size of the nanoparticles.[5] High concentrations can sometimes lead to aggregation if not properly controlled.[8]

Q5: What is the significance of pH in the synthesis process? A5: The pH of the reaction medium has a notable impact on the size, shape, stability, and aggregation of the synthesized nanoparticles.[9] For many chemical reduction methods, a higher pH (alkaline conditions, often pH 10-12) facilitates the formation of smaller, more stable nanoparticles.[9] However, the optimal pH can vary significantly depending on the specific reducing and capping agents used.[5][6] For instance, some studies report that very high pH levels (above 11 or 12) can lead to the formation of copper oxides or an increase in particle size.[5][6]

Troubleshooting Guide

Q1: My copper nanoparticles are aggregating and forming a precipitate instead of a stable colloidal suspension. What's wrong? A1: Aggregation is a common issue and can be caused by several factors:

• Insufficient Stabilizer: The concentration of your capping/stabilizing agent (e.g., PVP, PEG) may be too low to effectively coat the nanoparticle surfaces. Try increasing the stabilizer concentration.[6]

• Improper pH: An incorrect pH can reduce the effectiveness of stabilizers and promote agglomeration. Low pH (acidic medium) can sometimes lead to reduced nucleation and subsequent aggregation.[5] Verify and adjust the pH to the optimal range for your specific protocol, which is often alkaline for copper nanoparticle synthesis.[9]

• High Precursor Concentration: Using a high concentration of copper sulfate can lead to rapid particle formation and subsequent aggregation.[8] Consider reducing the precursor concentration.

• Ineffective Mixing: Slow or inefficient stirring can create localized areas of high concentration, leading to uncontrolled growth and aggregation. Ensure vigorous and continuous stirring throughout the addition of the reducing agent.[8]

Q2: The size of my nanoparticles is inconsistent between batches. How can I improve reproducibility? A2: Lack of reproducibility is often due to minor variations in experimental parameters. To improve consistency:

• Control Temperature: Temperature significantly affects the reaction kinetics. Use a precisely controlled water or oil bath to maintain a constant temperature.[5]

• Standardize Reagent Addition: The rate at which the reducing agent is added is critical. A slow, controlled addition using a syringe pump is recommended over manual dropwise addition to ensure a uniform nucleation and growth process.[8]

• Purity of Reagents: Use high-purity (e.g., analytical grade) reagents, as impurities can interfere with the reaction.[8]

• Control pH: Use a calibrated pH meter to ensure the pH is consistent for every experiment before and during the reaction.[9]

Q3: My synthesized copper nanoparticles are oxidizing too quickly, indicated by a color change from reddish-brown to green or black. How can I prevent this? A3: Copper nanoparticles are highly susceptible to oxidation.[1] To mitigate this:

• Use of Capping Agents: Ensure an adequate concentration of a suitable capping agent like L-Ascorbic Acid or PVP, which can form a protective layer.[7][10] L-ascorbic acid is particularly effective as it can act as both a reducing and an antioxidant agent.[7]

• Inert Atmosphere: While not always feasible, conducting the synthesis and storage under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce oxidation.[4]

• Antioxidant Addition: The addition of an antioxidant like ascorbic acid during the synthesis process can help prevent oxidation during formation and storage.[7]

Q4: The yield of my nanoparticle synthesis is very low. What steps can I take to improve it? A4: Low yield can stem from incomplete reduction of the copper precursor or loss of product during purification.

• Optimize Reductant-to-Precursor Ratio: The molar ratio of the reducing agent to the copper sulfate is critical. An insufficient amount of reducing agent will lead to an incomplete reaction. Refer to established protocols for the optimal ratio for your chosen reagents.[11]

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient amount of time at the optimal temperature to ensure complete reduction.[5]

• pH Optimization: The reduction potential of many agents is pH-dependent. Ensure the pH is optimized for the reducing agent being used. For example, the reduction by hydrazine is more effective at a pH above 11.[9]

• Purification Method: During centrifugation and washing, nanoparticles can be lost. Optimize the centrifugation speed and time to ensure complete pelleting of the nanoparticles without causing irreversible aggregation.

Data Presentation: Synthesis Parameters

Table 1: Influence of CuSO₄·5H₂O Concentration on Nanoparticle Size

CuSO₄·5H₂O Concentration	Typical Reducing Agent	Resulting Average Particle Size	Reference
1 mM	Fortunella margarita Leaf Extract	~55 nm	[5]
5 mM	Bacillus licheniformis Supernatant	~12.4 nm	[12]
10 mM	Aspergillus niger Filtrate	Not specified, optimal for production	[12]
0.01 - 0.20 M	Hydrazine	54.54 nm (at optimal conditions)	[9]
20 mM	Ascorbic Acid	Optimal absorbance, indicating high yield	[7]

Table 2: Effect of pH on Nanoparticle Synthesis

pH Level	Nanoparticle Characteristics	System / Method	Reference
4	Larger particle size (112.8 nm)	Chemical Reduction / Hydrazine	[9]
5.5	High productivity of CuNPs	Green Synthesis / F. margarita	[5]
6 - 10	Particle size decreases (18 to 9 nm)	Chemical Reduction	[5]
> 11	Particle size may increase again	Chemical Reduction	[5]
10 - 12	Facilitates smaller, more stable NPs	Chemical Reduction / Hydrazine	[9]

Experimental Protocols

Protocol 1: Chemical Reduction using L-Ascorbic Acid

This protocol describes a common and environmentally friendly method for synthesizing copper nanoparticles using L-ascorbic acid as both the reducing and capping agent.[7][10]

Materials:

• Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• L-Ascorbic Acid (C₆H₈O₆)

• Polyvinylpyrrolidone (PVP) (optional, as an additional stabilizer)

• Sodium Hydroxide (NaOH) for pH adjustment

• Deionized Water

Procedure:

• Prepare Precursor Solution: Dissolve CuSO₄·5H₂O in deionized water to achieve the desired concentration (e.g., 0.01 M). If using an additional stabilizer like PVP, add it to this solution and stir until fully dissolved.

• Prepare Reducing Agent Solution: Prepare a separate aqueous solution of L-Ascorbic Acid. The molar ratio of ascorbic acid to copper sulfate is a critical parameter; a common starting point is a 2:1 ratio.

• Reaction Setup: Place the copper sulfate solution in a flask equipped with a magnetic stirrer and place it in a temperature-controlled water bath. Heat the solution to the desired reaction temperature (e.g., 70-90 °C).[5][10]

• pH Adjustment: Slowly add NaOH solution dropwise to the heated copper sulfate solution to adjust the pH to the desired alkaline level (e.g., pH 9-11), while stirring continuously.

• Reduction Step: Add the L-ascorbic acid solution to the copper sulfate solution very slowly (dropwise or using a syringe pump) under vigorous stirring.

• Observation: A color change should be observed, typically from blue to colorless and then to a yellow, orange, or reddish-brown suspension, indicating the formation of copper nanoparticles.[13]

• Reaction Completion: Continue stirring the solution at the set temperature for a specified period (e.g., 1-2 hours) to ensure the reaction is complete.

• Purification: Cool the suspension to room temperature. Collect the nanoparticles by centrifugation, discard the supernatant, and wash the pellet multiple times with deionized water and ethanol (B145695) to remove unreacted reagents and byproducts.

• Storage: Resuspend the purified nanoparticles in a suitable solvent (e.g., ethanol or deionized water) and store in a sealed container, preferably in a dark and cool environment to minimize oxidation.

Visualizations

Caption: A typical experimental workflow for the chemical reduction synthesis of copper nanoparticles.

Caption: Logical diagram illustrating the influence of key synthesis parameters on nanoparticle properties.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. nepjol.info [nepjol.info]
• 5. Green Synthesis and Characterization of Copper Nanoparticles Using Fortunella margarita Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Copper Nanoparticles Stabilized with Organic Ligands and Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. Investigation of Parameters Effect on the Size and Morphology of Copper Nanoparticles using Various Reducing Agents [journals.iau.ir]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of Commercial Copper Sulfate Pentahydrate

Welcome to the technical support center for the purification of commercial copper sulfate (B86663) pentahydrate. This resource is designed for researchers, scientists, and professionals in drug development who require high-purity copper sulfate for their experimental work. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant data to ensure a successful purification process.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of copper sulfate pentahydrate.

Issue	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	1. Too much solvent was used: The solution is not supersaturated.[1] 2. Supersaturation without nucleation: The solution needs a starting point for crystal growth.[1]	1. Reduce solvent volume: Gently heat the solution to evaporate some of the water and then allow it to cool again.[1] 2. Induce nucleation: Add a "seed crystal" of pure copper sulfate to the solution or gently scratch the inside of the beaker with a glass rod to create nucleation sites.[1][2]
Low yield of purified crystals.	1. Incomplete initial dissolution: Not all the copper sulfate dissolved in the hot solvent. 2. Cooling period was too short or the final temperature was not low enough.	1. Ensure complete dissolution: When preparing the initial solution, make sure all the soluble copper sulfate has dissolved by stirring thoroughly and ensuring the water is sufficiently hot.[3] 2. Optimize cooling: Allow the solution to cool slowly and for a longer period. For maximum yield, cool the solution in an ice bath.[3]
Crystals are very small.	Rapid cooling: Cooling the solution too quickly leads to the formation of many small crystals.[3]	Slow down the cooling process: Allow the solution to cool to room temperature undisturbed before transferring it to a colder environment like a refrigerator or ice bath.[3]
Purified crystals have a greenish tint.	Presence of impurities: Iron (II) sulfate is a common impurity that can give a greenish hue to the solution and crystals.[2][4]	Advanced purification: To remove iron impurities, add a small amount of hydrogen peroxide to the solution to oxidize Fe(II) to Fe(III). The iron will precipitate as iron(III) hydroxide, which can be removed by filtration before recrystallization.[5]
Formation of an "oil" instead of crystals.	High concentration of impurities or use of mixed solvents. [1]	Re-dissolve and dilute: Gently warm the solution to redissolve the oily substance, add a small amount of additional deionized water, and attempt to recrystallize again, allowing for very slow cooling.[1]
Cloudy or murky solution after dissolving the commercial salt.	Insoluble impurities: Commercial copper sulfate can contain dust, sand, or other insoluble compounds.[2][3]	Hot filtration: Filter the hot, saturated solution through a pre-heated funnel with filter paper to remove any insoluble matter before allowing it to cool and crystallize.[3]

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to purify commercial-grade copper sulfate for research?

A1: Commercial-grade copper sulfate may contain impurities such as other metal sulfates (like iron sulfate), insoluble matter (dust, sand), and other contaminants that can interfere with sensitive experiments, affect crystal growth, and alter reaction outcomes.[2][3][6] Purification by recrystallization removes these impurities, ensuring the use of a high-purity reagent.[2]

Q2: What is the principle behind recrystallization?

A2: Recrystallization is a purification technique based on the difference in solubility of a substance at different temperatures.[3] For copper sulfate pentahydrate, its solubility in water is significantly higher at elevated temperatures compared to lower temperatures.[3][7] An impure sample is dissolved in a minimum amount of hot solvent to create a saturated solution. As the solution cools, the solubility of the copper sulfate decreases, causing it to crystallize out of the solution in a pure form, while the impurities remain dissolved in the solvent.[3][8]

Q3: How can I tell if my commercial copper sulfate is impure?

A3: A pure copper sulfate solution should be a clear, vibrant blue.[2] A greenish tint often indicates the presence of iron impurities.[2][4] Cloudiness or visible particulate matter after dissolving the salt in hot water also points to insoluble impurities.[2]

Q4: What safety precautions should I take when handling copper sulfate?

A4: Copper sulfate is harmful if swallowed and can cause serious eye and skin irritation.[9][10] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][12] Handle the chemical in a well-ventilated area and avoid inhaling any dust.[9][13]

Q5: How does the cooling rate affect the size of the crystals?

A5: The rate of cooling has a direct impact on crystal size. Slow, undisturbed cooling allows for the formation of larger, more well-defined crystals.[3] Rapid cooling, such as placing the hot solution directly into an ice bath, will result in the formation of many small crystals.[3]

Data Presentation

Solubility of Copper Sulfate Pentahydrate in Water

The following table summarizes the solubility of copper sulfate pentahydrate at various temperatures, which is critical for planning the recrystallization process.

Temperature (°C)	Solubility (g / 100 mL of H₂O)
0	31.6[3][7]
10	37.8[7]
20	44.6[7]
25	21.5 ( g/100g of water)[14]
30	53.6[7]
40	61.8[7]
60	83.8[7]
80	114[7]
100	203.3[3][7]

Experimental Protocol: Recrystallization of Copper Sulfate Pentahydrate

This protocol details the steps for purifying commercial copper sulfate pentahydrate.

1. Dissolution of the Impure Salt:

• Weigh approximately 100 g of commercial copper sulfate pentahydrate and transfer it to a 500 mL beaker.

• Add 200 mL of deionized water.

• Gently heat the mixture on a hot plate while stirring continuously with a glass rod until the solution is saturated and no more salt appears to dissolve. Avoid boiling the solution.

2. Hot Filtration (if necessary):

• If the solution is cloudy or contains visible solid impurities, perform a hot filtration.

• Set up a filtration apparatus with a funnel and fluted filter paper.

• Pre-heat the funnel and the receiving flask with a small amount of hot water to prevent premature crystallization in the funnel.[3]

• Quickly pour the hot copper sulfate solution through the filter paper to remove insoluble impurities.

3. Crystallization:

• Cover the beaker containing the hot, clear filtrate with a watch glass to prevent contamination from dust.

• Allow the solution to cool slowly and undisturbed to room temperature. This will promote the growth of larger crystals.

• For a higher yield of crystals, once the solution has reached room temperature, you can place it in an ice bath for about an hour.

4. Isolation and Washing of Crystals:

• Isolate the purified crystals from the remaining solution (mother liquor) by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor.

• Follow the cold water wash with a small amount of cold acetone (B3395972) to help dry the crystals more quickly.

5. Drying:

• Carefully remove the filter paper with the purified crystals from the funnel.

• Spread the crystals on a watch glass or a clean, dry surface and allow them to air dry completely.

• Once dry, the purified copper sulfate pentahydrate crystals should be a uniform, bright blue color.

Visualizations

Experimental Workflow for Copper Sulfate Purification

Caption: Workflow for the purification of copper sulfate pentahydrate.

Troubleshooting Decision Tree for Recrystallization

Caption: Decision tree for troubleshooting copper sulfate recrystallization.

References

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. crystalverse.com [crystalverse.com]
• 3. makezine.com [makezine.com]
• 4. youtube.com [youtube.com]
• 5. reddit.com [reddit.com]
• 6. agilent.com [agilent.com]
• 7. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 8. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 9. Copper Sulfate - ESPI Metals [espimetals.com]
• 10. chemicals.co.uk [chemicals.co.uk]
• 11. carlroth.com [carlroth.com]
• 12. chemsupply.com.au [chemsupply.com.au]
• 13. carlroth.com [carlroth.com]
• 14. brainly.com [brainly.com]

factors affecting the stability of copper sulfate pentahydrate solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper sulfate (B86663) pentahydrate solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation, storage, and use of copper sulfate pentahydrate solutions.

Issue 1: A precipitate has formed in my copper sulfate solution.

Potential Cause	Troubleshooting Steps
Hydrolysis to Copper Hydroxide (B78521)	Copper (II) ions can hydrolyze in water to form copper (II) hydroxide, which is insoluble. This is more likely to occur in neutral or alkaline solutions.[1][2] To resolve this, add a few drops of dilute sulfuric acid to lower the pH.[3][4] A pH range of 3.5 to 4.5 is generally recommended for stability.[5]
Formation of Copper Carbonate	If the water used for dissolution contains dissolved carbon dioxide, it can form carbonic acid, leading to the precipitation of insoluble copper carbonate.[3][6] To prevent this, use freshly distilled or deionized water. If a precipitate has already formed, it may be redissolved by careful acidification with dilute sulfuric acid.
Supersaturation and Crystallization	If a saturated solution is prepared at an elevated temperature and then allowed to cool, the solubility of copper sulfate will decrease, leading to crystallization.[7][8] To redissolve the crystals, gently warm the solution. To prevent this, ensure the solution is not stored at a temperature significantly lower than its preparation temperature.
Contamination	Impurities in the copper sulfate pentahydrate or the solvent can lead to the formation of insoluble precipitates.[9] Filter the solution to remove the precipitate. For future preparations, use high-purity reagents and solvents.

Issue 2: The color of my copper sulfate solution has changed from blue to greenish.

Potential Cause	Troubleshooting Steps
Presence of Impurities	The presence of certain impurities, such as iron salts, can cause a greenish tint in the solution.[9] If the purity of the solution is critical for your application, it is recommended to prepare a fresh solution using high-purity copper sulfate pentahydrate and purified water. Recrystallization can be performed to purify the copper sulfate.[9]
Formation of Tetrachlorocuprate(II)	If the solution has been contaminated with chloride ions (e.g., from hydrochloric acid), the tetrachlorocuprate(II) complex ion can form, which has a greenish-yellow color.[10]

Issue 3: My copper sulfate solution appears cloudy.

Potential Cause	Troubleshooting Steps
Incomplete Dissolution	The copper sulfate pentahydrate may not have fully dissolved. Gently warm the solution while stirring to ensure complete dissolution.
Fine Particulate Matter	The starting material may contain insoluble impurities.[9] Filter the solution through a fine filter paper (e.g., 0.45 µm) to remove any particulate matter.
Bacterial or Fungal Growth	Over extended periods, microbial growth can occur, leading to cloudiness. Store solutions in a cool, dark place to minimize this.[5][11] If contamination is suspected, the solution should be discarded and a fresh one prepared.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a stable copper sulfate solution?

A stable copper sulfate solution should be slightly acidic. A pH in the range of 3.5 to 4.5 is generally recommended to prevent the precipitation of copper hydroxide.[5] For a 0.2 molar solution, the pH is approximately 4.0.[12] You can adjust the pH by adding a small amount of dilute sulfuric acid.[3][4]

Q2: How does temperature affect the stability of copper sulfate solutions?

Temperature primarily affects the solubility of copper sulfate and the stability of the pentahydrate form.

• Solubility: The solubility of copper sulfate in water increases with temperature.[7][8]

• Decomposition: Upon heating, copper sulfate pentahydrate loses its water of crystallization in stages. It begins to lose water molecules at temperatures as low as 30°C and becomes anhydrous at around 200°C.[5][12][13][14]

Quantitative Data: Solubility of Copper Sulfate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	31.6
20	20.7
100	203.3

(Note: Data compiled from multiple sources which may have slight variations)[15]

Q3: Should I be concerned about the effect of light on my copper sulfate solution?

There is some evidence to suggest that prolonged exposure to sunlight may degrade Cu²⁺ ions.[9] However, the stability of the hydrated copper(II) ion is generally considered high, and precipitation observed after light exposure may be due to other factors like contamination.[16] As a best practice, it is recommended to store copper sulfate solutions in a cool, dark place.[5][11]

Q4: What are the best practices for storing copper sulfate pentahydrate solutions?

To ensure the long-term stability of your copper sulfate solution, follow these storage guidelines:

• Container: Store in a tightly sealed, non-metallic container.[17]

• Temperature: Keep in a cool, dry, and well-ventilated area.[11][17][18] Avoid extreme temperatures and direct sunlight.

• pH: Maintain a slightly acidic pH (3.5-4.5) to prevent precipitation.[5]

• Purity: Use high-purity water and copper sulfate pentahydrate to minimize impurities that could affect stability.[9]

Q5: What impurities can affect the stability of my solution?

Common impurities that can affect the stability and appearance of copper sulfate solutions include:

• Iron salts: Can cause a greenish discoloration.[9]

• Calcium sulfate: May form needle-like crystals.[9]

• Carbonates: From dissolved CO₂ in the water, can lead to the precipitation of copper carbonate.[3]

• Other metal ions: Can co-precipitate or affect the performance of the solution in sensitive applications like electroplating.[19]

Experimental Protocols

Protocol 1: Determination of Copper Concentration by UV-Vis Spectrophotometry

This method is based on Beer's Law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.

Methodology:

• Preparation of Standard Solutions: Prepare a series of standard solutions of copper sulfate with known concentrations (e.g., 0.05 M, 0.1 M, 0.2 M, 0.3 M, 0.4 M) from a stock solution of known concentration.[20]

• Wavelength of Maximum Absorbance (λmax): Using a spectrophotometer, measure the absorbance of one of the standard solutions across the visible spectrum (approximately 600-900 nm) to determine the wavelength of maximum absorbance (λmax) for the hydrated copper(II) ion, which is typically around 800 nm.[10]

• Calibration Curve: Measure the absorbance of each standard solution at the determined λmax. Plot a graph of absorbance versus concentration. The resulting plot should be a straight line passing through the origin.

• Sample Measurement: Measure the absorbance of the unknown copper sulfate solution at the same λmax.

• Concentration Determination: Use the equation of the line from the calibration curve to calculate the concentration of the unknown sample.

Protocol 2: Determination of Copper Concentration by Titration

This protocol involves a redox titration to determine the concentration of copper ions.

Methodology:

• Sample Preparation: Pipette a known volume of the copper sulfate solution into a flask.

• Reaction: Add potassium iodide (KI) to the solution. The copper(II) ions will oxidize the iodide ions to iodine, forming a copper(I) iodide precipitate and free iodine.[21]

  • 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂

• Titration: Titrate the liberated iodine with a standardized solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) until the solution becomes a pale yellow.

  • I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

• Endpoint Determination: Add a starch indicator to the solution, which will turn dark blue in the presence of iodine. Continue the titration with sodium thiosulfate until the blue color disappears. This is the endpoint.

• Calculation: Use the stoichiometry of the reactions and the volume of sodium thiosulfate used to calculate the concentration of copper in the original solution.

Visualizations

Caption: Factors influencing the stability of copper sulfate solutions.

Caption: Troubleshooting workflow for unstable copper sulfate solutions.

References

• 1. quora.com [quora.com]
• 2. aqueous solution - Why aren't the copper(II) ions in CuSO4 precipitated by hydroxide ions from water? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. copper sulfate solution with green precipitate | UK Science Technician Community [community.preproom.org]
• 7. researchgate.net [researchgate.net]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. crystalverse.com [crystalverse.com]
• 10. harricksci.com [harricksci.com]
• 11. southernag.com [southernag.com]
• 12. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 14. youtube.com [youtube.com]
• 15. makezine.com [makezine.com]
• 16. quora.com [quora.com]
• 17. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 18. chemsupply.com.au [chemsupply.com.au]
• 19. agilent.com [agilent.com]
• 20. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 21. hiranuma.com [hiranuma.com]

avoiding copper precipitation in parenteral nutrition solutions with amino acids

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the avoidance of copper precipitation in parenteral nutrition (PN) solutions containing amino acids.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of copper precipitation in amino acid-containing PN solutions?

A1: The primary cause is a chemical interaction between cupric ions (from copper sulfate (B86663) or copper chloride) and the amino acid L-cysteine.[1][2][3] This reaction forms an insoluble precipitate, which has been identified through elemental analysis as containing copper and sulfur.[2][3][4][5] This precipitate is often observed as a black or dark-colored particulate matter on the in-line filters used for PN administration.[2][3][5]

Q2: Are certain amino acid formulations more prone to this issue?

A2: Yes. Pediatric amino acid solutions, which are often formulated with higher concentrations of cysteine and have a lower pH, are more frequently associated with copper precipitation.[1][4] Cysteine is considered a conditionally essential amino acid in neonatal populations, leading to its inclusion in these specialized formulas.[1] Studies have shown a direct correlation between higher cysteine content in the amino acid solution and a greater amount of copper-sulfur precipitate formed.[4][5]

Q3: What is the role of pH in copper precipitation?

A3: While a lower pH generally increases the solubility of minerals like calcium phosphate, the amino acid solutions implicated in copper-cysteine precipitation often have a lower pH.[1] It's hypothesized that the specific chemical reaction between copper and cysteine may proceed readily in this acidic environment. However, under more alkaline conditions (pH > 8.0), copper solubility can also decrease as different copper species form, though this is less typical for PN solutions which are generally acidic.[6]

Q4: How does copper concentration affect precipitate formation?

A4: The concentration of copper is a critical factor. Higher concentrations of copper in the final PN admixture increase the likelihood and amount of precipitation, especially in the presence of cysteine.[1] Research suggests that this incompatibility can be avoided by limiting the final copper concentration.[1] As a prudent measure, it is recommended to limit the concentration of elemental copper to a maximum of 157 μg/L when using low-pH, cysteine-containing amino acid solutions.[1]

Q5: Can other components of the PN solution cause copper to precipitate?

A5: While the primary interaction is with cysteine, other components can influence stability. For instance, ascorbic acid (Vitamin C) can interact with copper.[7] However, in studies where components like heparin, iron, multivitamins, phosphate, selenium, and zinc were systematically excluded, the precipitate still formed, pointing to a direct reaction between copper and the amino acid solution as the root cause.[1]

Troubleshooting Guide

This section addresses specific issues that may be encountered during the formulation or administration of PN solutions.

Issue 1: A black or dark particulate is observed on the in-line filter after PN administration.

• Probable Cause: This is a classic sign of copper-cysteine precipitation.[2][5] The precipitate is composed of insoluble copper and sulfur compounds.[4]

• Immediate Action:

  • Stop the infusion immediately to prevent administration of particulate matter to the patient.

  • Replace the PN bag and the entire administration set, including the in-line filter.

  • Retain the PN bag and filter for laboratory analysis.

• Investigation & Solution:

  • Review Formulation: Check the concentrations of copper and cysteine in the PN formulation. Formulations with high cysteine content are particularly at risk.[4][5]

  • Reduce Copper: If possible, reformulate the PN solution to limit the elemental copper concentration. A suggested maximum is 157 μg/L in pediatric solutions containing cysteine.[1]

  • Analyze Precipitate: Follow the Experimental Protocol for Precipitate Analysis (see below) to confirm the elemental composition of the particulate matter.

  • Consult Literature: Refer to compatibility data specific to the brand of amino acid solution being used, as formulations differ.[1]

Issue 2: Inconsistent copper stability results during new formulation development.

• Probable Cause: Variability may be due to several factors including minor changes in component concentrations, compounding order, temperature, or the specific brand of amino acid concentrate used.

• Investigation & Solution:

  • Standardize Compounding: Ensure a consistent and documented order of addition for all components. While general practice is to add phosphates early and calcium last, a standardized sequence is crucial for all micronutrients.[1][7]

  • Control Temperature: Note that while higher temperatures generally increase solubility, they can favor some precipitation reactions, like that of calcium phosphate.[1] Document storage and testing temperatures rigorously.

  • Evaluate pH: Measure and record the final pH of each batch. The buffering capacity of amino acids can influence the final pH and affect mineral solubility.[8]

  • Perform Systematic Analysis: Use the Experimental Protocol for Compatibility Testing (see below) to systematically test the stability of your formulation under controlled conditions.

Data Presentation

Table 1: Influence of Amino Acid Solution on Copper-Sulfur Precipitate Formation

This table summarizes findings from a study that prepared four different PN solutions, each with a different amino acid source, and analyzed the resulting precipitate on a 0.2-micron filter.

Amino Acid Solution	Cysteine Content (g/L)	Container	Relative Precipitate Observed	Copper % in Precipitate	Sulfur % in Precipitate
Primene® 10%	1.89	Glass	High	22.9%	11.5%
Tauramin® 10%	0.50	Glass	High	19.3%	9.6%
Tauramin® 12.6%	0.62	Plastic	Low	3.7%	0%
Synthamin® 10%	0.00	Plastic	Low	2.5%	0%

(Data sourced from Gomis, P. et al., 2019)[4][5]

Experimental Protocols

Protocol 1: Compatibility Testing for Copper in a New PN Formulation

Objective: To determine the maximum soluble copper concentration in a novel PN formulation containing amino acids.

Methodology:

• Sample Preparation:

  • Prepare a series of the base PN formulation (amino acids, dextrose, electrolytes, etc.) without any trace elements.

  • Create a concentrated stock solution of cupric chloride or cupric sulfate.

  • Prepare multiple test samples by spiking the base PN formulation with increasing concentrations of copper (e.g., 50 µg/L, 100 µg/L, 150 µg/L, 200 µg/L, 250 µg/L). Prepare a control sample with no added copper.

  • Ensure all additions are done in a consistent order and mixed thoroughly.

• Incubation:

  • Store the samples under controlled conditions that mimic clinical use (e.g., 24 hours at room temperature, 25°C, or 7 days refrigerated at 4°C).

• Visual Inspection:

  • At set time points (e.g., 0, 4, 8, 24 hours), visually inspect each sample against a black and white background for any signs of haze, turbidity, or particulate formation.

• In-line Filtration & Analysis:

  • Pass a precise volume of each solution through a 0.22-µm filter.[1][4]

  • Analyze the filtrate for copper concentration using Atomic Absorption Spectrometry (AAS).[9] A significant drop in copper concentration compared to the initial spiked amount indicates precipitation.

  • Analyze the filtrate for cysteine concentration using ion exchange chromatography to determine if it has been consumed in the reaction.[9]

• Data Interpretation:

  • The highest copper concentration that shows no visual precipitate and no significant loss of soluble copper after filtration is considered the maximum compatible concentration for that specific formulation and storage condition.

Protocol 2: Analysis of Unknown Precipitate from PN Filters

Objective: To determine the elemental composition of particulate matter found on a PN administration filter.

Methodology:

• Sample Collection:

  • Aseptically remove the filter from the IV line.

  • Carefully open the filter housing in a clean environment (e.g., a laminar flow hood) to expose the filter membrane.

  • Allow the membrane to dry.

• Microscopic Examination:

  • Examine the filter membrane using Scanning Electron Microscopy (SEM) to visualize the morphology and distribution of the precipitate particles.[3][4] An unused filter should be used as a reference.[3]

• Elemental Analysis:

  • Perform Energy Dispersive X-ray Spectroscopy (EDS or EDX) on the particles identified by SEM.[2][3][10]

  • The EDS system will generate a spectrum showing the elemental peaks present in the sample. The presence of strong peaks for Copper (Cu) and Sulfur (S) confirms a copper-cysteine precipitate.[2][3][4]

• Reporting:

  • Document the SEM images and the EDS spectra. Quantify the elemental composition by weight percentage if the system allows.

Visualizations

Caption: Key factors leading to copper-sulfur precipitation in PN solutions.

Caption: Troubleshooting workflow for observed precipitate in PN solutions.

Caption: Experimental workflow for copper compatibility testing in PN.

References

• 1. Possible Incompatibility between Amino Acids and Copper in Solutions for Pediatric Parenteral Nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Assessment of Interaction Between Amino Acids and Copper in Neonatal Parenteral Nutrition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of the type of amino acids in the formation of precipitates of copper and sulphur in parenteral nutrition [scielo.isciii.es]
• 5. Influence of the type of amino acids in the formation of precipitates of copper and sulphur in parenteral nutrition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. nutritioncare.org [nutritioncare.org]
• 8. mdpi.com [mdpi.com]
• 9. [Black precipitate in parenteral nutrition] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Electron Microscopy for the Stability Assessment of Parenteral Nutrition Admixtures: Focus on Precipitation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Copper Sulfate Pentahydrate Synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols to optimize the synthesis of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) and improve final product yield.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis process.

Q1: My final yield of copper sulfate crystals is very low. What are the common causes?

A1: Low yield is a frequent issue stemming from several potential factors:

• Incomplete Reaction: The initial reaction between the copper source (e.g., copper(II) oxide or carbonate) and sulfuric acid may not have gone to completion. This can happen if the acid is not sufficiently heated or if an insufficient amount of acid was used.[1][2] It is crucial to add the copper source in excess until no more reacts to ensure all the acid is consumed.[3][4]

• Transfer Losses: Significant product loss can occur during transfers between vessels, such as during filtration or when moving the solution to a crystallization dish.[5] To minimize this, rinse the apparatus with a small amount of distilled water and add the rinsings to the bulk solution.[5]

• Premature Crystallization: If the hot, saturated solution cools too quickly during filtration, crystals can form on the filter paper, leading to loss.[6] Ensure the solution remains hot throughout the filtration process.

• High Solubility in Mother Liquor: A significant amount of copper sulfate will remain dissolved in the mother liquor after the first crystallization.[7] The yield can be increased by carefully evaporating the mother liquor to obtain a second crop of crystals.[8]

Q2: The copper sulfate solution is not a deep blue color before crystallization. What does this indicate?

A2: A pale blue or greenish solution may indicate an incomplete reaction or the presence of impurities. Ensure the copper source was added in excess to neutralize all the sulfuric acid.[3] If starting from copper metal, the formation of a brown gas (NO₂) is expected when using nitric acid, but its persistence might suggest the reaction is still ongoing.[6]

Q3: My crystals are very small, powdery, or agglomerated. How can I grow larger, more well-defined crystals?

A3: Crystal size and quality are highly dependent on the cooling rate.

• Rapid Cooling: Fast cooling or rapid evaporation leads to the formation of many small crystals or a powder.[9][10] This happens because rapid temperature drops create high supersaturation, causing spontaneous nucleation of many crystals at once.[7]

• Slow Cooling: To grow larger, more uniform crystals, the saturated solution must be cooled slowly and without disturbance.[9][11] Allowing the solution to cool gradually at room temperature or in a controlled cooling bath promotes the growth of existing crystals rather than the formation of new ones.[11][12] Seeding the solution with a small, perfect crystal can also encourage the growth of a single large crystal.[8]

Q4: The reaction between sulfuric acid and copper oxide is too vigorous and boils over. How can I prevent this?

A4: This is a common safety hazard that occurs when the acid is too hot before adding the copper oxide. The reaction itself is exothermic, and adding the solid to nearly boiling acid can cause it to boil over violently.[2] To prevent this, heat the sulfuric acid gently and do not bring it to a boil. A temperature of around 50-60°C is often sufficient to facilitate the reaction without dangerous splashing.[1][2] Add the copper oxide slowly in small portions to control the reaction rate.[1]

Q5: Should the solution be heated to dryness to get all the crystals?

A5: No, the solution should not be heated to dryness. Doing so will not produce the desired pentahydrate crystals. Instead, it will form anhydrous copper sulfate (CuSO₄), which is a white powder, and may also trap impurities from the solution.[5] The goal is to create a saturated solution and then allow the crystals to form upon cooling.

Experimental Factors for Yield Optimization

Optimizing reaction and crystallization parameters is key to maximizing yield and purity. The following table summarizes key quantitative factors.

Parameter	Recommended Condition	Rationale & Impact on Yield
Reactant Ratio	Use excess copper source (e.g., CuO, CuCO₃)	Ensures all sulfuric acid is consumed, preventing it from contaminating the final product and maximizing the conversion to CuSO₄.[3]
Acid Temperature	Gently warm H₂SO₄ (e.g., 50-60°C)	Increases reaction rate without causing dangerous boil-overs that lead to loss of material.[1][2]
Solution Cooling Rate	Slow, undisturbed cooling	Promotes the growth of large, pure crystals and minimizes the formation of small, impure crystals. Rapid cooling traps impurities.[7][11][12]
Solubility Gradient	Maximize the difference between solubility at high and low temperatures.	Copper sulfate is much more soluble in hot water than cold (e.g., ~203 g/100mL at 100°C vs. ~32 g/100mL at 0°C).[7] A larger temperature drop allows more product to crystallize out of the solution.
Mother Liquor	Concentrate by evaporation and re-cool	The initial filtrate (mother liquor) is still saturated with copper sulfate. Recovering a second crop of crystals significantly increases the overall yield.[8]

Standard Experimental Protocol

This protocol details the synthesis of copper sulfate pentahydrate from copper(II) oxide.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle sulfuric acid with extreme care in a well-ventilated fume hood.

Materials:

• Copper(II) oxide (CuO), powder

• Dilute Sulfuric Acid (H₂SO₄), e.g., 2M

• Distilled Water

• Beakers, Conical Flask

• Glass Stirring Rod

• Bunsen Burner or Hot Plate

• Tripod, Gauze Mat

• Filter Funnel and Filter Paper

• Crystallizing Dish or Petri Dish

Methodology:

• Acid Preparation: Carefully measure a specific volume of dilute sulfuric acid (e.g., 50 mL) into a beaker.

• Heating: Gently heat the acid using a hot plate or a Bunsen burner until it is hot, but not boiling (approximately 60°C).[1]

• Reaction: Turn off the heat. Using a spatula, add small amounts of copper(II) oxide powder to the hot acid, stirring continuously with a glass rod. Continue adding CuO until some unreacted black powder remains at the bottom of the beaker.[3] This ensures the acid is fully neutralized.

• Filtration: While the solution is still hot, filter it through a fluted filter paper into a clean conical flask to remove the excess copper(II) oxide.[1] The resulting filtrate should be a clear, deep blue solution.

• Crystallization: Pour the hot, clear filtrate into a crystallizing dish and cover it loosely (e.g., with a watch glass or perforated film) to prevent dust contamination while allowing for slow evaporation.

• Crystal Growth: Allow the solution to cool slowly and undisturbed at room temperature for at least 24 hours. Blue, triclinic crystals of CuSO₄·5H₂O will form.[5]

• Isolation and Drying: Decant the remaining solution (mother liquor). Carefully wash the crystals with a very small amount of cold distilled water and then dry them on a piece of filter paper.

• (Optional) Second Crop: To increase yield, gently heat the mother liquor to reduce its volume by about half, then allow it to cool again to form a second crop of crystals.[8]

Visual Guides

Synthesis Workflow

The following diagram illustrates the standard experimental workflow for synthesizing copper sulfate pentahydrate.

Caption: A flowchart of the synthesis process from reactants to final crystals.

Troubleshooting Guide

This decision tree helps diagnose and solve common problems during the synthesis to improve yield.

References

• 1. Reacting copper(II) oxide with sulfuric acid | Class experiment | RSC Education [edu.rsc.org]
• 2. Potentially dangerous method for making copper sulfate | UK Science Technician Community [community.preproom.org]
• 3. quora.com [quora.com]
• 4. Copper Oxide To Excess Case Study - 117 Words | Cram [cram.com]
• 5. chemiphys.com [chemiphys.com]
• 6. docsity.com [docsity.com]
• 7. makezine.com [makezine.com]
• 8. prepchem.com [prepchem.com]
• 9. quora.com [quora.com]
• 10. youtube.com [youtube.com]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Crystallization of Copper Sulfate Pentahydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O). Our aim is to help you control crystal size and morphology to achieve desired experimental outcomes.

Troubleshooting Guide

This section addresses common issues encountered during the crystallization of copper sulfate pentahydrate.

Problem 1: Formation of Many Small Crystals Instead of a Few Large Ones

• Possible Cause: The cooling rate of the saturated solution was too rapid. Rapid cooling leads to a high degree of supersaturation, which favors nucleation over crystal growth.[1]

• Solution: Employ a slower cooling rate. Allow the saturated solution to cool to room temperature gradually and undisturbed.[1] For even slower cooling, you can insulate the container or place it in a warm water bath that cools down over an extended period.[1]

• Possible Cause: The solution was disturbed during the cooling process. Vibrations or movement can induce secondary nucleation, resulting in the formation of multiple small crystals.

• Solution: Place the crystallization container in a location free from vibrations and disturbances.[2]

• Possible Cause: High concentration of impurities. Impurities can act as nucleation sites, leading to the formation of numerous small crystals.[3]

• Solution: Purify the copper sulfate solution through recrystallization. This process involves dissolving the impure crystals and allowing them to reform, leaving impurities behind in the solution.[3][4]

Problem 2: Crystals Have Poor Shape and are not Well-Defined

• Possible Cause: The cooling rate was too fast, which does not allow sufficient time for the orderly arrangement of molecules into a well-defined crystal lattice.[1]

• Solution: Decrease the cooling rate to allow for slower, more controlled crystal growth.[1]

• Possible Cause: Presence of impurities that interfere with the crystal growth process.[3]

• Solution: Use high-purity copper sulfate and deionized or distilled water. If impurities are suspected, perform a recrystallization step.[3]

• Possible Cause: The solution was supersaturated to an excessive degree.

• Solution: Prepare a solution that is just saturated or slightly supersaturated at a higher temperature. This can be achieved by carefully controlling the amount of solute dissolved.

Problem 3: Formation of a Crystalline Crust on the Container Surface

• Possible Cause: Evaporation of the solvent from the surface of the solution, leading to localized supersaturation and crystallization at the air-liquid-solid interface.

• Solution: Cover the container with a lid or parafilm to minimize evaporation. A coffee filter or paper towel can also be used to allow for slow evaporation while preventing dust from entering.[2]

Problem 4: Crystals Stop Growing

• Possible Cause: The solution has reached equilibrium, and the concentration of copper sulfate is no longer high enough to support further crystal growth.

• Solution: Gently evaporate some of the solvent to increase the concentration of the solution. This can be done by leaving the container partially uncovered in a dust-free environment. Alternatively, prepare a fresh, saturated solution and transfer the existing crystal to it.

Problem 5: Crystals are Opaque or Contain Inclusions

• Possible Cause: Rapid crystal growth can trap pockets of the solution or impurities within the crystal lattice.[4]

• Solution: Slow down the rate of crystallization by reducing the cooling rate or the rate of evaporation. Ensure the purity of the starting materials.[3]

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for growing copper sulfate pentahydrate crystals?

A1: The most common and effective solvent is deionized or distilled water. The use of other solvents, such as those containing methanol, can significantly decrease the solubility of copper (II) sulfate and may lead to the formation of anhydrous powder instead of pentahydrate crystals.[5]

Q2: How does temperature affect crystal size?

A2: Temperature plays a crucial role in determining the solubility of copper sulfate. Higher temperatures allow for more solute to be dissolved. The rate at which the temperature is decreased (the cooling rate) directly impacts crystal size. Slower cooling rates generally result in larger and more well-defined crystals because they allow more time for molecules to arrange themselves in an ordered lattice.[1][5] Conversely, rapid cooling leads to the formation of many small crystals.[1]

Q3: Can additives be used to control crystal morphology?

A3: Yes, additives can significantly influence the shape (morphology) of copper sulfate crystals. For example, the presence of sodium chloride (NaCl) in the aqueous solution has been shown to produce more prismatic crystals.[6] Urea (B33335) can be used to obtain oblique hexagonal prismatic crystals.[7] Different additives, such as thiourea (B124793) and gelatin, can also affect the grain size and surface smoothness of electrodeposited copper.[8]

Q4: What is a seed crystal and how is it used?

A4: A seed crystal is a small, high-quality crystal that is used to initiate and guide the growth of a larger crystal.[2][5] To use a seed crystal, you first grow small crystals by allowing a saturated solution to evaporate or cool.[2] Select the best-formed crystal, tie it to a thin line (like a fishing line), and suspend it in a fresh, lightly supersaturated solution. The solute will then deposit onto the seed crystal, allowing it to grow larger while maintaining its shape.[2]

Q5: How can I prevent my copper sulfate crystals from degrading over time?

A5: Copper sulfate pentahydrate crystals can lose their water of hydration when exposed to dry air, a process called efflorescence. This causes the vibrant blue crystals to become a dull, white powder (anhydrous copper sulfate).[2][9][10] To prevent this, store the crystals in a sealed container to maintain a humid environment.[2] Coating the crystals with a clear lacquer or nail polish can also protect them from dehydration.[10]

Quantitative Data Summary

The following tables summarize quantitative data on factors influencing the crystallization of copper sulfate pentahydrate.

Table 1: Effect of Cooling Rate on Crystal Size

Cooling Rate	Resultant Crystal Size	Crystal Quality	Reference
Slow (undisturbed at room temperature)	Large	Well-defined, regular shape	[1]
Rapid (in an ice bath)	Small	Less regular shape	[1]

Table 2: Effect of Additives on Crystal Morphology

Additive	Concentration	Effect on Morphology	Reference
Sodium Chloride (NaCl)	2.4 wt %	More prismatic shape, slight increase in size	[6]
Urea	Varies	Oblique hexagonal prism-like morphology	[7]
Gelatine	Not specified	Reduced grain size, smooth and pore-free electrodeposits	[8]
Thiourea	Not specified	Reduced grain size, smooth and pore-free electrodeposits	[8]

Experimental Protocols

Protocol 1: Growth of Large Single Crystals by Slow Cooling

• Prepare a Saturated Solution: Heat 100 mL of distilled water in a beaker. Gradually add copper sulfate pentahydrate powder while stirring until no more solute dissolves. A good starting point is approximately 40 g of copper sulfate.[1]

• Ensure Saturation: Gently heat the solution to ensure all the solute has dissolved.

• Filter the Solution: While hot, filter the solution through a funnel with cotton wool or filter paper into a clean beaker to remove any undissolved particles or impurities.[11]

• Slow Cooling: Cover the beaker with a watch glass or foil and leave it in a location where it can cool down slowly and without disturbance.[1][11]

• Crystal Harvesting: After several hours or overnight, large, well-defined crystals should have formed at the bottom of the beaker.[1] Carefully decant the solution and remove the crystals.

Protocol 2: Crystal Growth Using a Seed Crystal

• Prepare a Saturated Solution: Follow steps 1-3 from Protocol 1.

• Grow Seed Crystals: Pour a small amount of the hot, saturated solution into a shallow dish and let it cool. Small crystals will form as the solution evaporates and cools.[2]

• Select and Prepare a Seed Crystal: Choose the most well-formed and transparent crystal from the shallow dish. Carefully tie a thin nylon thread around it.[2]

• Suspend the Seed Crystal: Suspend the seed crystal from a support (e.g., a pencil laid across the top of the beaker) into the remaining saturated solution, ensuring it does not touch the sides or bottom of the container.[2]

• Crystal Growth: Cover the beaker and allow the solvent to evaporate slowly in an undisturbed location. The seed crystal will grow larger over time.[2] If smaller crystals start to form at the bottom, transfer the seed crystal and the solution to a clean beaker.[10]

Visualizations

Caption: Workflow for growing large crystals via slow cooling.

Caption: Troubleshooting logic for small crystal formation.

References

• 1. sciencedemos.net [sciencedemos.net]
• 2. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 3. crystalverse.com [crystalverse.com]
• 4. makezine.com [makezine.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. CN111204792B - A kind of method using urea to control the growth morphology of copper sulfate pentahydrate crystal - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. crystalverse.com [crystalverse.com]
• 11. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]

Technical Support Center: Copper Sulfate Pentahydrate (Technical Grade)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using technical grade copper sulfate (B86663) pentahydrate in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in technical grade copper sulfate pentahydrate?

A1: Technical grade copper sulfate pentahydrate typically contains several impurities that can influence experimental outcomes. The most common impurities include:

• Metallic Impurities: Salts of iron (Fe), lead (Pb), arsenic (As), and cadmium (Cd) are frequently present.[1][2]

• Insoluble Matter: This can include various solid contaminants that do not dissolve in water.[1]

• Anionic Impurities: Chloride (Cl⁻) is a common anionic impurity.[1]

• Other Cations: Depending on the manufacturing process, ions such as calcium (Ca²⁺), sodium (Na⁺), potassium (K⁺), and nickel (Ni²⁺) may also be present.[3]

Q2: How do these impurities affect my experiments?

A2: Impurities can have significant effects on various applications:

• Crystal Growth: The presence of iron salts can lead to the formation of jagged, uneven, and flattened crystals.[4] Insoluble impurities like calcium sulfate can result in the formation of small, needle-like crystals that can become embedded within the main copper sulfate crystals.

• Chemical Reactions: Metallic impurities can act as unintended catalysts or inhibitors, altering reaction kinetics and product purity. For instance, in electroplating, metallic impurities can co-deposit, reducing the quality and conductivity of the copper layer.

• Biological Assays: In cell culture and other biological applications, heavy metal impurities such as lead, arsenic, and cadmium can be toxic to cells, affecting viability and experimental results.

Q3: How can I visually assess the purity of my copper sulfate solution?

A3: A preliminary visual inspection can offer clues about the purity of your copper sulfate solution. A pure, saturated solution of copper sulfate pentahydrate should have a distinct, vibrant blue color. A greenish tint in the solution often indicates the presence of iron impurities, as the formation of iron(II) sulfate can alter the color.[4] The presence of a fine, green precipitate could indicate the formation of copper hydroxycarbonate due to reactions with dissolved carbon dioxide.

Troubleshooting Guides

Issue 1: My copper sulfate solution has a greenish tint.

• Cause: This is a strong indication of iron contamination. Iron(II) sulfate, a common impurity, can impart a greenish color to the solution.[4]

• Troubleshooting Steps:

  • Qualitative Test for Iron:

    • Dissolve a small amount of the copper sulfate in deionized water.

    • Add a few drops of a dilute potassium thiocyanate (B1210189) solution. The formation of a blood-red color indicates the presence of ferric iron (Fe³⁺).

    • Alternatively, add a few drops of a potassium hexacyanoferrate(III) solution. A dark blue precipitate (Prussian blue) confirms the presence of ferrous iron (Fe²⁺).

  • Purification by Recrystallization: For applications requiring high purity, recrystallization is an effective method to remove many impurities. Dissolve the technical grade copper sulfate in hot deionized water to create a saturated solution, filter out any insoluble matter, and then allow the solution to cool slowly. The copper sulfate will crystallize, leaving many of the impurities behind in the solution.

Issue 2: I am observing unexpected precipitates in my copper sulfate solution.

• Cause: This could be due to insoluble matter present in the technical grade salt or the formation of new, less soluble compounds. For example, if tap water is used instead of deionized water, impurities in the water can react with the copper sulfate.

• Troubleshooting Steps:

  • Filtration: For freshly prepared solutions, filtering the solution through a fine filter paper (e.g., Whatman No. 1) can remove undissolved particulate matter.

  • Use of Deionized Water: Always use high-purity, deionized water to prepare your solutions to avoid introducing additional contaminants.

  • pH Adjustment: The formation of some precipitates, like copper hydroxide, can be pH-dependent. Adding a very small amount of dilute sulfuric acid can help to keep the copper sulfate in solution.

Quantitative Data on Impurities

The following table summarizes the typical maximum allowable concentrations of common impurities in technical grade copper sulfate pentahydrate from various suppliers.

Impurity	Maximum Concentration (ppm)
Iron (Fe)	30 - 3000[1][3]
Lead (Pb)	2 - 125[1][3]
Arsenic (As)	<8 - 25[1][2]
Cadmium (Cd)	<8 - 25[1][2]
Chloride (Cl)	100 - 300[1][3]
Calcium (Ca)	50[3]
Sodium (Na)	200[3]
Potassium (K)	100[3]
Nickel (Ni)	20[3]
Matter Insoluble in Water	0.2% (2000 ppm)[1]

Experimental Protocols

Protocol 1: Gravimetric Determination of Insoluble Matter

Objective: To quantify the amount of water-insoluble impurities in a sample of technical grade copper sulfate pentahydrate.

Methodology:

• Accurately weigh approximately 10 g of the copper sulfate sample.

• Dissolve the sample in 100 mL of deionized water with gentle heating and stirring.

• Weigh a piece of ashless filter paper.

• Filter the solution through the pre-weighed filter paper.

• Wash the filter paper with several small portions of deionized water to ensure all soluble copper sulfate has passed through.

• Dry the filter paper and the collected residue in an oven at 105°C to a constant weight.

• Cool the filter paper in a desiccator and weigh it.

• The difference between the final and initial weight of the filter paper is the mass of the insoluble matter.

Protocol 2: Titrimetric Determination of Chloride Impurity

Objective: To determine the concentration of chloride ions in a copper sulfate sample using Mohr's method.[5][6]

Methodology:

• Sample Preparation: Accurately weigh about 5 g of the copper sulfate sample and dissolve it in 100 mL of deionized water in a volumetric flask.

• Titration Setup: Pipette 25 mL of the sample solution into a conical flask. Add 1 mL of 5% potassium chromate (B82759) indicator solution. The solution should have a pH between 6.5 and 9.[5]

• Titration: Titrate the sample solution with a standardized 0.01 M silver nitrate (B79036) (AgNO₃) solution.[7] A white precipitate of silver chloride (AgCl) will form.

• Endpoint: The endpoint is reached when the first permanent reddish-brown color of silver chromate (Ag₂CrO₄) appears and persists.[5][6]

• Calculation: Calculate the concentration of chloride ions based on the volume of silver nitrate solution used.

Protocol 3: Analysis of Metallic Impurities by Atomic Absorption Spectroscopy (AAS)

Objective: To quantify the concentration of specific metallic impurities (e.g., Fe, Pb, Cd, Ni) in a copper sulfate sample.

Methodology:

• Standard Preparation: Prepare a series of standard solutions containing known concentrations of the metals of interest in a matrix that matches the sample solution (e.g., a pure copper sulfate solution).

• Sample Preparation: Accurately weigh a known amount of the technical grade copper sulfate, dissolve it in deionized water, and dilute it to a known volume to bring the expected impurity concentrations within the linear range of the instrument.

• Instrumentation: Set up the Atomic Absorption Spectrometer with the appropriate hollow cathode lamp for the element being analyzed. Aspirate the blank, standards, and sample solutions into the flame.

• Measurement: Record the absorbance for each solution.

• Analysis: Create a calibration curve by plotting the absorbance of the standards against their known concentrations. Use the calibration curve to determine the concentration of the metallic impurity in the sample solution.

Visualizations

Caption: Troubleshooting workflow for initial assessment of technical grade copper sulfate.

Caption: Logical pathway for the quantitative analysis of different impurity types.

References

• 1. parikhenterprisesltd.com [parikhenterprisesltd.com]
• 2. polimetkimya.com.tr [polimetkimya.com.tr]
• 3. jostchemical.com [jostchemical.com]
• 4. scribd.com [scribd.com]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. hiranuma.com [hiranuma.com]

Technical Support Center: Copper Sulfate (Anhydrous vs. Pentahydrate)

This technical support center provides guidance for researchers, scientists, and drug development professionals on the storage and handling of anhydrous and pentahydrate copper sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What is the primary difference between anhydrous and pentahydrate copper sulfate?

The fundamental difference lies in the presence of water molecules within the crystal structure. Anhydrous copper sulfate (CuSO₄) is a grayish-white powder that lacks water of crystallization.[1][2][3] In contrast, copper sulfate pentahydrate (CuSO₄·5H₂O) is a vibrant blue crystalline solid that contains five molecules of water for each molecule of copper sulfate.[1][2][3] This difference in hydration is responsible for their distinct colors and properties.[1][3]

Q2: How do the storage requirements for anhydrous and pentahydrate copper sulfate differ?

Due to their interaction with atmospheric moisture, their storage requirements are opposing. Anhydrous copper sulfate is highly hygroscopic, meaning it readily absorbs moisture from the air.[2][4][5] Therefore, it must be stored in a tightly sealed container in a dry, cool place, often under an inert gas, to prevent it from converting to the hydrated form.[4][6] Conversely, copper sulfate pentahydrate is efflorescent, meaning it can lose its water of hydration in dry air, especially at temperatures above 30°C.[7][8][9][10] It should be stored in a well-closed container in a cool, well-ventilated area to prevent dehydration.[11]

Q3: Can I use the two forms interchangeably in my experiments?

No, they cannot be used interchangeably without adjusting for the difference in molecular weight and the presence of water. The molar mass of anhydrous copper sulfate is 159.61 g/mol , while that of the pentahydrate form is 249.69 g/mol .[1] When preparing solutions of a specific molarity, it is crucial to use the correct molecular weight for your calculations. Furthermore, the anhydrous form is often used as a drying agent in organic synthesis, a role the pentahydrate form cannot fulfill.[12][13]

Q4: What are the safety precautions I should take when handling copper sulfate?

Both forms of copper sulfate are harmful if swallowed and can cause serious eye irritation.[6][14][15] They are also very toxic to aquatic life with long-lasting effects.[4][6][15] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling either form.[14][15] Work in a well-ventilated area and avoid creating dust.[4][11]

Troubleshooting Guides

Problem 1: My anhydrous copper sulfate has turned blue.

• Cause: The white, anhydrous powder has absorbed moisture from the atmosphere and has become hydrated. This is a common issue if the container is not sealed properly or if it has been opened frequently in a humid environment.[2]

• Solution: You can regenerate the anhydrous form by carefully heating the blue, hydrated crystals.[12][16] See the experimental protocol below for detailed instructions. To prevent this from recurring, ensure your container is airtight and consider storing it in a desiccator.[4][17]

Problem 2: The mass of my copper sulfate pentahydrate crystals is decreasing over time.

• Cause: The crystals are losing water of hydration to the atmosphere, a process known as efflorescence.[7][8][9] This is likely to occur in a very dry storage environment.

• Solution: Store the copper sulfate pentahydrate in a tightly sealed container to maintain the local humidity. Avoid storing it in desiccators or in areas with very low humidity.

Problem 3: I am getting inconsistent results when preparing a stock solution.

• Cause: This could be due to several factors:

  • Using the wrong molecular weight: Ensure you are using 159.61 g/mol for the anhydrous form and 249.69 g/mol for the pentahydrate form in your calculations.[1]

  • Incomplete dissolution: Copper sulfate, especially in larger crystal form, may take time to dissolve completely. Ensure the solid is fully dissolved before making up to the final volume.

  • Using partially hydrated anhydrous copper sulfate: If your anhydrous copper sulfate has been exposed to moisture, its actual mass will be higher than expected, leading to a lower concentration than intended.

Data Presentation

Property	Anhydrous Copper Sulfate (CuSO₄)	Copper Sulfate Pentahydrate (CuSO₄·5H₂O)
Appearance	Grayish-white powder[1][4]	Blue crystals[1][7]
Molar Mass	159.61 g/mol [1]	249.69 g/mol [1]
Density	3.603 g/cm³[1][4]	2.286 g/cm³[1]
Behavior with Water	Hygroscopic (absorbs water)[2][4][5]	Efflorescent (loses water in dry air)[7][8][9]
Decomposition	Decomposes at high temperatures[5][12]	Loses water of hydration upon heating[12][18]
Primary Hazard	Harmful if swallowed, causes skin and eye irritation[6][14]	Harmful if swallowed, causes serious eye damage[15][19]
Storage	Tightly sealed container, dry conditions[4][5][17]	Well-closed container, avoid very dry conditions[11][19]

Experimental Protocols

Protocol 1: Preparation of Anhydrous Copper Sulfate from Pentahydrate

Objective: To dehydrate copper sulfate pentahydrate to produce anhydrous copper sulfate.

Materials:

• Copper sulfate pentahydrate (CuSO₄·5H₂O)

• Porcelain crucible and lid

• Bunsen burner or heating mantle

• Tripod stand and clay triangle

• Spatula

• Desiccator

Procedure:

• Weigh a clean, dry porcelain crucible with its lid.

• Add a known mass of copper sulfate pentahydrate crystals to the crucible.

• Place the crucible on the clay triangle supported by the tripod stand.

• Gently heat the crucible with the lid slightly ajar to allow water vapor to escape. The blue crystals will gradually turn into a white powder.[20][21]

• Increase the heat gradually to ensure all the water of hydration is removed. The final water molecule is removed at around 200-250°C.[12][18]

• Once the powder is completely white, turn off the heat and place the lid on the crucible.

• Allow the crucible to cool in a desiccator to prevent the reabsorption of moisture.[22]

• Once cooled, weigh the crucible, lid, and the resulting anhydrous copper sulfate.

Protocol 2: Preparation of a 0.1 M Copper Sulfate Solution

Objective: To prepare a 100 mL solution of 0.1 M copper sulfate using either the anhydrous or pentahydrate form.

Materials:

• Anhydrous copper sulfate (CuSO₄) or Copper sulfate pentahydrate (CuSO₄·5H₂O)

• 100 mL volumetric flask

• Beaker

• Glass stirring rod

• Weighing boat

• Spatula

• Distilled or deionized water

Procedure using Anhydrous Copper Sulfate (Molar Mass = 159.61 g/mol ):

• Calculate the required mass: 0.1 mol/L * 0.1 L * 159.61 g/mol = 1.5961 g.

• Accurately weigh approximately 1.5961 g of anhydrous copper sulfate in a weighing boat.

• Transfer the powder to a beaker containing approximately 50 mL of distilled water.

• Stir with a glass rod until the solid is completely dissolved. The solution will be blue.

• Carefully transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric flask. Repeat this step two more times.

• Add distilled water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

Procedure using Copper Sulfate Pentahydrate (Molar Mass = 249.69 g/mol ):

• Calculate the required mass: 0.1 mol/L * 0.1 L * 249.69 g/mol = 2.4969 g.

• Follow steps 2-8 as described for the anhydrous form, using approximately 2.4969 g of copper sulfate pentahydrate.

Mandatory Visualizations

Caption: Decision tree for selecting and storing copper sulfate.

Caption: Troubleshooting workflow for unexpected results.

References

• 1. byjus.com [byjus.com]
• 2. Copper Sulfate Pentahydrate Vs. Copper Sulphate: Understanding The Difference Between Copper Forms, Use In Agriculture, And Industry - Kands [kandschemical.com]
• 3. electroplating - What is the difference between copper sulfate and copper sulfate pentahydrate? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. cdn.images.fecom-media.com [cdn.images.fecom-media.com]
• 5. ICSC 0751 - COPPER SULFATE (anhydrous) [inchem.org]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Copper(II) Sulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. homework.study.com [homework.study.com]
• 9. brainly.com [brainly.com]
• 10. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. southernag.com [southernag.com]
• 12. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 13. News - Uses of Anhydrous Copper Sulfate [hncmcl.com]
• 14. westliberty.edu [westliberty.edu]
• 15. geneseo.edu [geneseo.edu]
• 16. nbinno.com [nbinno.com]
• 17. carlroth.com [carlroth.com]
• 18. chemsupply.com.au [chemsupply.com.au]
• 19. merckmillipore.com [merckmillipore.com]
• 20. m.youtube.com [m.youtube.com]
• 21. youtube.com [youtube.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Utilizing Copper Sulfate Pentahydrate in Non-Polar Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on the challenges and solutions associated with using copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) in non-polar solvent systems.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to dissolve copper sulfate pentahydrate in non-polar solvents like hexane (B92381) or toluene (B28343)?

A1: The primary reason lies in the fundamental chemical principle of "like dissolves like." Copper sulfate pentahydrate is an ionic salt, meaning it is composed of positively charged copper ions (Cu²⁺) and negatively charged sulfate ions (SO₄²⁻). These ions are held together by strong electrostatic forces.[1] Polar solvents, like water, have molecules with partial positive and negative charges (dipoles) that can surround and stabilize these ions, overcoming the ionic bonds and allowing the salt to dissolve. Non-polar solvents lack these significant partial charges and therefore cannot effectively interact with and solvate the ions in the copper sulfate crystal lattice.[2] Consequently, copper sulfate pentahydrate is practically insoluble in most organic solvents.[3]

Q2: What are the observable signs of insolubility when I try to mix copper sulfate pentahydrate with a non-polar solvent?

A2: When you attempt to mix copper sulfate pentahydrate with a non-polar solvent, you will typically observe that the blue crystals of the hydrated salt do not dissolve. They will either settle at the bottom of the vessel or remain suspended in the solvent with agitation, without any noticeable color change in the liquid phase. The solvent will remain colorless, and the solid copper sulfate will be clearly visible as a separate phase.

Q3: Can I use anhydrous copper sulfate instead of the pentahydrate form to improve solubility in non-polar solvents?

A3: While anhydrous copper sulfate (CuSO₄) is also an ionic compound and thus poorly soluble in non-polar solvents, the absence of water of hydration can be advantageous in certain applications where the presence of water is undesirable. However, simply using the anhydrous form will not significantly improve its solubility in non-polar media. The fundamental issue of the polarity mismatch between the ionic salt and the non-polar solvent remains. Anhydrous copper sulfate is a white powder that will turn blue in the presence of trace amounts of water, which can be a useful indicator.

Q4: Are there any techniques to enable the use of copper sulfate in non-polar solvents for chemical reactions?

A4: Yes, the most effective and widely used technique is Phase Transfer Catalysis (PTC) . PTC facilitates the transfer of a reactant (in this case, the sulfate or a copper-containing anion) from an aqueous or solid phase into an organic, non-polar phase where the reaction can occur.[4][5][6] This is achieved by using a phase transfer catalyst, which is a substance that is soluble in both aqueous and organic phases.

Troubleshooting Guide

This guide addresses common issues encountered when attempting to use copper sulfate pentahydrate in non-polar solvents, particularly when employing Phase Transfer Catalysis (PTC).

Problem	Possible Cause(s)	Troubleshooting Steps
Copper sulfate does not appear to react or participate in the reaction.	1. Poor mass transfer between phases: The copper sulfate, even with a PTC, is not effectively entering the organic phase. 2. Inactive catalyst: The chosen phase transfer catalyst is not suitable for the specific reactants or conditions. 3. Insufficient agitation: The two phases are not mixing adequately to allow for efficient transfer of the ions by the catalyst.	1. Increase agitation speed: Ensure vigorous stirring to maximize the interfacial area between the aqueous/solid and organic phases.[7] 2. Select a different phase transfer catalyst: Consider catalysts with different lipophilicity. For example, tetrabutylammonium (B224687) salts are commonly used. 3. Increase the reaction temperature: This can increase the reaction rate and sometimes improve the efficiency of the catalyst.
Formation of a stable emulsion.	1. High concentration of the phase transfer catalyst: Many PTCs have surfactant-like properties that can lead to emulsion formation.[8] 2. High-speed stirring: Excessive agitation can create very small droplets that are difficult to separate.[8] 3. Unfavorable solvent choice: Some solvents are more prone to forming emulsions.	1. Reduce the catalyst concentration: Use the minimum effective amount of the phase transfer catalyst (typically 1-5 mol%).[8] 2. Optimize stirring speed: Use a moderate stirring speed that ensures good mixing without causing excessive shearing.[8] 3. "Break" the emulsion: Add a small amount of a saturated brine solution (NaCl in water) or another electrolyte to the aqueous phase. This increases the ionic strength of the aqueous phase and can help to destabilize the emulsion.[8]
Low reaction yield.	1. Catalyst poisoning: The phase transfer catalyst may be deactivated by certain species in the reaction mixture. 2. Decomposition of the catalyst: The catalyst may not be stable under the reaction conditions (e.g., high temperature). 3. Water of hydration from CuSO₄·5H₂O interfering with the reaction.	1. Purify reactants: Ensure that starting materials are free of impurities that could poison the catalyst. 2. Choose a more robust catalyst: Phosphonium salts are often more thermally stable than ammonium (B1175870) salts. 3. Use anhydrous copper sulfate: If the reaction is sensitive to water, using the anhydrous form can be beneficial.
Difficulty in separating the catalyst after the reaction.	1. High solubility of the catalyst in the organic phase.	1. Use a polymer-supported catalyst: These "three-phase catalysts" are solid-supported and can be easily filtered off after the reaction.[4] 2. Wash the organic phase with water: Multiple washes can help to remove the catalyst.

Logical Flow for Troubleshooting Emulsion Formation

Caption: Troubleshooting decision tree for resolving emulsion formation.

Data Presentation

Solubility of Copper Sulfate Pentahydrate in Various Solvents

The following table summarizes the solubility of copper sulfate pentahydrate in different solvents, highlighting the stark contrast between polar and non-polar media.

Solvent	Solvent Type	Solubility ( g/100 mL)	Temperature (°C)	Reference
Water	Polar Protic	31.6	0	[9]
Water	Polar Protic	203.3	100	[9]
Methanol	Polar Protic	Soluble	-	[5][6]
Glycerol	Polar Protic	Soluble	-	[5][6]
Ethanol	Polar Protic	Slightly Soluble	-	[5][6][10]
Toluene	Non-polar	Practically Insoluble	-	[3]
Hexane	Non-polar	Practically Insoluble	-	[3]
Benzene	Non-polar	Practically Insoluble	-	[3]

Experimental Protocols

Representative Protocol: Phase Transfer Catalyzed Oxidation of Benzyl (B1604629) Alcohol using Copper Sulfate

This protocol provides a general methodology for the oxidation of an alcohol in a non-polar solvent using copper sulfate pentahydrate as a co-catalyst in a phase transfer catalysis system. Note: This is a representative protocol and may require optimization for specific substrates and desired outcomes.

Objective: To oxidize benzyl alcohol to benzaldehyde (B42025) in a biphasic system using copper sulfate pentahydrate and a phase transfer catalyst.

Materials:

• Benzyl alcohol

• Copper sulfate pentahydrate (CuSO₄·5H₂O)

• Tetrabutylammonium bromide (TBAB) or other suitable phase transfer catalyst

• An oxidizing agent (e.g., aqueous solution of sodium hypochlorite (B82951) or hydrogen peroxide)

• A non-polar solvent (e.g., toluene or dichloromethane)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating is required)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1 equivalent).

  • Add the non-polar solvent (e.g., toluene) to dissolve the benzyl alcohol.

  • In a separate beaker, prepare an aqueous solution of the oxidizing agent.

  • Add the aqueous solution of the oxidizing agent to the reaction flask.

  • Add copper sulfate pentahydrate (e.g., 0.05 equivalents) to the flask.

  • Add the phase transfer catalyst, tetrabutylammonium bromide (e.g., 0.05 equivalents).

• Reaction Execution:

  • Stir the biphasic mixture vigorously at room temperature or with gentle heating, depending on the desired reaction rate.

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)).

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Allow the layers to separate. If an emulsion has formed, refer to the troubleshooting guide.

  • Separate the organic layer.

  • Wash the organic layer with deionized water and then with a brine solution to remove the catalyst and any remaining aqueous-soluble components.

  • Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by a suitable method, such as column chromatography or distillation, to obtain pure benzaldehyde.

Experimental Workflow Diagram

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. quora.com [quora.com]
• 6. Copper Sulfate Pentahydrate (CuSO4-5H2O) Fine Crystal [cdibuffalo.com]
• 7. Copper Catalyzed Selective Oxidation of Benzyl Alcohol to Benzaldehyde -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 8. benchchem.com [benchchem.com]
• 9. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 10. Copper(II) sulfate pentahydrate | 7758-99-8 [chemicalbook.com]

Technical Support Center: Minimizing Phytotoxicity of Copper Sulfate Fungicides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the phytotoxicity of copper sulfate (B86663) fungicides on crops during experimental applications.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, offering direct solutions and immediate actions.

Question: What are the visual symptoms of copper sulfate phytotoxicity on different crops?

Answer: Visual symptoms of copper phytotoxicity can vary depending on the plant species, the concentration of copper applied, and environmental conditions. Common symptoms include:

• Leaf Spotting and Necrosis: Small, dark, or black spots may appear on the leaves. These spots can sometimes be sunken and have a distinct border between the dead and healthy tissue.[1]

• Chlorosis: Yellowing of the leaves, particularly between the veins (interveinal chlorosis), is a common symptom. In severe cases, the entire leaf may turn yellow.[2]

• Stunted Growth: Overall plant growth may be inhibited, including reduced shoot and root growth.[2][3]

• Leaf Discoloration and Drooping: In some crops, lower leaves may lose turgidity and begin to droop. This can be followed by scorching that progresses from the tip to the base of the leaf.[4]

• Fruit Russeting: On fruit-bearing plants, copper fungicides can cause russeting, which is a brownish, corky texture on the fruit skin.

Question: How can I differentiate copper toxicity from a nutrient deficiency or disease?

Answer: Distinguishing copper toxicity from other plant health issues is crucial for accurate diagnosis and treatment. Here are some key differentiators:

• Symptom Distribution: Phytotoxicity symptoms often appear more uniformly on the parts of the plant that received the most direct spray coverage, such as the outer leaves.[1] In contrast, nutrient deficiencies typically manifest in specific patterns (e.g., on new vs. old growth) depending on the mobility of the nutrient in the plant. Fungal or bacterial diseases may start in more humid parts of the plant canopy and spread over time.[1]

• Onset of Symptoms: Injury from copper phytotoxicity usually appears suddenly and simultaneously across the affected areas after an application, whereas disease symptoms tend to develop and spread more slowly.[1]

• Lesion Characteristics: Copper-induced necrotic spots are often smaller and more uniformly distributed than disease lesions.[1] Close examination with a hand lens may reveal that the tissue is sunken with a clear demarcation between healthy and necrotic tissue.[1]

Question: What immediate actions should be taken if phytotoxicity is observed after copper sulfate application?

Answer: If you observe symptoms of phytotoxicity shortly after applying a copper sulfate fungicide, take the following steps:

• Rinse the Foliage: If practical and environmentally permissible, gently rinse the plant foliage with clean water to wash off excess copper residue. This is most effective if done shortly after the application and before the spray has fully dried and adhered.

• Cease Further Applications: Immediately stop any further applications of the copper fungicide until the cause of the phytotoxicity has been identified and rectified.

• Review Application Protocol: Carefully review your application records. Check the concentration of the copper sulfate solution, the pH of the spray mixture, the application rate, and the environmental conditions at the time of application.

• Adjust Future Applications: Based on your review, adjust future applications. This may involve lowering the concentration, increasing the pH of the spray solution (e.g., by adding lime), or avoiding applications during slow drying conditions.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the use of copper sulfate fungicides in a research context.

Question: What is the mechanism of copper phytotoxicity in plants?

Answer: Copper (Cu) is an essential micronutrient for plants, but at high concentrations, it becomes toxic.[2][6] The primary mechanisms of copper phytotoxicity involve:

• Oxidative Stress: Excess copper ions can participate in Fenton and Haber-Weiss reactions, leading to the generation of reactive oxygen species (ROS) such as superoxide (B77818) radicals, hydroxyl radicals, and hydrogen peroxide.[6][7] These ROS can cause significant damage to cellular components, including lipids (lipid peroxidation), proteins, and nucleic acids.[6][7]

• Enzyme Inhibition: Copper ions can bind to sulfhydryl groups in proteins, leading to the denaturation and inactivation of enzymes that are critical for normal cellular functioning.[5][8]

• Interference with Photosynthesis: Copper can interfere with the photosynthetic process by disrupting the electron transport chain, damaging the structure of chloroplasts and thylakoids, and replacing the magnesium ion in chlorophyll (B73375) molecules.[2][6][7]

Question: How does the pH of the spray solution influence copper phytotoxicity?

Answer: The pH of the spray solution is a critical factor in determining the phytotoxicity of copper fungicides. Most fixed copper fungicides are formulated to be relatively insoluble in water at a neutral pH (around 7.0).[5][9] As the pH of the solution becomes more acidic (lower pH), the solubility of the copper compounds increases, leading to a higher concentration of free copper ions (Cu²⁺) in the solution.[5][8][9] These free copper ions are more readily absorbed by the plant and are the primary cause of phytotoxicity.[1] Therefore, applying copper fungicides in an acidic solution significantly increases the risk of plant injury.[5][9]

Question: What are the recommended safe application rates of copper sulfate for common research crops?

Answer: Safe application rates of copper sulfate can vary significantly depending on the crop species, growth stage, environmental conditions, and the specific formulation of the copper fungicide. It is crucial to consult the product label for specific recommendations. However, some general guidelines and reported toxicity thresholds are provided in the table below.

Question: How can I prepare a Bordeaux or Burgundy mixture to reduce phytotoxicity?

Answer: Bordeaux and Burgundy mixtures are traditionally used to "safen" copper sulfate by reducing the concentration of free copper ions.

• Bordeaux Mixture: This is a combination of copper sulfate, hydrated lime (calcium hydroxide), and water.[10][11] The lime neutralizes the acidity of the copper sulfate, causing the copper to precipitate out of the solution as less soluble copper compounds.[10]

• Burgundy Mixture: This is similar to a Bordeaux mixture, but it uses washing soda (sodium carbonate) instead of lime.[12]

The preparation of these mixtures involves dissolving the copper sulfate and the lime (or washing soda) separately in water and then combining them. It is important to pour the copper sulfate solution into the lime solution while stirring, not the other way around.[12]

Data Presentation

Table 1: Factors Influencing Copper Sulfate Phytotoxicity

Factor	Influence on Phytotoxicity	Mitigation Strategies
pH of Spray Solution	Lower pH increases copper solubility and the concentration of free Cu²⁺ ions, leading to higher toxicity.[5][8][9]	Maintain a neutral to slightly alkaline pH. Use a buffering agent or add hydrated lime to the spray tank.[1]
Copper Formulation	Highly soluble forms (e.g., copper sulfate pentahydrate) have a higher risk of phytotoxicity than less soluble "fixed" coppers (e.g., copper hydroxide, copper oxychloride).[5][8][13]	Choose fixed copper formulations. Prepare Bordeaux or Burgundy mixtures to reduce the solubility of copper sulfate.
Application Rate and Frequency	Higher application rates and more frequent applications increase the amount of copper on the leaf surface, raising the risk of toxicity.[1]	Adhere to recommended application rates and intervals. Avoid repeated applications in the absence of rain, which can lead to copper accumulation.[9]
Environmental Conditions	Slow drying conditions (e.g., cool, wet weather, high humidity) prolong the time that copper ions are in solution on the leaf surface, increasing the potential for uptake and injury.[5][9]	Apply during conditions that favor rapid drying. Avoid spraying on wet foliage.[14]
Plant Species and Growth Stage	Some plant species are inherently more sensitive to copper.[1] Young, tender growth is more susceptible to injury.[14]	Be aware of the copper sensitivity of the specific crop. Avoid spraying on newly emerged leaves.
Use of Adjuvants	Surfactants can increase the spread of the copper solution over the leaf surface and enhance its penetration, thereby increasing the risk of phytotoxicity.[14]	Use caution when tank-mixing copper fungicides with surfactants or other adjuvants.[14]

Table 2: Reported Copper Phytotoxicity Thresholds and Application Rates

Crop	Growth Medium	Phytotoxicity Threshold	Recommended Application Rate (Metallic Copper)
Tomato	Hydroponics	> 4 to 8 µM	Varies by product; a liquid formulation suggests up to 0.04 lbs/1,000 sq. ft. per year.[15][16]
Lettuce	Hydroponics	> 4 to 8 µM	Not specified, but noted to be sensitive to high soil copper levels.[10][16]
Maize	Soil	-	Not specified in detail, but generally tolerant.
Chinese Cabbage	Soil	Critical tissue concentration at 10% dry matter reduction: 19.4 mg/kg.[12]	-
Pakchoi	Soil	Critical tissue concentration at 10% dry matter reduction: 5.5 mg/kg.[12]	-
Celery	Soil	Critical tissue concentration at 10% dry matter reduction: 30.9 mg/kg.[12]	-

Note: These values are for guidance only. Researchers should conduct preliminary dose-response experiments to determine the optimal and safe application rates for their specific experimental conditions.

Experimental Protocols

1. Protocol for Assessing Copper Fungicide Phytotoxicity

Objective: To evaluate the phytotoxic effects of a copper sulfate fungicide on a target crop.

Materials:

• Test plants of a uniform age and size.

• Copper sulfate fungicide formulation.

• Spray application equipment.

• Deionized water.

• pH meter and buffers.

• Hydrated lime or a suitable buffering agent (optional).

• Controlled environment chamber or greenhouse.

• Data collection tools (e.g., calipers, camera, leaf area meter).

Methodology:

• Plant Preparation: Grow the test plants under controlled conditions to ensure uniformity.

• Treatment Preparation:

  • Prepare a stock solution of the copper sulfate fungicide.

  • Create a series of dilutions to test a range of concentrations. It is recommended to include a negative control (water spray) and concentrations above and below the anticipated effective dose.

  • Measure and record the pH of each spray solution. Adjust the pH if necessary.

• Experimental Design:

  • Use a randomized complete block design with at least three replicates per treatment.

  • Ensure that each experimental unit (e.g., pot) contains the same number of plants.

• Application:

  • Apply the treatments to the point of runoff, ensuring thorough coverage of the foliage.

  • Conduct the application under controlled environmental conditions, noting the temperature, humidity, and light intensity.

• Phytotoxicity Assessment:

  • Visually assess the plants for symptoms of phytotoxicity at regular intervals (e.g., 1, 3, 7, and 14 days after treatment).

  • Use a rating scale (e.g., 0 = no injury, 1 = slight spotting, 2 = moderate spotting and chlorosis, 3 = severe necrosis, 4 = plant death) to quantify the damage.

  • Collect quantitative data, such as plant height, leaf area, and fresh/dry weight at the end of the experiment.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the treatment effects.

2. Protocol for Evaluating the Efficacy of Safeners for Copper Fungicides

Objective: To determine the effectiveness of a safener in reducing the phytotoxicity of a copper sulfate fungicide.

Materials:

• All materials listed in the phytotoxicity assessment protocol.

• Safener to be tested (e.g., hydrated lime, a specific chemical compound).

Methodology:

• Preliminary Phytotoxicity Trial: Conduct a preliminary experiment to determine a concentration of the copper sulfate fungicide that causes a moderate level of phytotoxicity. This will be the concentration used in the safener evaluation.

• Treatment Preparation:

  • Prepare the copper sulfate solution at the predetermined phytotoxic concentration.

  • Prepare a series of treatments by adding the safener to the copper sulfate solution at different concentrations.

  • Include controls: a negative control (water), a copper-only control, and a safener-only control.

• Experimental Design and Application: Follow the same procedures as outlined in the phytotoxicity assessment protocol.

• Assessment:

  • Evaluate phytotoxicity as described previously.

  • If the experiment is conducted in the presence of a pathogen, also assess disease severity to ensure that the safener does not compromise the fungicidal efficacy of the copper sulfate.

• Data Analysis: Statistically compare the phytotoxicity ratings of the copper-only treatment with the treatments containing the safener to determine if the safener significantly reduces phytotoxicity.

3. Protocol for Measuring Copper Concentration in Plant Tissues using Atomic Absorption Spectroscopy (AAS)

Objective: To quantify the amount of copper accumulated in plant tissues after treatment with a copper sulfate fungicide.

Materials:

• Plant tissue samples (roots and shoots, separated).

• Drying oven.

• Grinder or mortar and pestle.

• Digestion solution (e.g., a mixture of nitric acid and perchloric acid).

• Digestion block or hot plate.

• Volumetric flasks.

• Deionized water.

• Atomic Absorption Spectrophotometer with a copper hollow cathode lamp.

• Copper standard solutions.

Methodology:

• Sample Preparation:

  • Thoroughly wash the plant tissue samples with deionized water to remove any surface contamination.

  • Dry the samples in an oven at 70-80°C to a constant weight.

  • Grind the dried samples into a fine powder.

• Acid Digestion:

  • Accurately weigh a known amount of the dried plant powder (e.g., 0.2-0.5 g) into a digestion tube.

  • Add the acid digestion solution and heat the samples until the organic matter is destroyed and the solution is clear.

  • Allow the samples to cool.

• Sample Dilution:

  • Quantitatively transfer the digested solution to a volumetric flask and dilute to a known volume with deionized water.

• AAS Analysis:

  • Calibrate the AAS instrument using a series of copper standard solutions of known concentrations.

  • Aspirate the prepared plant samples into the AAS and record the absorbance readings.

• Calculation:

  • Determine the concentration of copper in the samples by comparing their absorbance to the calibration curve.

  • Calculate the copper concentration in the original plant tissue (e.g., in µg/g of dry weight).

Mandatory Visualizations

Caption: Copper-induced stress signaling pathway in plant cells.

Caption: Experimental workflow for evaluating a copper fungicide safener.

Caption: Factors influencing copper phytotoxicity.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. scielo.br [scielo.br]
• 3. mdpi.com [mdpi.com]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. How Copper Sprays Work and Avoiding Phytotoxicity - Cornell Vegetable Program - Cornell University - Cornell Cooperative Extension [cvp.cce.cornell.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Copper Fungicides for Organic and Conventional Disease Management in Vegetables | Cornell Vegetables [vegetables.cornell.edu]
• 9. Physiological and Molecular Mechanisms of Plant Responses to Copper Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FS1315: Best Management Practices for Copper Fungicide Use (Rutgers NJAES) [njaes.rutgers.edu]
• 11. TW202226948A - Novel formulation of copper-based fungicides and bactericide - Google Patents [patents.google.com]
• 12. Assessing copper thresholds for phytotoxicity and potential dietary toxicity in selected vegetable crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Copper formulations for fruit crops - Fruit & Nuts [canr.msu.edu]
• 14. Caution with Copper Fungicides and Spray Surfactants in Vegetables and Fruits | Weekly Crop Update [sites.udel.edu]
• 15. southernag.com [southernag.com]
• 16. ashs.org [ashs.org]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Copper Sulfate Pentahydrate for Analytical Standards

For researchers, scientists, and professionals in drug development, ensuring the purity of analytical standards is paramount for accurate and reproducible results. This guide provides a comprehensive comparison of analytical methods to validate the purity of copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a widely used reagent. We present detailed experimental protocols, a comparative data summary, and a logical workflow for comprehensive purity assessment.

Data Presentation: Comparison of Analytical Techniques

The selection of an appropriate analytical method depends on the specific purity attributes being investigated. The following table summarizes the key performance characteristics of common techniques for analyzing copper sulfate pentahydrate.

Analytical Technique	Principle	Information Provided	Advantages	Limitations	Typical Purity Range
Iodometric Titration	Redox titration where Cu²⁺ ions oxidize iodide to iodine, which is then titrated with a standard thiosulfate (B1220275) solution.[1][2][3]	Quantitative determination of copper content.	High accuracy and precision, cost-effective, well-established method.	Susceptible to interference from other oxidizing or reducing agents.	> 98%
Gravimetric Analysis	Determination of the mass of a substance of known composition. For CuSO₄·5H₂O, this typically involves heating to remove water of hydration or precipitating copper as an insoluble compound.[4][5][6]	Water content (loss on drying), copper content (as CuO).	Simple, based on absolute mass measurements, high accuracy.	Time-consuming, potential for incomplete precipitation or decomposition.	> 98%
Acidimetric Titration	Precipitation of copper as copper(II) hydroxide, followed by reaction with a known excess of strong acid and back-titration with a standard base.[7]	Quantitative determination of copper content.	Simpler than iodometry, avoids the use of a specific indicator.[7]	Indirect method, potential for errors in back-titration.	> 98%
X-Ray Diffraction (XRD)	Diffraction of X-rays by the crystalline lattice of the material, producing a unique pattern.[8]	Identification of crystalline phases (e.g., pentahydrate vs. other hydrates), detection of crystalline impurities.[8]	Non-destructive, provides structural information, highly specific for crystalline forms.	Requires specialized equipment, less sensitive to amorphous impurities.	Phase identification
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Excitation of atoms in a plasma and measurement of the emitted light at characteristic wavelengths.[9]	Quantification of elemental impurities (e.g., heavy metals).[9][10]	High sensitivity, multi-element analysis capability.	Destructive, requires expensive instrumentation and careful sample preparation.[9]	ppm to ppb levels
UV-Visible Spectroscopy	Measurement of the absorbance of light by the sample in the ultraviolet and visible regions.	Confirmation of the presence of the hydrated copper(II) ion complex.	Rapid, simple, widely available instrumentation.	Non-specific for purity, primarily used for qualitative analysis and concentration determination.	Qualitative

Experimental Workflow

A systematic approach is crucial for the comprehensive validation of copper sulfate pentahydrate purity. The following workflow outlines a logical sequence of experiments to assess both the main component and potential impurities.

Caption: A logical workflow for the comprehensive purity validation of copper sulfate pentahydrate.

Experimental Protocols

Iodometric Titration for Copper Content

Principle: This method is based on the oxidation of iodide ions (I⁻) to iodine (I₂) by copper(II) ions (Cu²⁺). The liberated iodine is then titrated with a standardized solution of sodium thiosulfate (Na₂S₂O₃) using starch as an indicator.[1][2]

Procedure:

• Accurately weigh approximately 1 g of the copper sulfate pentahydrate sample and dissolve it in 50 mL of deionized water.[2]

• Add 4 mL of glacial acetic acid and 3 g of potassium iodide (KI).[2]

• Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution until the brown color of the iodine fades to a pale yellow.

• Add 2 mL of starch indicator solution. The solution will turn a deep blue/black color.

• Continue the titration with sodium thiosulfate, adding it dropwise until the blue color disappears completely, leaving a white precipitate.

• Perform a blank determination and make any necessary corrections.[2]

• Calculate the percentage purity of CuSO₄·5H₂O. Each mL of 0.1 N sodium thiosulfate is equivalent to 24.97 mg of CuSO₄·5H₂O.[2]

Gravimetric Analysis for Water of Hydration

Principle: The water of hydration in copper sulfate pentahydrate can be determined by heating the sample to a constant weight at a specific temperature, causing the water molecules to evaporate.

Procedure:

• Heat a clean, empty crucible and lid to constant weight at 110-120°C, cooling in a desiccator before each weighing.

• Add approximately 2-3 g of the copper sulfate pentahydrate sample to the crucible and weigh accurately.

• Place the crucible with the sample (partially covered with the lid) in an oven maintained at 110-120°C for 1-2 hours.

• Remove the crucible, place it in a desiccator to cool to room temperature, and then weigh it.

• Repeat the heating, cooling, and weighing process until a constant weight is achieved (i.e., until two consecutive weighings agree within 0.5 mg).

• The weight loss corresponds to the mass of water in the sample. Calculate the percentage of water in the original sample and compare it to the theoretical value for CuSO₄·5H₂O (36.08%).

X-Ray Diffraction (XRD) for Phase Identification

Principle: XRD is a non-destructive technique that provides information about the crystallographic structure, phase, and purity of a material.[8] By comparing the diffraction pattern of the sample to a reference pattern, the identity and phase purity can be confirmed.[8]

Procedure:

• Grind the copper sulfate pentahydrate sample to a fine powder using a mortar and pestle.

• Mount the powdered sample onto a sample holder.

• Place the sample holder into the X-ray diffractometer.

• Set the instrument parameters (e.g., scan range, step size, scan speed) appropriate for copper sulfate pentahydrate analysis.

• Initiate the X-ray scan and collect the diffraction data.

• Process the data and compare the resulting diffraction pattern with a standard reference pattern for copper sulfate pentahydrate (e.g., from the ICDD database) to confirm the phase and identify any crystalline impurities.[8]

ICP-OES for Elemental Impurities

Principle: This technique is used to determine the concentration of trace metal impurities. The sample is introduced into an argon plasma, which excites the atoms of the elements present. As the excited atoms relax, they emit light at characteristic wavelengths, and the intensity of the emitted light is proportional to the concentration of the element.[9]

Procedure:

• Accurately weigh a suitable amount of the copper sulfate pentahydrate sample and dissolve it in high-purity deionized water to create a stock solution (e.g., a 2% solution).[9]

• Prepare a series of matrix-matched calibration standards containing known concentrations of the elements of interest in a 2% CuSO₄ solution.[9]

• Prepare a blank solution (2% CuSO₄ in deionized water).

• Analyze the blank, calibration standards, and the sample solution using an ICP-OES instrument.

• Construct a calibration curve for each element and determine the concentration of impurities in the sample. Spike recovery tests should be performed to assess the accuracy of the method.[9]

References

• 1. quora.com [quora.com]
• 2. fao.org [fao.org]
• 3. oiv.int [oiv.int]
• 4. scribd.com [scribd.com]
• 5. Decomposition of Copper (II) Sulfate Pentahydrate: A Sequential Gravimetric Analysis. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. asianpubs.org [asianpubs.org]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

A Comparative Guide to the Efficacy of Copper Sulfate Pentahydrate and Copper Hydroxide Fungicides

Introduction

Copper-based fungicides have been a cornerstone of disease management in agriculture for over a century, valued for their broad-spectrum activity against fungal and bacterial pathogens.[1][2] Their efficacy stems from the release of copper ions (Cu²⁺), which are toxic to pathogens.[3][4] Among the various formulations, copper sulfate (B86663) pentahydrate and copper hydroxide (B78521) are two of the most common active ingredients.[5][6] This guide provides a detailed comparison of their efficacy, supported by experimental data, for researchers, scientists, and professionals in drug development. We will delve into their mechanisms of action, present quantitative data from comparative studies, and outline relevant experimental protocols.

General Mechanism of Action

Copper fungicides are classified as multi-site contact protectants (FRAC Group M1).[1] They are not systemic and must be applied to the plant surface before a pathogen can cause infection.[4][7] Their mode of action relies on the slow release of copper ions (Cu²⁺) in the presence of water (dew, rain, irrigation).[7] Once released, these ions disrupt pathogen cells through several mechanisms:

• Enzyme Denaturation: Copper ions bind to sulfhydryl, hydroxyl, phosphate, and imidazole (B134444) groups in proteins, denaturing them and disrupting essential enzyme functions.[3][4]

• Interference with Cellular Processes: They interfere with energy transport systems and affect the integrity of cellular membranes.[3][4]

This multi-site activity makes it very difficult for pathogens to develop resistance, positioning copper fungicides as valuable tools in resistance management programs.[4]

Caption: General mechanism of action for copper-based fungicides.

Chemical Properties and Formulation Differences

The primary distinction between copper sulfate pentahydrate and copper hydroxide lies in their water solubility, which dictates the release of bioactive Cu²⁺ ions and influences both efficacy and phytotoxicity risk.

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O): This form is highly soluble in water.[6] This property leads to a rapid, high-concentration release of copper ions upon application.[1] While this provides immediate fungicidal activity, it also increases the risk of phytotoxicity (damage) to the host plant, especially on sensitive crops or young tissues.[1][8] Historically, it was mixed with lime to create the "Bordeaux mixture," which "fixes" the copper, reducing its solubility and making it safer for plants.[1][2] Modern formulations have been developed to improve safety and ease of use.[8]

• Copper Hydroxide (Cu(OH)₂): This is a "fixed copper," characterized by its very low solubility in water.[6][9] This low solubility provides a more gradual and sustained release of copper ions over time as moisture is present on the leaf surface.[6] This residual activity is a key advantage, offering longer protection.[6] Formulations of copper hydroxide often focus on optimizing particle size; smaller particles provide greater surface area and can lead to a more effective release of copper ions.[6]

Comparative Efficacy: Experimental Data

Direct comparisons between the two compounds show that their relative efficacy can depend heavily on the target pathogen, the methodology of the study (in vitro vs. field), and the specific product formulations.

Study Focus	Pathogen	Methodology	Copper Sulfate Pentahydrate Finding	Copper Hydroxide Finding	Reference
Post-infection Activity	Apple Scab (Venturia inaequalis)	In vitro on leaf disks & cuticular membranes	Showed post-infection activity but was less effective than Cu(OH)₂.	More effective; killed all primary stromata at concentrations of 116 and 231 mg L⁻¹ 24h after inoculation, but required a wet surface.	[10]
Antimicrobial Efficacy	Bacterial Pathogens (Xanthomonas, Pseudomonas, Clavibacter)	In vitro Minimum Inhibitory Concentration (MIC)	Demonstrated stronger antimicrobial efficacy with lower MIC values (125-250 µg/mL).	Less effective in this study, with higher MIC values (250-500 µg/mL). Attributed to lower water solubility.	[9]
Field Disease Control	Tomato Late Blight (Phytophthora infestans)	Field Trial	A combination product containing CuSO₄·5H₂O was less effective.	A combination product with Cu(OH)₂ was the most effective copper source, resulting in the minimum disease severity (2.33%).	[11]
Mycelial Growth Inhibition	Anthracnose (Colletotrichum gloeosporioides)	In vitro Poison Agar Study	Caused less than 50% inhibition of mycelial growth at all concentrations tested (up to 1000 ppm).	Not directly tested in this study, but other research found Cu(OH)₂ did not affect mycelial growth of some C. gloeosporioides isolates.	[12]

Experimental Protocols

Detailed methodologies are crucial for interpreting and reproducing efficacy studies. Below are summaries of protocols used in comparative research.

Protocol 1: In Vitro Post-Infection Activity Against Venturia inaequalis

This protocol, adapted from a study on apple scab, assesses the ability of copper compounds to kill the pathogen after it has initiated infection.[10]

• Inoculum Preparation: Conidia of V. inaequalis are harvested and suspended in a sterile solution to a predetermined concentration.

• Substrate Preparation: Leaf disks are punched from young, healthy apple leaves (e.g., Malus x domestica 'Gloster'). Alternatively, isolated cuticular membranes (CM) can be used for more controlled studies.

• Inoculation: The leaf disks or CMs are inoculated with the conidial suspension and incubated at a controlled temperature (e.g., 20°C) for 24 to 48 hours to allow for germination and the formation of primary stromata (the initial infection structure).

• Fungicide Application: Solutions of copper hydroxide and copper sulfate are prepared at various concentrations. The inoculated substrates are then treated with the fungicide solutions at a specific time point post-inoculation (e.g., 24 hours).

• Assessment: After a further incubation period (e.g., 72 hours post-inoculation), the treatment effects are assessed.

  • For leaf disks, stromata are counted using KOH-aniline blue fluorescence staining.

  • For CMs, a vital stain like fluorescein (B123965) diacetate is used to differentiate between living (fluorescing) and dead stromata.

• Data Analysis: The number of viable stromata in treated samples is compared to untreated controls to determine the post-infection efficacy of each compound.

Protocol 2: In Vitro Mycelial Growth Inhibition (Poisoned Food Method)

This is a standard method for evaluating the direct inhibitory effect of a fungicide on fungal growth.[13]

• Medium Preparation: A suitable culture medium (e.g., Potato Dextrose Agar, PDA) is prepared and autoclaved.

• Fungicide Incorporation: While the medium is still molten, stock solutions of copper sulfate pentahydrate are added to achieve a range of final concentrations (e.g., 100, 500, 1000, 5000 ppm).[13] The amended medium is then poured into sterile Petri dishes. A control set contains no fungicide.

• Inoculation: A small disk (e.g., 5 mm diameter) is cut from the leading edge of an actively growing culture of the target fungus (e.g., Colletotrichum gloeosporioides).[12][13] This disk is placed, mycelium-side down, in the center of each Petri dish.

• Incubation: Plates are incubated at an optimal temperature for the fungus (e.g., 28°C) for several days.[13]

• Data Collection: The diameter of the fungal colony is measured at regular intervals.

• Analysis: The percentage of mycelial growth inhibition is calculated relative to the growth in the control plates. This data can be used to determine the EC₅₀ value (the effective concentration that inhibits growth by 50%).[12]

Caption: Experimental workflow for the 'Poisoned Food Method'.

Conclusion

The choice between copper sulfate pentahydrate and copper hydroxide fungicides is not a matter of universal superiority but of selecting the appropriate tool for a specific context.

• Copper Hydroxide is generally favored for its lower phytotoxicity risk and longer residual activity due to its low solubility. This makes it a reliable protectant fungicide for a wide range of crops and conditions. Field studies often show its formulations to be highly effective.[11] The efficacy of copper hydroxide products can vary considerably based on formulation, with dry formulations sometimes outperforming liquid ones.[1]

• Copper Sulfate Pentahydrate provides a rapid release of copper ions, which can be advantageous for immediate, potent antimicrobial action, as suggested by some in vitro studies showing lower MIC values against bacteria.[9] However, its high solubility necessitates careful management to avoid crop damage, and its residual control may be shorter as it can be washed off more easily.[1][6]

Ultimately, the effectiveness of any copper fungicide is influenced by more than just the active ingredient. Formulation technology, particle size, application timing, spray coverage, and environmental factors like pH and rainfall are all critical determinants of performance in the field.[6]

References

• 1. Copper-based Bactericides and Fungicides | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 2. All Coppers Are Not Created Equal [growertalks.com]
• 3. Copper pesticide - Wikipedia [en.wikipedia.org]
• 4. hortidaily.com [hortidaily.com]
• 5. growcycle.com [growcycle.com]
• 6. Copper Fungicides for Organic and Conventional Disease Management in Vegetables | Cornell Vegetables [vegetables.cornell.edu]
• 7. pomais.com [pomais.com]
• 8. adama.com [adama.com]
• 9. Comparative analysis of copper and zinc based agrichemical biocide products: materials characteristics, phytotoxicity and in vitro antimicrobial efficacy [aimspress.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. In vitro inhibition assay of copper sulphate as fungicide against White Thread Blight fungal isolates [ri.conicet.gov.ar]

A Tale of Two Sulfates: A Comparative Guide to Copper Sulfate Pentahydrate and Anhydrous Copper Sulfate in Chemical Reactions

For researchers, scientists, and drug development professionals, the choice between copper sulfate (B86663) pentahydrate and its anhydrous counterpart is more than a matter of color. This guide provides an in-depth comparison of their performance in chemical reactions, supported by experimental data and detailed protocols, to inform your selection of the appropriate reagent for specific synthetic applications.

The presence or absence of water of hydration in the crystal lattice of copper sulfate dictates not only its physical appearance but also its chemical reactivity and suitability for various reactions. Copper sulfate pentahydrate (CuSO₄·5H₂O), with its vibrant blue crystals, and anhydrous copper sulfate (CuSO₄), a white powder, offer distinct advantages depending on the reaction environment and desired outcome.

Physical and Chemical Properties at a Glance

A fundamental understanding of the distinct properties of each form is crucial for their effective application in research and development.

Property	Copper Sulfate Pentahydrate	Anhydrous Copper Sulfate
Chemical Formula	CuSO₄·5H₂O	CuSO₄
Molar Mass	249.685 g/mol [1]	159.609 g/mol [1]
Appearance	Blue crystalline solid[1][2]	White to pale grey powder[2][3]
Density	~2.286 g/cm³	~3.6 g/cm³
Crystal Structure	Triclinic	Orthorhombic
Solubility in Water	Highly soluble; dissolves exothermically[3][4]	Soluble; hydration is a highly exothermic process[4]
Hygroscopicity	Stable under normal conditions	Highly hygroscopic; readily absorbs moisture from the air[3]
Decomposition	Decomposes before melting, losing water molecules upon heating.[1]	Decomposes at high temperatures.

Performance in Chemical Reactions: A Comparative Overview

The primary difference in the chemical behavior of the two forms stems from the presence of coordinated water molecules in the pentahydrate and the hygroscopic nature of the anhydrous form.[2][5] This dictates their principal applications in chemical synthesis: copper sulfate pentahydrate often acts as a Lewis acid catalyst, while anhydrous copper sulfate is a powerful dehydrating agent.

Case Study 1: Catalysis of Acetylation Reactions with Copper Sulfate Pentahydrate

Copper sulfate pentahydrate has been demonstrated to be an effective and environmentally friendly Lewis acid catalyst for the acetylation of alcohols and phenols. The coordinated water molecules can participate in the reaction mechanism, potentially influencing the catalyst's activity and selectivity.

Experimental Protocol: Acetylation of Benzyl (B1604629) Alcohol

A study by Heravi et al. outlines a solvent-free method for the acetylation of various alcohols and phenols using copper sulfate pentahydrate as a catalyst.

• Materials:

  • Benzyl alcohol

  • Acetic anhydride (B1165640)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Dichloromethane (B109758) (CH₂Cl₂)

  • 10% Sodium bicarbonate solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To 5 mmol of benzyl alcohol, add 7.5 mmol of acetic anhydride and 0.1 mmol of copper(II) sulfate pentahydrate.

  • Stir the mixture at room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, dilute the mixture with 15 mL of 10% sodium bicarbonate solution.

  • Extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter and evaporate the solvent to obtain the acetylated product.

Results:

The study reported high to excellent yields for the acetylation of a variety of alcohols and phenols under these mild, solvent-free conditions. For example, the acetylation of benzyl alcohol yielded benzyl acetate (B1210297) in high yields. This method highlights the utility of the hydrated form as a convenient and efficient catalyst.

Case Study 2: Dehydration in Acetal (B89532) Formation using Anhydrous Copper Sulfate

In contrast to the catalytic role of the pentahydrate, anhydrous copper sulfate's primary function in many organic reactions is as a dehydrating agent.[5] Its strong affinity for water makes it ideal for driving equilibrium-limited reactions, such as acetal and ketal formation, to completion by removing the water produced.[6]

Experimental Protocol: Formation of a Cyclic Acetal (1,3-Dioxolane)

The formation of acetals from aldehydes or ketones and diols is a reversible reaction. Anhydrous copper sulfate is often used to sequester the water formed, thus shifting the equilibrium towards the product.

• Materials:

  • Aldehyde or Ketone (e.g., Cyclohexanone)

  • Ethylene (B1197577) glycol

  • Anhydrous copper(II) sulfate (CuSO₄)

  • Anhydrous solvent (e.g., Dichloromethane or Toluene)

  • Acid catalyst (e.g., p-toluenesulfonic acid)

• Procedure:

  • In a round-bottom flask, dissolve the aldehyde or ketone and a molar excess of ethylene glycol in an anhydrous solvent.

  • Add a catalytic amount of an acid catalyst.

  • Add a stoichiometric amount or a slight excess of anhydrous copper(II) sulfate to the reaction mixture.

  • Stir the mixture at room temperature or with gentle heating.

  • Monitor the reaction by TLC or GC until the starting material is consumed.

  • Filter the reaction mixture to remove the hydrated copper sulfate and any remaining anhydrous salt.

  • Wash the filtrate with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to neutralize the acid catalyst.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter and concentrate the solution under reduced pressure to yield the acetal product.

Performance Comparison:

In this type of reaction, using copper sulfate pentahydrate would be counterproductive, as it would introduce water into the reaction mixture, inhibiting the formation of the acetal. The efficiency of anhydrous copper sulfate lies in its ability to readily absorb water, thereby ensuring a high yield of the desired product.

The Influence of Water of Hydration on Catalytic Activity

The water molecules in copper sulfate pentahydrate are not merely passive components of the crystal structure. They are coordinated to the copper(II) ion, influencing its Lewis acidity and, consequently, its catalytic behavior. In some reactions, these coordinated water molecules can participate in the catalytic cycle, for example, by facilitating proton transfer.

Conversely, in reactions that are sensitive to water, the presence of these hydrated molecules can be detrimental, leading to side reactions or inhibition of the desired transformation. In such cases, the use of anhydrous copper sulfate is essential. While direct comparative studies on the catalytic efficiency of both forms in the same reaction are not abundant in the literature, a study on the Biginelli reaction using a hydrated copper complex versus a copper-based metal-organic framework (MOF) demonstrated that the coordination environment of the copper ion significantly impacts the reaction yield and selectivity.[7] This suggests that the presence of water ligands, as in copper sulfate pentahydrate, can modulate the catalytic outcome compared to a more exposed copper center, which would be more akin to the anhydrous form in a non-aqueous solvent.

Conclusion

The choice between copper sulfate pentahydrate and anhydrous copper sulfate is contingent on the specific requirements of the chemical reaction.

• Copper Sulfate Pentahydrate is a readily available, stable, and effective Lewis acid catalyst for a range of organic transformations, such as acetylation, where the presence of water is not detrimental. Its use in aqueous or solvent-free conditions makes it a "greener" alternative in some synthetic protocols.

• Anhydrous Copper Sulfate is the reagent of choice when stringent anhydrous conditions are necessary. Its primary role is as a powerful and efficient dehydrating agent, making it indispensable for driving equilibrium-limited reactions like acetal and ketal formation to completion.

For researchers and professionals in drug development and chemical synthesis, a careful consideration of the reaction mechanism and the role of water will guide the selection of the appropriate form of copper sulfate, ultimately leading to improved reaction efficiency, yield, and purity of the final product.

References

• 1. Uses of Copper Sulfate Pentahydrate in agriculture and industry | Foodcom S.A. [foodcom.pl]
• 2. difference.wiki [difference.wiki]
• 3. Copper Sulfate Pentahydrate Vs. Copper Sulphate: Understanding The Difference Between Copper Forms, Use In Agriculture, And Industry - Kands [kandschemical.com]
• 4. ck12.org [ck12.org]
• 5. nbinno.com [nbinno.com]
• 6. Topics in Organic Chemistry: Mastering the Art of Acetal Protection: A Comprehensive Guide to Synthesis and Hydrolysis of Acetal [chemistrywithdrsantosh.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of Synthesized Copper Sulfate Pentahydrate Crystals: XRD vs. Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of X-ray Diffraction (XRD) with other common analytical techniques for the characterization of synthesized copper sulfate (B86663) pentahydrate (CuSO₄·5H₂O) crystals. The objective is to equip researchers with the knowledge to select the most appropriate methods for verifying the synthesis and purity of this compound, a critical step in various scientific and industrial applications, including drug development.

Introduction to Copper Sulfate Pentahydrate and its Characterization

Copper sulfate pentahydrate is a crystalline solid with a characteristic bright blue color, belonging to the triclinic crystal system.[1] Its synthesis and the verification of its crystalline structure and purity are fundamental in many chemical processes. While X-ray Diffraction (XRD) is a powerful and widely used technique for the structural analysis of crystalline materials, a multi-faceted approach employing other techniques can provide a more complete characterization. This guide will compare XRD with Fourier-Transform Infrared (FTIR) Spectroscopy and UV-Visible (UV-Vis) Spectroscopy, highlighting the unique information each method provides.

Experimental Protocols

Synthesis of Copper Sulfate Pentahydrate Crystals (Slow Evaporation Method)

A common and effective method for growing high-quality single crystals of copper sulfate pentahydrate is the slow evaporation technique.

Materials:

• Copper(II) sulfate pentahydrate powder

• Distilled water

• Beaker

• Stirring rod

• Filter paper

Procedure:

• Prepare a saturated aqueous solution of copper sulfate pentahydrate at room temperature by dissolving the powder in distilled water until no more solute dissolves.

• Gently heat the solution while stirring to ensure all the solute is dissolved.

• Filter the hot, saturated solution into a clean beaker to remove any impurities.

• Cover the beaker with filter paper and allow it to cool slowly and undisturbed at room temperature. The filter paper allows for slow evaporation of the solvent.

• Blue crystals of copper sulfate pentahydrate will form at the bottom of the beaker over a period of several days to weeks.

X-ray Diffraction (XRD) Analysis

XRD is a non-destructive technique used to identify the crystalline phases present in a material and to determine its crystal structure.[2]

Instrumentation:

• Powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å)

Procedure:

• The synthesized copper sulfate pentahydrate crystals are finely ground into a homogenous powder using a mortar and pestle.

• The powder is then mounted onto a sample holder, ensuring a flat and level surface.

• The sample is placed in the diffractometer.

• The XRD pattern is recorded over a 2θ range, typically from 10° to 80°, with a continuous scan mode.

• The resulting diffraction pattern is then compared with standard reference patterns from crystallographic databases, such as the Joint Committee on Powder Diffraction Standards (JCPDS) file number 77-1900 for copper sulfate pentahydrate.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Instrumentation:

• FTIR spectrometer

Procedure:

• A small amount of the finely ground copper sulfate pentahydrate crystal is mixed with potassium bromide (KBr) powder.

• The mixture is pressed into a thin, transparent pellet.

• The KBr pellet is placed in the sample holder of the FTIR spectrometer.

• The FTIR spectrum is recorded in the mid-IR range (typically 4000-400 cm⁻¹).[3]

• The positions of the absorption bands are then correlated with the vibrational modes of the functional groups present in the sample.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a material and can be used to determine its optical properties, such as the band gap energy.

Instrumentation:

• UV-Vis spectrophotometer

Procedure:

• A solution of the synthesized copper sulfate pentahydrate crystals is prepared in a suitable solvent, typically distilled water.

• The concentration of the solution is adjusted to be within the linear range of the spectrophotometer.

• The UV-Vis absorption spectrum is recorded over a specific wavelength range (e.g., 200-800 nm).[3]

• The wavelength of maximum absorbance (λmax) is determined from the spectrum.

• The optical band gap (Eg) can be calculated from the absorption data using the Tauc plot method.

Data Presentation and Comparison

The following tables summarize the quantitative data obtained from the characterization of synthesized copper sulfate pentahydrate crystals using XRD, FTIR, and UV-Vis spectroscopy.

Table 1: XRD Data for Copper Sulfate Pentahydrate

Parameter	Reported Value	Reference
Crystal System	Triclinic	[1]
Space Group	P-1	[4]
a (Å)	6.1224	[1]
b (Å)	10.7223	[1]
c (Å)	5.9681	[1]
α (°)	82.35	[1]
β (°)	107.33	[1]
γ (°)	102.60	[1]
Prominent 2θ peaks (°)	22.0, 22.4, 29.4, 31.8, 37.0, 42.3, 44.6	[1]
Average Crystallite Size (nm)	23 - 56	[1]

Table 2: FTIR and UV-Vis Data for Copper Sulfate Pentahydrate

Technique	Parameter	Observed Value	Reference
FTIR	O-H Stretching (cm⁻¹)	~3400 (broad)	[5]
H-O-H Bending (cm⁻¹)	~1635	[5]
S-O Stretching (cm⁻¹)	~1100	[3]
UV-Vis	λmax (nm)	~810	[6]
Optical Band Gap (Eg) (eV)	4.02	[1]

Comparison of Characterization Techniques

Feature	X-ray Diffraction (XRD)	Fourier-Transform Infrared (FTIR) Spectroscopy	UV-Visible (UV-Vis) Spectroscopy
Information Provided	Crystal structure, phase identification, lattice parameters, crystallite size, strain.	Functional groups, molecular vibrations, presence of water of crystallization.	Electronic transitions, optical properties, band gap energy, concentration of solution.
Sample Form	Solid (powder or single crystal).	Solid, liquid, or gas.	Liquid solution or thin solid film.
Strengths	Definitive identification of crystalline phases. Provides detailed structural information. Non-destructive.[2]	Highly specific for functional groups. Fast and sensitive.	Quantitative analysis of concentration. Provides information on electronic structure.
Limitations	Only applicable to crystalline materials. Can be challenging for complex mixtures.	Does not provide information on crystal structure. Can be affected by sample preparation.	Limited to samples with chromophores. Does not provide structural information.
Application for CuSO₄·5H₂O	Confirms the triclinic crystal structure and phase purity. Determines lattice parameters and crystallite size.	Confirms the presence of water of hydration (O-H bands) and sulfate groups (S-O bands).	Determines the optical band gap and can be used for quantitative analysis of copper sulfate solutions.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and characterization process described in this guide.

Caption: Experimental workflow from synthesis to characterization.

Conclusion

The characterization of synthesized copper sulfate pentahydrate crystals is most effectively achieved through a combination of analytical techniques. XRD stands as the primary method for unambiguous confirmation of the crystalline structure and phase purity. However, FTIR and UV-Vis spectroscopy provide valuable complementary information regarding the functional groups present and the optical properties of the material, respectively. For researchers and professionals in drug development and other scientific fields, a comprehensive characterization using these multiple techniques ensures a thorough understanding of the synthesized material's properties, which is crucial for quality control and further applications.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. ijses.com [ijses.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. harricksci.com [harricksci.com]

A Comparative Guide to Copper Sulfate Pentahydrate and Other Copper Salts as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Copper Catalyst Performance

In the landscape of modern organic synthesis, copper-catalyzed reactions have emerged as a powerful and versatile tool for the construction of complex molecules. The low cost, low toxicity, and rich redox chemistry of copper make it an attractive alternative to precious metal catalysts. Among the various copper sources, copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) is a readily available, stable, and inexpensive option. This guide provides a comprehensive comparison of the catalytic performance of copper sulfate pentahydrate with other commonly employed copper salts—namely copper(II) chloride (CuCl₂), copper(II) acetate (B1210297) (Cu(OAc)₂), and copper(I) iodide (CuI)—across a range of pivotal organic transformations. This analysis is supported by experimental data, detailed protocols, and mechanistic insights to aid researchers in catalyst selection and reaction optimization.

Performance Comparison of Copper Catalysts

The choice of a copper salt can significantly influence the outcome of a catalytic reaction, affecting reaction rates, yields, and substrate scope. The following tables summarize the performance of copper sulfate pentahydrate and other copper salts in key organic reactions.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction, a cornerstone of "click chemistry," is widely used for the synthesis of 1,2,3-triazoles. The active catalytic species is Cu(I), which is typically generated in situ from a Cu(II) salt using a reducing agent like sodium ascorbate (B8700270).

Catalyst System	Catalyst Loading (mol%)	Reaction Time	Temperature (°C)	Yield (%)	Notes
CuSO₄·5H₂O / Sodium Ascorbate	1	0.5 - 3.5 h	50	80 - 96	Inexpensive and effective in aqueous media. Requires a reducing agent.
CuCl₂ / Sodium Ascorbate	1	~2 h (heated)	Room Temp / Heated	Moderate to Excellent	Similar rates to Cu(I) catalyzed reactions, even without a reducing agent in some cases.
Cu(OAc)₂ / Sodium Ascorbate	1	~1 h	Room Temp	~95	Can be more effective than CuSO₄ in certain solvent systems.
CuI	1	2 - 8 h	Room Temp	91 - 97	Direct use of Cu(I), but prone to oxidation.

Ullmann Condensation

The Ullmann condensation is a classic method for the formation of C-O, C-N, and C-S bonds. Modern protocols often utilize ligands to facilitate the reaction under milder conditions.

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cu(OAc)₂	-	-	Pyridine	Room Temp	24	85
CuI	Picolinic Acid	K₃PO₄	DMSO	Mild	-	Good to Excellent
Copper Acetate	Biocatalyst (T. natans L.)	KOH	DMF	Room Temp	15-20	76-92

Chan-Lam Coupling

The Chan-Lam coupling provides a powerful method for the formation of C-N and C-O bonds using aryl boronic acids.

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Substrates
Cu(OAc)₂	DIPEA	DMSO	120	24	-	2-aminopyridine and p-tolylboronic acid.[1]
Cu(OAc)₂	DMAP	DCM/MeOH	Room Temp	8	-	Boronic ester and alcohol.[1]
Cu(OTf)₂	K₂CO₃	MeOH	Room Temp	24	High	2-nitroimidazole and phenylboronic acid.[2]

Note: Direct comparative data for Sonogashira coupling and C-H functionalization across all the specified copper salts with consistent reaction conditions is limited in the searched literature. The performance of the catalyst is highly dependent on the specific substrates, ligands, and reaction conditions used.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and optimization of catalytic reactions. Below are representative protocols for key copper-catalyzed transformations.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the CuAAC reaction using copper(II) sulfate pentahydrate.

Materials:

• Azide (B81097) (1.0 mmol)

• Alkyne (1.0 mmol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 mmol, 5 mol%)

• Sodium ascorbate (0.1 mmol, 10 mol%)

• Solvent (e.g., t-BuOH/H₂O 1:1, 5 mL)

Procedure:

• To a round-bottom flask, add the azide and alkyne.

• Dissolve the reactants in the chosen solvent system.

• Add the copper(II) sulfate pentahydrate and sodium ascorbate to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Ullmann-Type C-O Coupling

This protocol outlines a procedure for the Ullmann ether synthesis.

Materials:

• Aryl halide (e.g., 4-chloronitrobenzene, 1.0 mmol)

• Phenol (1.2 mmol)

• Copper catalyst (e.g., CuI, 0.1 mmol, 10 mol%)

• Ligand (e.g., Picolinic acid, 0.2 mmol, 20 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol)

• Solvent (e.g., DMSO, 5 mL)

Procedure:

• To a dry Schlenk flask, add the aryl halide, phenol, copper catalyst, ligand, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with stirring.

• Monitor the reaction by TLC or Gas Chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Dilute with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Protocol 3: Chan-Lam N-Arylation

This protocol describes a general procedure for the Chan-Lam coupling of an amine with an aryl boronic acid.[1]

Materials:

• Amine (e.g., 2-aminopyridine, 1.0 mmol)

• Aryl boronic acid (e.g., p-tolylboronic acid, 2.0 mmol)

• Copper(II) acetate (Cu(OAc)₂, 1.0 mmol)

• Base (e.g., DIPEA, 3.0 mmol)

• Anhydrous DMSO (3 mL)

• Molecular sieves (200 mg)

Procedure:

• In a dry two-necked round-bottom flask, combine the amine, aryl boronic acid, copper(II) acetate, and base.

• Add molecular sieves and anhydrous DMSO.

• Heat the mixture at 120 °C for 24 hours.

• Cool the reaction and add an aqueous solution of ammonium (B1175870) hydroxide.

• Extract the mixture with ethyl acetate.

• Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the product by chromatography.

Protocol 4: Sonogashira Coupling

This protocol details a Sonogashira coupling reaction using a palladium catalyst with a copper(I) co-catalyst.[3]

Materials:

• Aryl halide (1.1 eq.)

• Terminal alkyne (e.g., 2-ethynylanthracene, 1.0 eq.)

• Bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05 eq.)

• Copper(I) iodide (0.04-0.10 eq.)

• Base (e.g., triethylamine, 2-5 eq.)

• Anhydrous, degassed solvent (e.g., THF or toluene)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide, terminal alkyne, palladium catalyst, and copper(I) iodide.

• Add the solvent followed by the base.

• Degas the mixture by bubbling with an inert gas for 10-15 minutes.

• Stir the reaction at room temperature or heat to 50-80 °C.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the mixture and dilute with an organic solvent.

• Filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer, filter, and concentrate.

• Purify by column chromatography.

Protocol 5: Copper-Catalyzed C-H Functionalization

This protocol describes a general procedure for the copper-catalyzed C-H functionalization of unactivated olefins.[4][5]

Materials:

• Alkene substrate (0.2 mmol)

• Coupling partner (0.6 mmol)

• Copper(II) chloride (CuCl₂) (20 mol%)

• Solvent (1 mL)

Procedure:

• Combine the alkene substrate, coupling partner, and copper(II) chloride in a reaction vessel.

• Add the solvent and stir the mixture for 12 hours.

• Monitor the reaction progress by appropriate analytical techniques.

• Upon completion, perform a suitable work-up procedure, which may include quenching the reaction, extraction, and drying of the organic phase.

• Purify the product by column chromatography.

Mechanistic Insights and Visualizations

Understanding the reaction mechanisms is key to optimizing reaction conditions and expanding the substrate scope. The following diagrams, generated using Graphviz, illustrate the proposed catalytic cycles for the discussed reactions.

Figure 1: Catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Figure 2: Proposed catalytic cycle for the Ullmann Condensation.

Figure 3: Catalytic cycle of the Chan-Lam Coupling.

Figure 4: Catalytic cycle of the Sonogashira Coupling.

Figure 5: Generalized workflow for Copper-Catalyzed C-H Activation.

Conclusion

Copper sulfate pentahydrate serves as a cost-effective and readily accessible catalyst precursor for a variety of important organic transformations. Its performance, particularly in aqueous media for reactions like the CuAAC, is commendable. However, the optimal choice of copper salt is highly dependent on the specific reaction, solvent system, and substrate. For instance, copper(II) acetate often shows enhanced solubility and reactivity in organic solvents for Chan-Lam couplings, while copper(I) iodide can be a direct source of the active catalyst in Ullmann and Sonogashira reactions, albeit with sensitivity to oxidation. Copper(II) chloride also demonstrates broad utility and, in some cases, can facilitate reactions even in the absence of a reducing agent.

This guide provides a foundational framework for comparing these common copper catalysts. For any specific application, it is recommended that researchers consult the primary literature and perform their own optimization studies to achieve the best results. The provided protocols and mechanistic diagrams serve as a starting point for this endeavor, empowering chemists to harness the full potential of copper catalysis in their synthetic pursuits.

References

• 1. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Copper Catalyzed C(sp3)–H Bond Alkylation via Photoinduced Ligand to Metal Charge Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Copper Sulfate and Copper Nitrate in Agricultural Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the agricultural efficacy of copper sulfate (B86663) and copper nitrate (B79036), focusing on their roles as fungicides, bactericides, and fertilizers. The information presented is supported by experimental data to aid in the selection of the appropriate copper compound for specific research and agricultural applications.

Overview of Copper Sulfate and Copper Nitrate

Copper is an essential micronutrient for plant growth, playing a crucial role in photosynthesis, respiration, and the formation of lignin.[1] In agriculture, copper compounds are primarily utilized for two main purposes: as fungicides and bactericides to protect crops from diseases, and as fertilizers to correct copper deficiencies in the soil.[2][3]

Copper sulfate (CuSO₄) is one of the most historically significant and widely used copper-based fungicides.[4][5][6] It is often used in a mixture with lime, known as the Bordeaux mixture, to enhance its safety and efficacy on plants.[4][5] While highly soluble in its pentahydrate form, this high solubility can also lead to increased phytotoxicity if not managed correctly.[7][8]

Copper nitrate (Cu(NO₃)₂) serves a dual purpose in agriculture. It not only provides essential copper but also acts as a source of nitrogen, a primary macronutrient for plant growth, making it a "two-in-one" fertilizer.[7][9] Like copper sulfate, it also possesses antifungal and antibacterial properties.[9]

Comparative Efficacy and Plant Response

Direct comparative studies on the efficacy of copper sulfate versus copper nitrate for crop yield and disease control are limited. However, available research on copper uptake, phytotoxicity, and biochemical responses provides valuable insights into their differential effects on plants.

Copper Uptake and Accumulation

Studies have indicated that the anionic partner (sulfate vs. nitrate) can influence the rate of copper uptake and accumulation in plants. Research on various plant species has shown that copper accumulation tends to be higher in plants treated with copper nitrate compared to those treated with copper sulfate at the same concentration. This suggests that the nitrate form may facilitate greater copper absorption.[6][10]

A study on Typha latifolia demonstrated that at a concentration of 100 μM, copper nitrate treatment resulted in a copper accumulation of 580 mg/kg fresh weight, whereas copper sulfate treatment led to an accumulation of 450 mg/kg fresh weight.[9][11] Similarly, research on Portulaca oleracea also found that copper accumulation was greater with copper nitrate than with copper sulfate.[6][10]

Table 1: Copper Accumulation in Typha latifolia at 100 μM Concentration

Copper Compound	Copper Accumulation (mg/kg Fresh Weight)
Copper Sulfate	450[9][11]
Copper Nitrate	580[9][11]

This increased uptake with copper nitrate could be advantageous for correcting copper deficiencies but may also increase the risk of phytotoxicity.

Fungicidal and Bactericidal Activity

Copper sulfate has a long history of use as a broad-spectrum fungicide and bactericide.[5][8] Its efficacy is attributed to the release of copper ions (Cu²⁺) which denature proteins and enzymes in pathogens upon contact.[7] Copper nitrate is also known to have antifungal and antibacterial properties, although it is more commonly marketed as a fertilizer.[9]

While direct comparative data on fungicidal efficacy is scarce, the solubility of the copper source plays a significant role. The high solubility of copper sulfate pentahydrate allows for a rapid release of copper ions, which can be effective for immediate disease control but may also shorten the residual activity.[7]

Phytotoxicity

The application of copper compounds must be carefully managed to avoid phytotoxicity, which can manifest as stunted growth, leaf chlorosis, and reduced yield. The risk of phytotoxicity is influenced by the concentration of copper, the plant species, and soil properties such as pH and organic matter content.[2]

Studies on various vegetable crops have established critical tissue and soil concentrations for copper toxicity. For instance, in sand culture, shoot growth of Chinese cabbage, pakchoi, and celery was significantly inhibited at copper concentrations above 10 mg/kg in the solution.[12]

A study investigating the phytotoxicity of copper nitrate in tropical soils on several crops, including rice, maize, wheat, and soybean, found that rice was the most sensitive species to high copper concentrations, while maize was the least sensitive.[4][13]

Table 2: Critical Tissue Copper Concentrations for 10% Shoot Dry Matter Reduction in Vegetables (Sand Culture)

Vegetable Crop	Critical Tissue Cu Concentration (mg/kg)
Chinese cabbage	19.4[12]
Pakchoi	5.5[12]
Celery	30.9[12]

Table 3: Effect of Copper Nitrate on Shoot Dry Weight of Various Crops in Two Tropical Soil Types

Crop	Soil Type	Copper Concentration Leading to Significant Reduction in Shoot Dry Weight (mg/kg)
Monocotyledons (e.g., rice, wheat)	Typic Hapludox	> 300[13]
Monocotyledons (e.g., rice, wheat)	Rhodic Acrudox	> 400[13]
Eudicotyledons (e.g., soybean, dry bean)	Typic Hapludox & Rhodic Acrudox	> 300[13]

The higher copper accumulation observed with copper nitrate suggests a potentially greater risk of phytotoxicity compared to copper sulfate at equivalent copper concentrations.[6][10]

Biochemical Responses

The anionic component of the copper salt can also influence the plant's biochemical stress response. In a study on Typha latifolia, exposure to intermediate concentrations (10 and 50 μM) of copper sulfate led to an increase in peroxidase (POX) activity in the roots, an enzyme involved in detoxification. In contrast, the same concentrations of copper nitrate inhibited POX activity.[9][11] This differential enzymatic response indicates that the two compounds can trigger distinct detoxification pathways in plants.

Experimental Protocols

Protocol for Assessing Copper Uptake in Typha latifolia**

• Plant Material: Typha latifolia plants were used for the experiment.

• Treatment Solutions: Plants were exposed to varying concentrations (10, 50, and 100 μM) of cupric sulfate (CuSO₄) or cupric nitrate (Cu(NO₃)₂).

• Experimental Setup: The plants were incubated in the treatment solutions.

• Data Collection: After the incubation period, copper accumulation in the roots and shoots was measured in mg of Cu per kg of fresh weight (FW).

• Biochemical Analysis: The activity of antioxidative enzymes such as peroxidase (POX), ascorbate (B8700270) peroxidase (APOX), and dehydroascorbate reductase (DHAR) was determined in both root and shoot tissues.

Protocol for Assessing Copper Phytotoxicity in Tropical Soils

• Experimental Design: A completely randomized design was used with four replicates per treatment.

• Soil and Crop Species: The experiment was conducted in a greenhouse using two types of tropical soils (Typic Hapludox and Rhodic Acrudox) and various crop species including rice, maize, wheat, dry bean, radish, and soybean.

• Copper Treatment: Copper was applied to the soil as copper nitrate at concentrations of 0, 75, 150, 300, 600, 800, 1000, and 1200 mg of Cu per kg of dry soil.

• Data Collection: Biological variables such as shoot dry weight (SDW), plant height, stem diameter, and the number of leaves were measured. The copper content in the shoot dry weight was also determined.

Visualizing Experimental Workflows and Logical Relationships

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. nmsp.cals.cornell.edu [nmsp.cals.cornell.edu]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Copper Pesticide & Fungicide: Best Organic Solutions 2026 [farmonaut.com]
• 7. Copper Fungicides for Organic and Conventional Disease Management in Vegetables | Cornell Vegetables [vegetables.cornell.edu]
• 8. Copper-based Bactericides and Fungicides | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 9. The Fascinating Uses of Copper Nitrate: From Agriculture to Electronics [heavenmaterials.com]
• 10. trademarknitrogen.com [trademarknitrogen.com]
• 11. Copper supply and fruit yield of young Citrus trees: fertiliser sources and application methods [redalyc.org]
• 12. Assessing copper thresholds for phytotoxicity and potential dietary toxicity in selected vegetable crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ojs.uel.br [ojs.uel.br]

A Spectroscopic Comparison of Copper Sulfate Hydrates: An Essential Guide for Researchers

An in-depth analysis of the spectroscopic signatures of copper sulfate (B86663) in its various hydration states, providing critical data for researchers, scientists, and professionals in drug development.

Copper sulfate is a versatile compound utilized in various scientific and industrial applications. Its hydrated forms, particularly the pentahydrate (CuSO₄·5H₂O), trihydrate (CuSO₄·3H₂O), monohydrate (CuSO₄·H₂O), and the anhydrous salt (CuSO₄), exhibit distinct physical and chemical properties. These differences are readily distinguishable through spectroscopic techniques, which provide valuable insights into the coordination chemistry and molecular structure of these compounds. This guide offers a comprehensive comparison of the spectroscopic characteristics of copper sulfate hydrates, supported by experimental data and detailed protocols.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic features of copper sulfate hydrates obtained from Fourier-Transform Infrared (FT-IR), Raman, and UV-Visible (UV-Vis) spectroscopy. These values are compiled from various studies and represent the characteristic peaks for each hydration state.

Table 1: FT-IR Spectral Data for Copper Sulfate Hydrates (cm⁻¹)

Vibrational Mode	CuSO₄·5H₂O	CuSO₄·3H₂O	CuSO₄·H₂O	Anhydrous CuSO₄
O-H Stretching (ν₁)	~3420 (broad)[1]	Multiple bands	~3370	-
H-O-H Bending (ν₂)	~1667[1]	Shifts observed	Distinct shift to higher wavenumbers	-
S-O Stretching (ν₃)	~1100-1200	Changes in band shape and position	~1132, 1095	~1110, 1083
O-S-O Bending (ν₄)	~609	Changes in band shape and position	~674, 608	~660, 609

Table 2: Raman Spectral Data for Copper Sulfate Hydrates (cm⁻¹)

Vibrational Mode	CuSO₄·5H₂O	CuSO₄·3H₂O	CuSO₄·H₂O	Anhydrous CuSO₄
ν(SO₄²⁻) Symmetric Stretch (ν₁)	~984[2]	Shifts observed	Shifts observed	~968
ν(SO₄²⁻) Antisymmetric Stretch (ν₃)	~1099[2]	Complex overlapping bands	Shifts observed	~1155, 1118
ν(SO₄²⁻) Bending (ν₂, ν₄)	~443, ~606[2]	Changes in band shape and position	Changes in band shape and position	~440, ~610
Lattice Vibrations	< 400[2]	Changes observed	Changes observed	Changes observed
O-H Stretching	~3000-3500[3][4]	Changes observed	Changes observed	-

Table 3: UV-Vis Spectral Data for Copper Sulfate Hydrates (nm)

Compound	λmax (d-d transition)	Appearance
CuSO₄·5H₂O (aq)	~800-1000[5]	Blue
Anhydrous CuSO₄	~700-800[6]	White/Light Gray

Note: The UV-Vis absorption maximum for solid samples is often reported in cm⁻¹ from reflectance spectra. The values in nm are approximate for comparison.

The distinct blue color of copper sulfate pentahydrate arises from the d-d transitions of the Cu²⁺ ion coordinated by water molecules.[7][8] In the anhydrous form, the absence of these water ligands leads to a change in the ligand field, causing a shift in the absorption spectrum and a loss of the characteristic blue color.[6][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible spectroscopic analysis. Below are generalized protocols for the key experiments cited in this guide.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the vibrational modes of functional groups, particularly the water of hydration and sulfate anions, in different copper sulfate hydrates.

Methodology:

• Sample Preparation: Samples of copper sulfate hydrates are typically prepared as KBr pellets. A small amount of the sample is ground with dry potassium bromide (KBr) and pressed into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) or Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS) can be used for direct analysis of the solid powder.

• Instrumentation: A standard FT-IR spectrometer is used.

• Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the KBr pellet or the empty ATR crystal is collected and subtracted from the sample spectrum.

• Analysis: The positions and shapes of the absorption bands corresponding to O-H stretching, H-O-H bending, and S-O stretching and bending modes are analyzed to differentiate between the hydrates.

Raman Spectroscopy

Objective: To obtain information about the vibrational modes of the sulfate group and the lattice vibrations of the crystal structure.

Methodology:

• Sample Preparation: A small amount of the powdered sample is placed on a microscope slide or in a sample holder.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., HeNe laser at 633 nm) is used.

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed. The spectrum is typically recorded over a range of 100 to 4000 cm⁻¹.

• Analysis: The characteristic Raman shifts for the symmetric and antisymmetric stretching and bending modes of the sulfate anion, as well as the low-frequency lattice modes, are used to identify the specific hydrate.

UV-Visible (UV-Vis) Spectroscopy

Objective: To analyze the electronic transitions of the Cu²⁺ ion and understand the origin of the color differences between the hydrated and anhydrous forms.

Methodology:

• Sample Preparation: For aqueous solutions, a known concentration of copper sulfate pentahydrate is dissolved in deionized water. For solid samples, diffuse reflectance spectroscopy is employed. The powdered sample is placed in a sample holder, and its reflectance spectrum is measured.

• Instrumentation: A double-beam UV-Vis spectrophotometer is used.

• Data Acquisition: The absorption or reflectance spectrum is recorded over the visible and near-infrared range (typically 300-1100 nm).

• Analysis: The position of the broad absorption maximum (λmax) corresponding to the d-d electronic transitions of the Cu²⁺ ion is determined. A shift in λmax indicates a change in the coordination environment of the copper ion.

Visualizing the Dehydration Process

The thermal dehydration of copper sulfate pentahydrate is a stepwise process that can be monitored using spectroscopic techniques. The following diagram illustrates the experimental workflow for this analysis.

Caption: Workflow for the spectroscopic analysis of copper sulfate dehydration.

The dehydration of copper sulfate pentahydrate occurs in distinct steps, with the loss of water molecules at specific temperatures.[9][10] This process can be followed by observing the changes in the spectroscopic signatures at each stage, as outlined in the tables above. For instance, the broad O-H stretching band in the FT-IR spectrum of the pentahydrate will diminish and sharpen as water is removed. Similarly, the Raman spectra will show shifts in the sulfate vibrational modes, and the UV-Vis spectrum will exhibit a blue shift as the water ligands are replaced by sulfate ions in the coordination sphere of the copper atom.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Vibrational spectra of copper sulfate hydrates investigated with low-temperature Raman spectroscopy and terahertz time domain spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lacc-terryb.com [lacc-terryb.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Solved Q2. Explain the UV-Vis spectra of CuSO4.5H20 and of | Chegg.com [chegg.com]
• 8. Chemical properties and color changes of copper sulfate_Chemicalbook [chemicalbook.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate | Semantic Scholar [semanticscholar.org]

A Comparative Environmental Impact Assessment: Copper Sulfate Pentahydrate vs. Alternative Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of copper sulfate (B86663) pentahydrate and selected alternative fungicides. The following sections present quantitative data, detailed experimental protocols, and visual representations of key biological pathways to facilitate a comprehensive understanding of their respective environmental profiles.

Executive Summary

Copper sulfate pentahydrate, a widely used broad-spectrum fungicide, particularly in organic agriculture, presents a significant environmental concern due to the persistence of copper in soil and its toxicity to a range of non-target organisms. While effective, its accumulation in the environment necessitates a thorough evaluation against alternative fungicidal compounds. This guide compares the environmental impact of copper sulfate pentahydrate with four synthetic fungicides: azoxystrobin, boscalid, pyraclostrobin, and mancozeb. The comparison focuses on their toxicity to key environmental indicators—aquatic organisms, birds, bees, and earthworms—as well as their persistence in soil.

Quantitative Ecotoxicity Data

The following tables summarize the acute toxicity of copper sulfate pentahydrate and the selected alternative fungicides to various non-target organisms, as well as their soil persistence. Data is presented as LD50 (Lethal Dose, 50%) for birds and bees, LC50 (Lethal Concentration, 50%) for fish and aquatic invertebrates, and soil half-life (DT50).

Table 1: Acute Toxicity to Non-Target Organisms

Fungicide	Fish (96-hr LC50, mg/L)	Aquatic Invertebrates (48-hr EC50, mg/L)	Birds (Oral LD50, mg/kg)	Bees (Oral LD50, µ g/bee )	Earthworms (14-day LC50, mg/kg soil)
Copper Sulfate Pentahydrate	0.1 - 2.5[1]	0.024 (Daphnia magna)[1]	300 (Wild Bird)[1]	Toxic	>1000
Azoxystrobin	0.76	0.28 (Daphnia magna)	>2000	>25	>1000
Boscalid	2.7	5.3 (Daphnia magna)	>2000	>100	>1000
Pyraclostrobin	0.006	0.016 (Daphnia magna)	>2000	>100	>1000
Mancozeb	Highly Toxic (e.g., 0.91 for ETU degradate)[2]	1.04 (ETU degradate)[2]	Slightly Toxic	-	-

Note: Toxicity values can vary depending on the species tested and environmental conditions.

Table 2: Soil Persistence

Fungicide	Soil Half-life (DT50) in days
Copper Sulfate Pentahydrate	Persistent (does not degrade)[3]
Azoxystrobin	11 - 78
Boscalid	108 - 365
Pyraclostrobin	2 - 101
Mancozeb	1 - 2 (parent compound), degradates vary[4]

Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from standardized tests established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure data comparability and reliability.

OECD Guideline 203: Fish, Acute Toxicity Test[5][6][7][8]

This test evaluates the acute toxicity of a substance to fish.

• Test Organism: Typically Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

• Exposure Duration: 96 hours.

• Methodology: Fish are exposed to a range of concentrations of the test substance in a static or semi-static system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test[2][3][4][9][10]

This test assesses the acute toxicity of a substance to aquatic invertebrates.

• Test Organism: Daphnia magna.

• Exposure Duration: 48 hours.

• Methodology: Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test substance. Immobilization (the inability to swim) is observed at 24 and 48 hours.

• Endpoint: The EC50, the concentration of the substance that causes immobilization in 50% of the daphnids within 48 hours.

OECD Guideline 207: Earthworm, Acute Toxicity Test[11][12][13][14]

This test determines the acute toxicity of a substance to earthworms.

• Test Organism: Eisenia fetida.

• Exposure Duration: 14 days.

• Methodology: Adult earthworms are exposed to the test substance mixed into an artificial soil substrate. Mortality is assessed at 7 and 14 days.

• Endpoint: The LC50, the concentration of the substance in the soil that is lethal to 50% of the earthworms over 14 days.

Methodology for Determining Fungicide Soil Persistence (Half-life)[15][16][17]

The soil half-life (DT50) of a fungicide is determined through laboratory or field studies.

• Methodology: The fungicide is applied to a known quantity of soil. The concentration of the fungicide in the soil is measured at regular intervals over time using analytical techniques such as high-performance liquid chromatography (HPLC). The data is then used to calculate the time it takes for 50% of the initial concentration to dissipate. This is often modeled using first-order kinetics.

Signaling Pathways and Experimental Workflows

Copper-Induced Oxidative Stress Signaling Pathway

Copper's fungicidal activity, and its toxicity to non-target organisms, is largely attributed to its ability to induce oxidative stress. The following diagram illustrates a simplified signaling pathway of copper-induced oxidative stress.

Caption: Simplified pathway of copper-induced oxidative stress leading to cell death.

Experimental Workflow for Assessing Fungicide Runoff

Understanding the potential for a fungicide to move from the application site to adjacent aquatic environments is crucial for a comprehensive environmental impact assessment. The following diagram outlines a typical experimental workflow for studying fungicide runoff.

References

• 1. Commercial Fungicide Toxic Effects on Terrestrial Non-Target Species Might Be Underestimated When Based Solely on Active Ingredient Toxicity and Standard Earthworm Tests [mdpi.com]
• 2. shop.fera.co.uk [shop.fera.co.uk]
• 3. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 4. oecd.org [oecd.org]

A Comparative Guide to Copper Nanoparticle Synthesis: Evaluating Common Copper Precursors

For researchers, scientists, and professionals in drug development, the synthesis of copper nanoparticles (CuNPs) with controlled properties is of paramount importance for applications ranging from catalysis to nanomedicine. A critical factor influencing the final characteristics of CuNPs is the choice of the copper precursor. This guide provides an objective comparison of four common copper precursors—copper sulfate (B86663) (CuSO₄), copper chloride (CuCl₂), copper nitrate (B79036) (Cu(NO₃)₂), and copper acetate (B1210297) (Cu(CH₃COO)₂) —supported by experimental data and detailed protocols.

The selection of a copper precursor significantly impacts key nanoparticle properties such as size, morphology, yield, and stability.[1] This is due to differences in the reduction potential of the copper ions, the nature of the counter-anions, and their interactions with reducing and capping agents. Understanding these influences is crucial for tailoring CuNP synthesis to specific application requirements.

Comparative Performance of Copper Precursors

The following table summarizes the quantitative data on the synthesis of copper nanoparticles using different precursors. It is important to note that the data is compiled from various studies, and direct comparison should be made with caution as experimental conditions may vary.

Copper Precursor	Synthesis Method	Reducing Agent	Capping Agent	Average Particle Size (nm)	Morphology	Observations
Copper Sulfate (CuSO₄·5H₂O)	Chemical Reduction	Sodium borohydride (B1222165)	Polyethylene glycol (PEG)	< 100	Spherical	Ascorbic acid is used as an antioxidant to prevent oxidation.[2]
Chemical Reduction	Ascorbic acid	Starch	43.42	Spherical	Showed good stability.[3]
Green Synthesis	Zingiber officinale extract	Zingiber officinale extract	31	Face-centered cubic	The formation of nanoparticles was confirmed by a color change to brown.[4]
Copper Chloride (CuCl₂)	Chemical Reduction	Sodium borohydride	Polyvinylpyrrolidone (PVP)	7	Semispherical	Small amounts of copper oxide (Cu₂O) were also formed.[5]
Chemical Reduction	L-ascorbic acid	Polyvinylpyrrolidone (PVP)	~34	Spherical	The method involves a two-step reduction mechanism.[6]
Green Synthesis	Stachys lavandulifolia extract	Stachys lavandulifolia extract	< 100	Not specified	The extract acts as both a reducing and capping agent.[7]
Copper Nitrate (Cu(NO₃)₂·3H₂O)	Chemical Reduction	Not specified	Not specified	50	Aggregates	The synthesis was carried out via a chemical precipitation method.
Solution Combustion	Urea, Citric acid	Not specified	Not specified	Not specified	An effective method for producing fine, amorphous-looking CuO powder with a smaller particle size when using citric acid.[8]
Green Synthesis	Bottle Brush Leaves extract	Bottle Brush Leaves extract	Not specified	Not specified	The color change to light green indicated the formation of copper nanoparticles.[9]
Copper Acetate (Cu(CH₃COO)₂)	Thermal Decomposition	1-octadecanol (mild)	Stearic acid	Not specified	Not specified	The color of the solution changes from green to blue, then colorless, and finally yellowish and reddish-brown.[10]
Solvothermal	Ethylene (B1197577) glycol	Bipyridine ligand	~11 (CuO)	Not specified	The synthesis was performed from a copper(II) acetate bipyridine complex.[11]
Green Synthesis	Eclipta prostrata extract	Eclipta prostrata extract	31 ± 1.2	Spherical, hexagonal, cubical	The leaf extract serves as an excellent reducing agent.[12]

Experimental Workflows and Methodologies

The synthesis of copper nanoparticles, regardless of the precursor, generally follows a series of fundamental steps. A generalized workflow for the chemical reduction method is illustrated below.

A general experimental workflow for the chemical synthesis of copper nanoparticles.

Detailed Experimental Protocols

Below are representative experimental protocols for the synthesis of copper nanoparticles using different precursors, as extracted from the literature.

1. Synthesis from Copper Sulfate (CuSO₄·5H₂O) via Chemical Reduction [13]

• Materials: Copper sulfate pentahydrate (CuSO₄·5H₂O), Ascorbic acid, Sodium hydroxide (B78521) (NaOH), Sodium borohydride (NaBH₄), deionized water.

• Procedure:

  • Prepare a 0.02 M solution of ascorbic acid in deionized water.

  • Separately, prepare a 0.01 M solution of CuSO₄·5H₂O in deionized water.

  • Add the CuSO₄·5H₂O solution to the ascorbic acid solution under continuous stirring.

  • Adjust the pH of the mixture using a 1 M NaOH solution.

  • After 30 minutes of stirring at room temperature, add a 0.1 M solution of NaBH₄ in deionized water to the mixture under continuous stirring.

  • The formation of copper nanoparticles is indicated by a color change of the reaction mixture from blue to red-brown.

2. Synthesis from Copper Chloride (CuCl₂) via Chemical Reduction [6]

• Materials: Anhydrous copper chloride (CuCl₂), L-ascorbic acid, Polyvinylpyrrolidone (PVP), Ethylene glycol (EG), Sodium hydroxide (NaOH), deionized water.

• Procedure:

  • Dissolve a specific amount of CuCl₂ and PVP in ethylene glycol in a beaker. The molar concentration of Cu²⁺ is 0.37 M, and the amount of PVP is one-fourth of the anhydrous copper chloride.

  • This method utilizes a two-step reduction mechanism where the copper source is first reduced to the metastable intermediate CuCl.

  • The intermediate CuCl is then rapidly reduced to copper nanoparticles. L-ascorbic acid acts as the reducing agent.

  • NaOH is used as a pH modulator.

3. Synthesis from Copper Nitrate (Cu(NO₃)₂) via Green Synthesis [9]

• Materials: Copper nitrate (Cu(NO₃)₂), Bottle Brush leaves, deionized water.

• Procedure:

  • Prepare a leaf extract by boiling 25g of Bottle Brush leaves in 100ml of deionized water for 5-10 minutes until the water turns green. Filter the solution to obtain the extract.

  • Prepare a solution of 0.5g of copper nitrate in 100ml of deionized water and heat it to 60-70°C.

  • Slowly add the leaf extract dropwise to the copper nitrate solution until the color changes to light green, indicating the formation of copper nanoparticles.

4. Synthesis from Copper Acetate (Cu(CH₃COO)₂) via Thermal Decomposition [10]

• Materials: Copper(II) acetate monohydrate, Stearic acid, 1-octadecanol, 1-octadecene (B91540).

• Procedure:

  • Combine 0.1996 g of copper(II) acetate monohydrate, 0.5984 g of stearic acid, 1.3560 g of 1-octadecanol, and 25.0760 g of 1-octadecene in a three-neck round-bottom flask.

  • Heat the mixture with magnetic stirring. The temperature is raised from 25°C to 150°C, during which the solution color changes from green to blue.

  • Further increase the temperature to 290°C at a rate of 10°C per minute. The solution becomes colorless at around 231°C, and then turns yellowish and reddish-brown above 255°C, indicating nanoparticle formation.

Signaling Pathways and Logical Relationships

The formation of copper nanoparticles from ionic precursors, particularly through chemical reduction, can be visualized as a multi-step process involving reduction, nucleation, and growth, which is controlled by various reaction parameters.

Logical relationship in the chemical reduction synthesis of copper nanoparticles.

References

• 1. benchchem.com [benchchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. e-planet.co.in [e-planet.co.in]
• 4. nepjol.info [nepjol.info]
• 5. ysxbcn.com [ysxbcn.com]
• 6. A simple method for the synthesis of copper nanoparticles from metastable intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Copper/copper oxide nanoparticles synthesis using Stachys lavandulifolia and its antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jaoc.samipubco.com [jaoc.samipubco.com]
• 9. instanano.com [instanano.com]
• 10. Synthesis of copper nano/microparticles via thermal decomposition and their conversion to copper oxide film - PMC [pmc.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. Green synthesis of copper nanoparticles using Eclipta prostrata leaves extract and their antioxidant and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijsr.net [ijsr.net]

analysis of copper ion release from different copper fungicide formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of copper ion release from various copper fungicide formulations, supported by a review of available data and experimental methodologies. The efficacy of copper-based fungicides is fundamentally linked to the release of cupric ions (Cu²⁺), the biologically active agent responsible for their antimicrobial properties. Understanding the kinetics of this release is crucial for optimizing formulation design, ensuring sustained efficacy, and minimizing the risk of phytotoxicity.

Comparative Analysis of Copper Ion Release

The rate and extent of copper ion release are critical performance indicators for copper fungicides. This release is influenced by the chemical form of the copper compound, the particle size of the formulation, and environmental factors such as pH. Below is a summary of the characteristics of common copper fungicide formulations.

Fungicide Formulation	Active Ingredient	Particle Size	Copper Ion Release Rate	Key Characteristics
Copper Hydroxide	Cu(OH)₂	Fine	High / Rapid	Fine particles provide a large surface area, leading to a quick release of copper ions.[1][2] This formulation offers strong initial activity.
Copper Oxychloride	Cu₃Cl₂(OH)₄	Coarser	Moderate / Sustained	Larger particle size results in a slower, more prolonged release of copper ions, providing longer residual activity.[1][2]
Copper Sulfate	CuSO₄·5H₂O	Variable	Very High / Immediate	Highly soluble in water, leading to a rapid and high concentration of copper ions.[2][3] Often mixed with lime (Bordeaux mixture) to reduce solubility and phytotoxicity.[3]
Cuprous Oxide	Cu₂O	Variable	Low / Slow	Has low water solubility, resulting in a slow and sustained release of copper ions.
Nano-Copper Formulations	e.g., Nano Cu(OH)₂	Very Fine	Controlled / Sustained	Engineered nanoparticles offer a high surface-area-to-volume ratio, allowing for formulations with controlled and sustained release profiles.[4] Coatings can be used to further modify release rates.

Experimental Protocol: Measuring Copper Ion Release

The following is a generalized methodology for quantifying the release of copper ions from different fungicide formulations. This protocol is based on common laboratory practices involving suspension and analysis.

Objective: To determine the rate and cumulative release of copper ions (Cu²⁺) from a fungicide formulation in an aqueous solution over time.

Materials:

• Copper fungicide formulation (e.g., wettable powder, suspension concentrate)

• Deionized water

• Nitric acid (HNO₃), high purity

• Standard copper solutions for calibration

• Conical flasks or beakers

• Magnetic stirrer and stir bars

• Centrifuge and centrifuge tubes

• Syringe filters (e.g., 0.22 µm pore size)

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometer (AAS)

Procedure:

• Preparation of Fungicide Suspension:

  • Accurately weigh a specified amount of the copper fungicide formulation.

  • Disperse the formulation in a known volume of deionized water in a conical flask to achieve a target concentration (e.g., 500 mg/L).

  • Place the flask on a magnetic stirrer and stir continuously at a constant speed to ensure the particles remain suspended.

• Sample Collection:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot (e.g., 10 mL) of the suspension.

• Sample Preparation for Analysis:

  • Immediately transfer the collected aliquot to a centrifuge tube.

  • Centrifuge the sample at a high speed (e.g., 7000 rpm) for a sufficient time (e.g., 15 minutes) to pellet the solid fungicide particles.

  • Carefully draw the supernatant and filter it through a syringe filter to remove any remaining fine particles.

  • Acidify the filtered supernatant with a small volume of high-purity nitric acid to preserve the sample and ensure the copper ions remain in solution.

• Quantitative Analysis:

  • Calibrate the ICP-MS or AAS instrument using a series of standard copper solutions of known concentrations.

  • Analyze the prepared samples to determine the concentration of dissolved copper ions (Cu²⁺). The analysis by AAS is typically performed at a wavelength of 324.7 nm in an air-acetylene flame.[5][6]

• Data Analysis:

  • Plot the concentration of released copper ions against time to generate a release kinetics curve.

  • Calculate the cumulative percentage of copper released relative to the total metallic copper content of the formulation.

Factors Influencing Copper Ion Release

Several factors can significantly impact the release of copper ions from fungicide formulations:

• Particle Size: Smaller particles have a larger surface area-to-volume ratio, which generally leads to a faster dissolution and release of copper ions.[2]

• pH: The solubility of most "fixed" copper compounds (e.g., copper hydroxide, copper oxychloride) increases under acidic (low pH) conditions.[2] This leads to a greater release of copper ions but can also increase the risk of phytotoxicity.

• Water Presence: Water, from rain, dew, or irrigation, is essential to solubilize the copper compound and release the active copper ions.[2]

• Formulation Type: The inert ingredients and adjuvants within a formulation can affect how well the product adheres to plant surfaces and how readily the copper ions are released.

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams are provided.

A typical experimental workflow for analyzing copper ion release.

The multi-site mechanism of action of copper ions on pathogen cells.

References

• 1. Copper Hydroxide Vs Copper Oxychloride: Key Differences, Crop Fit and How to Choose the Right Copper Fungicide [allpesticides.com]
• 2. Copper Fungicides for Organic and Conventional Disease Management in Vegetables | Cornell Vegetables [vegetables.cornell.edu]
• 3. Copper formulations for fruit crops - Fruit & Nuts [canr.msu.edu]
• 4. Understanding the Phenomenon of Copper Ions Release from Copper-Modified TFC Membranes: A Mathematical and Experimental Methodology Using Shrinking Core Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 6. deepdyve.com [deepdyve.com]

Validating Copper Sulfate Concentration in Solution: A Comparative Guide to Titration Methods

For researchers, scientists, and drug development professionals requiring precise quantification of copper sulfate (B86663) in solution, titration stands as a reliable and accessible analytical method. This guide provides a detailed comparison of the primary titration methodologies, supported by experimental protocols and data, to aid in selecting the most suitable technique for your laboratory needs. The principal methods covered are iodometric titration and complexometric titration with EDTA, with a brief overview of alternative techniques.

Comparison of Titration Methods for Copper Sulfate Analysis

The selection of a titration method depends on factors such as desired accuracy, potential interfering substances in the sample matrix, and available instrumentation. Below is a summary of the key performance characteristics of the most common titration methods for copper sulfate determination.

Method	Titrant	Indicator	Endpoint Detection	Advantages	Disadvantages	Typical Accuracy
Iodometric Titration	Sodium thiosulfate (B1220275) (Na₂S₂O₃)	Starch	Color change from blue to colorless (disappearance of starch-iodine complex)	High accuracy and precision, low cost, readily available reagents.[1][2][3]	Sensitive to air oxidation, pH-dependent, potential for iodine loss through volatilization.[4]	± 0.2%
Complexometric Titration	Ethylenediaminetetraacetic acid (EDTA)	Murexide (B42330) or Potentiometric (Cu-ISE)	Color change from yellow/green to purplish-blue or a significant potential change.[5][6][7][8]	Specific for metal ions, stable titrant, can be automated.[5][9]	Can be affected by other metal ions that form complexes with EDTA.	± 0.3%
Acidimetric Assay	Sodium hydroxide (B78521) (NaOH) and Sulfuric acid (H₂SO₄)	Self-indicating (turbidity)	Appearance of a faint, persistent bluish-white turbidity.[10][11]	Simpler procedure, avoids the use of an external indicator.[11]	Indirect method (back-titration), less common, and potentially less precise.	Not widely reported

Experimental Protocols

Iodometric Titration of Copper Sulfate

This method is based on the oxidation of iodide ions by copper(II) ions, followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.[3][12]

Reagents and Equipment:

• Standardized ~0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

• Potassium Iodide (KI), solid

• Starch indicator solution (1%)

• Copper Sulfate solution (unknown concentration)

• Burette, pipette, conical flasks

• Acetic acid (glacial) and Ammonia (B1221849) solution (concentrated) for pH adjustment[12]

Procedure:

• Pipette a known volume (e.g., 20.00 mL) of the copper sulfate solution into a 250 mL conical flask.

• In a fume hood, add concentrated ammonia dropwise until the solution turns a deep blue color due to the formation of the tetraamminecopper(II) complex.

• Add glacial acetic acid dropwise until the deep blue color disappears, then add an additional 3-4 mL of acid. This creates a buffered solution with a pH of approximately 4-5.[12]

• Add approximately 2 g of solid potassium iodide to the flask. Swirl to dissolve. The solution will turn a brownish-yellow due to the liberation of iodine.

  • Reaction: 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂[3]

• Allow the flask to stand for 5 minutes in a dark place to ensure the reaction is complete.[12]

• Begin titrating the liberated iodine with the standardized sodium thiosulfate solution. The brownish-yellow color will fade.

• When the solution becomes a pale yellow (straw color), add 2 mL of the starch indicator solution. The solution will turn a deep blue/black color.[1][4]

• Continue the titration, adding the sodium thiosulfate dropwise while swirling, until the blue color disappears completely, leaving a whitish precipitate of cuprous iodide. This is the endpoint.[1]

  • Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻[3]

• Record the volume of sodium thiosulfate solution used. Repeat the titration at least two more times to obtain concordant results.

Calculation: The concentration of the copper sulfate solution can be calculated using the following stoichiometric relationship: Moles of Cu²⁺ = Moles of Na₂S₂O₃

Molarity of CuSO₄ = (Molarity of Na₂S₂O₃ × Volume of Na₂S₂O₃) / Volume of CuSO₄

Complexometric Titration of Copper Sulfate with EDTA

This method relies on the formation of a stable complex between copper(II) ions and EDTA.[5][9]

Reagents and Equipment:

• Standardized ~0.1 M EDTA solution

• Murexide indicator[6][7][8]

• Ammonia buffer solution (pH ~10)

• Copper Sulfate solution (unknown concentration)

• Burette, pipette, conical flasks

Procedure:

• Pipette a known volume (e.g., 20.00 mL) of the copper sulfate solution into a 250 mL conical flask.

• Dilute the sample with approximately 50 mL of deionized water.

• Add 5 mL of ammonia buffer to adjust the pH to approximately 10.

• Add a small amount of murexide indicator to the solution. The solution should turn a yellow or green color.[7][8]

• Titrate the solution with the standardized EDTA solution.

• As the endpoint is approached, the color will transition to green. The endpoint is reached when the color changes sharply to a distinct purplish-blue.[7][8]

• Record the volume of EDTA solution used. Repeat the titration for concordant results.

Calculation: The reaction between Cu²⁺ and EDTA is a 1:1 molar ratio. Molarity of CuSO₄ = (Molarity of EDTA × Volume of EDTA) / Volume of CuSO₄

Visualized Experimental Workflow and Chemical Principles

To better illustrate the processes described, the following diagrams outline the experimental workflow for iodometric titration and the underlying chemical relationships.

Caption: Workflow for Iodometric Titration of Copper Sulfate.

Caption: Chemical Reactions in Iodometric Titration.

References

• 1. scribd.com [scribd.com]
• 2. gauthmath.com [gauthmath.com]
• 3. hiranuma.com [hiranuma.com]
• 4. shivajicollege.ac.in [shivajicollege.ac.in]
• 5. mt.com [mt.com]
• 6. scribd.com [scribd.com]
• 7. ulm.edu [ulm.edu]
• 8. ulm.edu [ulm.edu]
• 9. metrohm.com [metrohm.com]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. titrations.info [titrations.info]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Copper Sulfate Pentahydrate

For researchers, scientists, and drug development professionals, meticulous adherence to safety protocols is paramount, extending beyond the bench to the responsible management of chemical waste. Copper sulfate (B86663) pentahydrate, a commonly used laboratory reagent, requires careful handling and disposal to mitigate risks to human health and the environment. This guide provides essential, step-by-step procedures for the safe disposal of copper sulfate pentahydrate, ensuring compliance and fostering a culture of safety within your laboratory.

Copper sulfate is classified as hazardous, primarily due to its toxicity to aquatic life.[1][2][3] Improper disposal can lead to contamination of water systems, posing a significant threat to ecosystems.[1][4] Therefore, it is crucial to follow established protocols for its disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). This includes:

• Chemical safety goggles[1][4]

• Gloves (rubber or nitrile)[1]

• A lab coat or apron[1]

Work in a well-ventilated area, and if there is a risk of generating dust, a NIOSH-approved respirator should be used.[1][4]

Step-by-Step Disposal Procedures

The appropriate disposal method for copper sulfate pentahydrate depends on its form (solid or aqueous solution) and the available facilities. Under no circumstances should copper sulfate or its solutions be poured down the drain or disposed of in regular trash without treatment. [5][6]

Method 1: Precipitation for Aqueous Solutions

This method converts the soluble copper sulfate into an insoluble copper salt, which can then be separated from the liquid and disposed of as solid waste.

Experimental Protocol:

• Neutralization and Precipitation: In a designated chemical waste container, slowly add a solution of soda ash (sodium carbonate) or slaked lime (calcium hydroxide) to the copper sulfate solution while stirring.[1][4][7] This will precipitate insoluble copper carbonate or copper hydroxide.

• Monitoring: Continue adding the precipitating agent until no more precipitate forms. You can check for completeness by allowing the solid to settle and adding a small amount of precipitating agent to the clear liquid above.

• Separation: Allow the precipitate to settle completely. Decant the supernatant (the clear liquid) and test its pH to ensure it is neutral. The supernatant can typically be disposed of down the drain with plenty of water, but always check local regulations first.

• Collection and Disposal: Collect the solid precipitate by filtration. Allow the solid to dry. The dried, insoluble copper salt can then be placed in a sealed, labeled container for disposal as hazardous waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.[8]

Method 2: Reduction to Copper Metal for Aqueous Solutions

This protocol involves reducing the copper ions in the solution to solid copper metal.

Experimental Protocol:

• Reaction: Place steel wool or scrap iron (e.g., screws) into the copper sulfate solution.[7][9] The iron will displace the copper in the solution, causing solid copper metal to precipitate out. Aluminum foil can also be used.[9]

• Completion: Leave the reaction to proceed until the blue color of the solution disappears, indicating that the copper ions have been removed.

• Separation: Decant the liquid, which now contains iron sulfate. This solution is generally considered less harmful, but it is still advisable to consult your local EHS for proper disposal.

• Collection and Disposal: Collect the solid copper metal. Rinse it with water and allow it to dry. The collected copper can be disposed of as solid waste or potentially recycled, in accordance with institutional guidelines.

Method 3: Evaporation and Solid Waste Disposal

For small quantities of copper sulfate solution, evaporation can be a viable option.

Experimental Protocol:

• Evaporation: Pour the solution into a wide, shallow, and appropriately labeled container. Place it in a fume hood or a well-ventilated area to allow the water to evaporate.[10][11]

• Collection: Once the water has completely evaporated, scrape the remaining copper sulfate crystals.[11]

• Disposal: The recovered solid copper sulfate pentahydrate should be disposed of as solid chemical waste.[1][8]

Disposal of Solid Copper Sulfate Pentahydrate

Uncontaminated solid copper sulfate pentahydrate should be collected in a clearly labeled, sealed container.[12] Do not mix it with other waste.[13] The container should then be transferred to your institution's hazardous waste management facility.

Quantitative Data Summary

While specific disposal limits can vary based on local regulations, the following table provides key toxicity data that underscores the importance of proper disposal.

Parameter	Value	Species	Reference
Aquatic Toxicity LC50 (24 hours)	0.182 mg/L	Daphnia magna	[1]
Aquatic Toxicity LC50 (96 hours)	0.1 mg/L	Rainbow Trout	[14]
Fish Toxicity Critical Concentration	235 mg/L	Fish	[1]
Plant Toxicity	25 mg/L	Plants	[1]

LC50 (Lethal Concentration 50): The concentration of a chemical in water that kills 50% of the test organisms during a specified time period.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of copper sulfate pentahydrate.

Caption: Decision workflow for copper sulfate pentahydrate disposal.

By adhering to these procedures, you contribute to a safer laboratory environment and the preservation of our ecosystem. Always consult your institution's specific guidelines and your local EHS office for any additional requirements.

References

• 1. intralabs.co.uk [intralabs.co.uk]
• 2. redox.com [redox.com]
• 3. nj.gov [nj.gov]
• 4. westliberty.edu [westliberty.edu]
• 5. chemsupply.com.au [chemsupply.com.au]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. quora.com [quora.com]
• 8. southernag.com [southernag.com]
• 9. reddit.com [reddit.com]
• 10. chemtalk.com.au [chemtalk.com.au]
• 11. reddit.com [reddit.com]
• 12. Copper(II) Sulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Safeguarding Your Research: A Guide to Handling Copper(II) Sulfate Pentahydrate

Essential guidance on personal protective equipment (PPE), operational protocols, and disposal plans for researchers, scientists, and drug development professionals handling copper(II) sulfate (B86663) pentahydrate.

Copper(II) sulfate pentahydrate, a compound widely used in laboratory settings, requires careful handling to mitigate potential health risks. This guide provides immediate, essential safety and logistical information, ensuring the well-being of laboratory personnel and the integrity of research. Adherence to these protocols is crucial for maintaining a safe and compliant laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling copper(II) sulfate pentahydrate, a comprehensive PPE strategy is mandatory to prevent exposure. This includes protection for the eyes, face, hands, and body, as well as respiratory protection when dealing with dust.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement to prevent eye contact with dust or solutions.[1][2] For operations that may cause splashing or the generation of spray mist, a face shield should be worn in conjunction with goggles.[1][2]

• Hand Protection: Impervious gloves are essential to prevent skin contact.[1] Nitrile, neoprene, and PVC gloves are recommended materials for handling copper(II) sulfate.[3][4][5][6] Natural latex gloves with a thickness of 0.6 mm have a breakthrough time of greater than 480 minutes.[7]

• Skin and Body Protection: To avoid skin contact, wear long-sleeved work clothes or overalls and safety shoes.[1] A chemical-resistant apron and a complete suit protecting against chemicals are also recommended.[2][8]

• Respiratory Protection: In situations where dust is generated, a NIOSH-approved respirator is necessary.[2][3][9] For concentrations up to 10 times the exposure limit, a half- or full-face air-purifying respirator with a P2 or N95 filter is recommended.[3][10][11] For higher concentrations, a supplied-air respirator with a full facepiece operated in a positive-pressure mode should be used.[3]

Quantitative Exposure Limits and PPE Recommendations

The following table summarizes the occupational exposure limits for copper dusts, fumes, and mists, along with specific PPE recommendations. Adherence to these limits is critical for personnel safety.

Exposure Limit Type	Agency	Value (Copper Dusts & Mists)	Value (Copper Fume)	Recommended Glove Material	Recommended Respiratory Protection
Permissible Exposure Limit (PEL)	OSHA	1 mg/m³ (8-hr TWA)[3]	0.1 mg/m³ (8-hr TWA)[3]	Nitrile, Neoprene, PVC[3][4]	>0.1 mg/m³: Full facepiece APR with High-efficiency particulate filter. >1 mg/m³ (Fume) & >10 mg/m³ (Dust/Mist): Supplied air.[3]
Recommended Exposure Limit (REL)	NIOSH	1 mg/m³ (10-hr TWA)[3]	0.1 mg/m³ (10-hr TWA)[3]	Nitrile[5][6]	N95 filter for dusts and mists.[3]
Threshold Limit Value (TLV)	ACGIH	1 mg/m³ (8-hr TWA)[3]	0.2 mg/m³ (8-hr TWA)[3]	Natural Latex (>480 min breakthrough)[7]	P2 filter for dusts.[10][11]

TWA: Time-Weighted Average; APR: Air-Purifying Respirator

Operational and Disposal Plans: A Step-by-Step Approach

A systematic approach to handling and disposal is crucial for minimizing risks and environmental impact.

Protocol for Preparing a 1M Copper(II) Sulfate Solution

This protocol outlines the steps for safely preparing a 1M aqueous solution of copper(II) sulfate pentahydrate.

• Preparation and PPE: Before starting, ensure that a safety shower and eyewash station are readily accessible.[1] Don all required PPE as detailed above: chemical safety goggles, impervious gloves (e.g., nitrile), and a lab coat. If weighing the solid powder outside of a fume hood, a dust mask or respirator is necessary.[1]

• Weighing the Compound: In a well-ventilated area or a fume hood, carefully weigh the required amount of copper(II) sulfate pentahydrate (249.69 g for 1L of 1M solution) into a clean, dry beaker. Avoid generating dust.[12][13]

• Dissolving the Compound: Slowly add the weighed copper(II) sulfate to a volumetric flask containing approximately half the desired final volume of deionized water.

• Mixing: Gently swirl the flask to dissolve the solid. A magnetic stirrer can be used to facilitate dissolution.

• Final Volume Adjustment: Once the solid is completely dissolved, add deionized water to the calibration mark on the volumetric flask.

• Labeling and Storage: Cap the flask and invert it several times to ensure a homogenous solution. Transfer the solution to a properly labeled storage bottle. Store in a cool, dry, well-ventilated area away from incompatible materials.[13][14]

Spill Management and Waste Disposal

Proper management of spills and waste is critical to prevent environmental contamination and accidental exposure.

• Spill Cleanup:

  • Solid Spills: In case of a solid spill, avoid generating dust.[12][13] Use a wet cleanup method or a vacuum with a HEPA filter.[13] Place the collected material into a sealed, labeled container for disposal.[13][15]

  • Solution Spills: For liquid spills, absorb the solution with an inert material such as sand or vermiculite.[4] Neutralize the area with lime or soda ash to form insoluble copper salts.[4][13] Collect the absorbed material and neutralized residue into a labeled container for disposal.

• Waste Disposal:

  • Dispose of copper(II) sulfate waste in accordance with local, regional, and national regulations.[1]

  • Do not let the product enter drains, as it is very toxic to aquatic life.[10]

  • Contaminated packaging should be emptied and can be offered for recycling.[16] If not recycled, dispose of it in the same way as the substance itself.

Workflow for Safe Handling of Copper(II) Sulfate Pentahydrate

The following diagram illustrates the logical workflow for the safe handling of copper(II) sulfate pentahydrate, from initial preparation to final disposal.

Caption: Workflow for safe handling of copper(II) sulfate pentahydrate.

References

• 1. redox.com [redox.com]
• 2. prochemonline.com [prochemonline.com]
• 3. nj.gov [nj.gov]
• 4. chemsupply.com.au [chemsupply.com.au]
• 5. Glove Selection For Specific Chemicals | SUNY New Paltz [newpaltz.edu]
• 6. myusf.usfca.edu [myusf.usfca.edu]
• 7. cameronchemicals.com [cameronchemicals.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. Copper Sulfate - ESPI Metals [espimetals.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. chemsupply.com.au [chemsupply.com.au]
• 13. natseed.com [natseed.com]
• 14. southernag.com [southernag.com]
• 15. Copper(II) Sulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 16. novachemsds.co.nz [novachemsds.co.nz]